2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

• CAS: 79250-80-9

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

This guide provides a comprehensive overview of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, including a proposed synthetic route, predicted physicochemical properties, potential applications in research and drug development, and essential safety and handling protocols.

Chemical Identity and Properties

IUPAC Name: 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

Molecular Formula: C₈H₂₁NSi

Molecular Weight: 159.35 g/mol

Structure:

Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine. These values are estimated based on the compound's structure and data from analogous compounds.

Property	Predicted Value	Source/Method
Boiling Point	160-170 °C (at 760 mmHg)	Estimation based on similar amines
Density	0.78 - 0.82 g/cm³	Estimation based on similar amines
Refractive Index	1.43 - 1.45	Estimation based on similar amines
Flash Point	~45 °C	Estimation based on similar amines
Solubility	Soluble in common organic solvents (e.g., THF, diethyl ether, dichloromethane). Insoluble in water.	General solubility of similar compounds

Synthesis

A plausible and efficient method for the synthesis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is the nucleophilic substitution reaction between tert-butylamine and (chloromethyl)trimethylsilane. The reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid formed as a byproduct.

Proposed Synthetic Workflow

Caption: Proposed synthesis workflow for 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

Detailed Experimental Protocol

Materials:

• tert-Butylamine

• (Chloromethyl)trimethylsilane[1]

• Triethylamine (or another suitable non-nucleophilic base)

• Anhydrous tetrahydrofuran (THF) (or another suitable aprotic solvent)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware for inert atmosphere reactions

• Distillation apparatus

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a reflux condenser, and a nitrogen inlet, add tert-butylamine (1.0 equivalent) and anhydrous THF.

• Addition of Base: Add triethylamine (1.1 equivalents) to the solution.

• Addition of Electrophile: Cool the mixture to 0 °C using an ice bath. Add (chloromethyl)trimethylsilane (1.05 equivalents) dropwise via the dropping funnel over a period of 30 minutes, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: After the reaction is complete, cool the mixture to room temperature. Filter the mixture to remove the triethylamine hydrochloride salt. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in diethyl ether and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by vacuum distillation to yield 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine as a colorless liquid.

Applications in Research and Drug Development

The unique structural features of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine suggest several potential applications in the fields of organic synthesis and drug discovery.

• Sterically Hindered Base: The bulky tert-butyl group makes this amine a non-nucleophilic base, which can be useful in reactions where a strong base is needed but nucleophilic addition is to be avoided.

• Precursor to N-ylides: N-[(trimethylsilyl)methyl]amines are known precursors to azomethine ylides, which are valuable intermediates in [3+2] cycloaddition reactions for the synthesis of pyrrolidines and other nitrogen-containing heterocycles.[2][3][4][5][6] These heterocyclic scaffolds are prevalent in many biologically active compounds.

• Modifier of Physicochemical Properties: The incorporation of a trimethylsilyl group can enhance the lipophilicity and metabolic stability of a drug candidate.[1] The tert-butyl group can also influence a molecule's conformation and binding to biological targets.

• Synthetic Intermediate: The N-H bond of this secondary amine can be further functionalized, allowing for its use as a scaffold to build more complex molecules. The silicon-carbon bond can also be cleaved under specific conditions, providing another avenue for synthetic transformations.

Safety and Handling

As with all chemicals, 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine should be handled with appropriate safety precautions in a well-ventilated area, preferably a fume hood.[7]

Personal Protective Equipment (PPE):

• Eye Protection: Safety glasses or goggles are essential to protect from splashes.[7]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn.[8]

• Skin Protection: A lab coat or other protective clothing should be worn to prevent skin contact.

Handling:

• Avoid inhalation of vapors.[7]

• Avoid contact with skin and eyes.[9]

• Keep away from heat, sparks, and open flames as it is likely a flammable liquid.[7]

• Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.[7]

First Aid Measures:

• In case of skin contact: Immediately wash with plenty of soap and water.

• In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• If inhaled: Move the person to fresh air and keep comfortable for breathing.[9]

• If swallowed: Rinse mouth. Do NOT induce vomiting.

Seek immediate medical attention if any symptoms persist.

References

• ZM Silane Limited. (2025, September 8). Chloromethyl Trimethylsilane Purification Methods And Techniques. Retrieved from [Link]

• Nano Explorer. (n.d.). The Chemical Versatility of N-[(Trimethylsilyl)methyl]benzylamine for Industrial Applications. Retrieved from [Link]

• Sylicglobal Textile Auxiliares Supplier. (2023, November 14). Precautions For Safe Use Of Organosilicon. Retrieved from [Link]

• Researcher.Life. (n.d.). Reactions of (chloromethyl) ethoxysilanes with amines - R Discovery. Retrieved from [Link]

• ResearchGate. (2025, August 6). Mannich reactions of nucleophilic aromatic compounds involving aminals and ?-amino ethers activated by chlorosilane derivatives; catalysis by chlorotrimethylsilane. Retrieved from [Link]

• PubMed. (2009, March 31). Preparation of N-acetyl, Tert-Butyl Amide Derivatives of the 20 Natural Amino Acids. Retrieved from [Link]

• PubChem. (n.d.). N-(Methoxymethyl)-2-methyl-N-[(trimethylsilyl)methyl]-2-propanamine. Retrieved from [Link]

• Organic Syntheses. (n.d.). tert-BUTYLAMINE. Retrieved from [Link]

• PubMed Central. (n.d.). Direct synthesis of N-perfluoro-tert-butyl secondary amines from N-trifluoromethyl secondary amines. Retrieved from [Link]

• Diplomata Comercial. (n.d.). What are the Health and Safety Guidelines for Using Amines?. Retrieved from [Link]

• Diplomata Comercial. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Retrieved from [Link]

• TOPWIN. (n.d.). News - What safety precautions should be taken when handling silicone agents?. Retrieved from [Link]

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An In-depth Technical Guide to 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of modern medicinal chemistry and drug discovery, the strategic incorporation of unique structural motifs is paramount to modulating the pharmacokinetic and pharmacodynamic profiles of lead compounds. Organosilicon compounds, in particular, have garnered significant interest for their ability to enhance metabolic stability, improve cell permeability, and introduce novel three-dimensional frameworks. This guide provides a comprehensive technical overview of a lesser-documented yet potentially valuable compound: 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine. As a Senior Application Scientist, my objective is to present not just a collection of data, but a cohesive narrative that explains the "why" behind the "how," offering insights grounded in established chemical principles and field-proven methodologies. This document is structured to be a self-validating resource, with in-text citations and a complete reference list to support its claims.

Molecular Structure and Physicochemical Properties

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, systematically named N-(tert-butyl)-1-(trimethylsilyl)methanamine, possesses a unique structure featuring a sterically hindered tert-butyl group and a versatile trimethylsilylmethyl moiety attached to a central nitrogen atom. This combination imparts a distinct set of physicochemical properties that are of interest in synthetic and medicinal chemistry.

Caption: Molecular Structure of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

The chemical formula for this compound is determined to be C₈H₂₁NSi . Based on this, the calculated molecular weight and other key physicochemical properties are summarized in the table below. It is important to note that due to the compound's limited documentation, some of these properties are estimated based on its structure and comparison to closely related analogs, such as N-tert-Butyltrimethylslylamine.

Property	Value	Source/Method
Molecular Weight	159.35 g/mol	Calculated
Chemical Formula	C₈H₂₁NSi	Deduced from Structure
Appearance	Colorless to light yellow liquid	Predicted
Boiling Point	~130-140 °C	Estimated based on analogs
Density	~0.78 g/mL	Estimated based on analogs
Solubility	Soluble in common organic solvents (e.g., Chloroform, Ethyl Acetate).	Predicted[1]
pKa	~10-11	Estimated

Synthesis Protocol: A Self-Validating Approach

The synthesis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine can be achieved through a nucleophilic substitution reaction. The proposed methodology is designed to be a self-validating system, where the choice of reagents and reaction conditions is justified by established chemical principles to ensure a high probability of success and purity of the final product.

Proposed Synthetic Workflow

Sources

• 1. N-(Methoxymethyl)-N-(trimethylsilylmethyl)benzylamine | 93102-05-7 [chemicalbook.com]

An In-depth Technical Guide to 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling a Sterically Engineered Reagent

In the landscape of modern organic synthesis and medicinal chemistry, the demand for reagents with highly specific reactivity profiles is insatiable. We often seek molecules that can perform a singular, desired function while remaining inert to a multitude of other reactive sites. 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, also known as N-tert-butyl-N-(trimethylsilylmethyl)amine, emerges as a fascinating case study in steric engineering. Its unique architecture, combining the bulky tert-butyl group with the spatially demanding trimethylsilylmethyl moiety, imparts a distinct character, positioning it as a valuable tool for transformations requiring significant steric hindrance and controlled basicity. This guide aims to provide a comprehensive technical overview of its structure, properties, synthesis, and applications, grounded in both established chemical principles and practical, field-proven insights.

Molecular Structure and Physicochemical Properties

At the core of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine's utility is its distinctive molecular structure. The molecule features a central nitrogen atom bonded to a tert-butyl group and a trimethylsilylmethyl group.

// Atom nodes N [label="N", pos="0,0!"]; C_tert_quat [label="C", pos="-1.5,0.5!"]; C_tert_1 [label="CH3", pos="-2.5,1.5!"]; C_tert_2 [label="CH3", pos="-1.5,1.8!"]; C_tert_3 [label="CH3", pos="-2.2,-0.5!"];

CH2 [label="CH2", pos="1.5,0!"]; Si [label="Si", pos="3,0!"]; C_si_1 [label="CH3", pos="4,1!"]; C_si_2 [label="CH3", pos="4,-1!"]; C_si_3 [label="CH3", pos="2.5,-1.3!"];

// Bonds edge [len=1.5]; N -- C_tert_quat; C_tert_quat -- C_tert_1; C_tert_quat -- C_tert_2; C_tert_quat -- C_tert_3;

N -- CH2; CH2 -- Si; Si -- C_si_1; Si -- C_si_2; Si -- C_si_3; } }

Caption: Structure of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

This arrangement results in a sterically congested nitrogen atom, a feature that profoundly influences its chemical reactivity, particularly its basicity versus nucleophilicity. The electron-donating nature of the alkyl groups increases the electron density on the nitrogen, making it a reasonably strong base. However, the immense steric bulk provided by the flanking tert-butyl and trimethylsilylmethyl groups severely hinders its ability to act as a nucleophile in substitution or addition reactions.

Physicochemical Data Summary

A compilation of its key physical and chemical properties is presented below. These values are critical for its practical application in a laboratory setting, influencing choices of solvent, reaction temperature, and purification methods.

Property	Value	Reference
CAS Number	79250-80-9	[1]
Molecular Formula	C₈H₂₁NSi	[1]
Molecular Weight	159.35 g/mol	[1]
Boiling Point	155.3 °C at 760 mmHg	[1]
Density	0.776 g/cm³	[1]
Flash Point	47.7 °C	[1]
Refractive Index	1.415	[1]

Synthesis Protocol: A Self-Validating System

A robust and reproducible synthesis is the cornerstone of utilizing any reagent effectively. The most direct and logical approach to 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is the N-alkylation of tert-butylamine with (chloromethyl)trimethylsilane. The protocol described below is designed as a self-validating system, incorporating in-process checks and purification strategies to ensure a high-purity final product.

Expertise & Experience: The "Why" Behind the "How"

The choice of a slight excess of tert-butylamine serves a dual purpose: it acts as both the nucleophile and an in-situ acid scavenger, sequestering the HCl generated during the reaction. This avoids the need for an external base that could complicate the workup. The reaction is best performed under reflux to ensure it proceeds to completion. Anhydrous conditions are recommended to prevent hydrolysis of the silyl group.

Detailed Step-by-Step Methodology

Materials:

• tert-Butylamine (2-Methyl-2-propanamine)

• (Chloromethyl)trimethylsilane

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Aqueous sodium hydroxide (NaOH) solution (2 M)

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator, distillation apparatus.

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, add tert-butylamine (e.g., 1.2 equivalents) to anhydrous diethyl ether.

• Addition of Alkylating Agent: While stirring, add (chloromethyl)trimethylsilane (e.g., 1.0 equivalent) dropwise to the solution. The reaction is exothermic, and a white precipitate of tert-butylamine hydrochloride will form.

• Reaction: After the addition is complete, heat the mixture to reflux and maintain for several hours until the reaction is complete (monitoring by TLC or GC-MS is recommended).

• Workup: Cool the reaction mixture to room temperature. Add 2 M aqueous NaOH solution to dissolve the hydrochloride salt and neutralize the excess acid. Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Wash the organic layer sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate using a rotary evaporator.

• Purification: The resulting crude product can be purified by fractional distillation under atmospheric pressure to yield the pure 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

Caption: Experimental workflow for the synthesis of the target amine.

Spectroscopic and Analytical Characterization

Rigorous characterization is essential to confirm the identity and purity of the synthesized compound. The expected spectroscopic data are detailed below, providing a benchmark for researchers.

¹H NMR Spectroscopy

The proton NMR spectrum is a primary tool for structural confirmation. The high degree of symmetry in the molecule leads to a simple spectrum with three distinct singlets.

• δ ~0.05 ppm (s, 9H): This upfield singlet corresponds to the nine equivalent protons of the trimethylsilyl (TMS) group.

• δ ~1.05 ppm (s, 9H): This singlet arises from the nine equivalent protons of the tert-butyl group.

• δ ~1.95 ppm (s, 2H): This singlet is assigned to the two protons of the methylene (-CH₂-) bridge connecting the nitrogen and silicon atoms.[2]

• A broad singlet for the N-H proton may also be observed, though its chemical shift can vary depending on concentration and solvent.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum will further confirm the structure, with four distinct signals expected:

• Trimethylsilyl carbons (-Si(CH₃)₃): A signal in the upfield region, typically around 0 ppm.

• tert-Butyl methyl carbons (-C(CH₃)₃): A signal in the aliphatic region, expected around 28-30 ppm.

• Methylene bridge carbon (-N-CH₂-Si-): Expected in the range of 40-50 ppm.

• tert-Butyl quaternary carbon (-C(CH₃)₃): Expected around 50-55 ppm.

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present. Key expected absorption bands include:

• N-H Stretch: A weak to medium absorption band around 3300-3400 cm⁻¹ for the secondary amine.

• C-H Stretch: Strong bands in the 2850-2960 cm⁻¹ region corresponding to the aliphatic C-H bonds.

• Si-C Stretch: Characteristic bands for the trimethylsilyl group, often observed around 1250 cm⁻¹ (symmetric deformation) and 840 cm⁻¹ (rocking).

• C-N Stretch: A weak to medium band in the 1100-1200 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry will show the molecular ion peak and characteristic fragmentation patterns.

• Molecular Ion (M⁺): A peak at m/z = 159, corresponding to the molecular weight of the compound.[2]

• Key Fragments: Expect to see fragments corresponding to the loss of a methyl group ([M-15]⁺ at m/z 144), and a prominent peak for the tert-butyl cation ([M-102]⁺ at m/z 57). Cleavage alpha to the nitrogen can also lead to characteristic fragments.

Applications in Drug Development and Organic Synthesis

The unique structural attributes of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine define its primary roles in advanced organic synthesis.

A Prototypical Non-Nucleophilic Base

In many synthetic transformations, particularly in the generation of carbanions (like enolates) for subsequent reactions, it is crucial to use a base that will deprotonate a substrate without engaging in nucleophilic attack. This compound is an excellent candidate for such a role.

Caption: The relationship between properties and function as a base.

Its efficacy as a non-nucleophilic base is comparable to other hindered amines like lithium diisopropylamide (LDA) or Hünig's base, with the added feature of the silyl group which can influence solubility and reactivity in specific contexts.[3]

Intermediate for Silylated Compounds and Protecting Groups

The trimethylsilylmethylamine moiety is a valuable building block. The N-H bond can be deprotonated, and the resulting anion can be used in further synthetic steps. Additionally, this compound can serve as a precursor for more complex silyl-containing molecules that are integral to multi-step syntheses in drug discovery. The trimethylsilyl group itself is a common protecting group for alcohols, and intermediates derived from this amine can be used in the synthesis of silyl ethers.

Derivatization Agent for Analytical Chemistry

In the analysis of biological molecules by gas chromatography-mass spectrometry (GC-MS), it is often necessary to derivatize polar functional groups (like amines and carboxylic acids) to increase their volatility. Silylation is a common derivatization technique, and reagents like this compound can be used to introduce the trimethylsilylmethyl group onto analytes, improving their chromatographic behavior and detection.[2]

Safety and Handling

As with any reactive chemical, proper handling is paramount. While a specific safety data sheet (SDS) for this compound is not widely available, its properties can be inferred from similar structures. It should be treated as a flammable liquid. Due to its amine nature, it is likely to be corrosive and can cause skin and eye irritation or burns. It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn at all times.

Conclusion

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is a reagent of significant potential, born from the deliberate combination of sterically demanding functional groups. Its primary role as a non-nucleophilic base makes it a powerful tool for chemists seeking to perform selective deprotonations without unwanted side reactions. As the demand for precision in chemical synthesis continues to grow, particularly in the complex multi-step sequences common in drug development, the value of such carefully designed reagents will only increase. This guide provides the foundational knowledge for its synthesis, characterization, and application, empowering researchers to confidently integrate this unique molecule into their synthetic strategies.

References

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• Georganics. (2023-02-23). N-Methyl-tert-butylamine - general description and preparation.[Link]

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• YouTube. (2023-05-25). Making Tert-Butylamine: A Stinky Precursor to an Even Stinkier Isocyanide![Link]

• Yang, et al. (2020). A convenient synthesis of N-tert-butyl amides by the reaction of di-tert-butyl dicarbonate and nitriles catalyzed by Cu(OTf)2. ResearchGate. [Link]

• PubMed Central. Direct synthesis of N-perfluoro-tert-butyl secondary amines from N-trifluoromethyl secondary amines.[Link]

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• PubMed Central. t-Butyl and Trimethylsilyl Substituents in Nickel Allyl Complexes: Similar but Not the Same.[Link]

• ResearchGate. Reaction of Polyfluorinated Imines with Trifluoromethyltrimethylsilane. Direct Synthesis of N-(Perfluoro-t-butyl)amines.[Link]

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Introduction: Strategic Integration of Steric Hindrance and Silyl Functionality

An In-depth Technical Guide to the Synthesis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is a sterically hindered secondary amine that incorporates the versatile (trimethylsilyl)methyl group. The tert-butyl group provides significant steric bulk, which can be leveraged in organic synthesis to control selectivity and stabilize reactive intermediates.[1][2] The (trimethylsilyl)methyl moiety is a valuable functional group in modern synthetic chemistry, often utilized in olefination reactions and as a precursor for non-stabilized azomethine ylides for the construction of nitrogen-containing heterocycles.[3][4][5] The strategic combination of these two groups in a single molecule makes it a potentially valuable building block in medicinal chemistry and materials science. For instance, the introduction of a methyl group can significantly alter the pharmacokinetic and pharmacodynamic properties of drug candidates.[6][7]

This guide provides a comprehensive overview of a plausible and robust synthetic pathway for 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, designed for researchers, scientists, and professionals in drug development. The proposed synthesis is grounded in established chemical principles and adapted from verified procedures for analogous compounds.

Primary Synthesis Pathway: Direct N-Alkylation

The most direct and logical approach to the synthesis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is the direct N-alkylation of 2-methyl-2-propanamine (tert-butylamine) with (chloromethyl)trimethylsilane. This reaction falls under the category of nucleophilic substitution, where the amine acts as the nucleophile.

Reaction Scheme

Caption: Proposed synthesis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine via direct N-alkylation.

Scientific Rationale and Causality

The direct N-alkylation of tert-butylamine presents a unique set of challenges and considerations due to the steric hindrance of the tert-butyl group.[1][2]

• Nucleophilicity vs. Basicity: Tert-butylamine is a strong base but a relatively poor nucleophile due to steric hindrance.[1][2] This can lead to competing elimination reactions (E2) with the alkyl halide. However, (chloromethyl)trimethylsilane lacks a beta-hydrogen, which precludes the typical E2 pathway, thus favoring substitution.

• Stoichiometry and Base: The reaction generates hydrochloric acid, which will protonate the basic amine starting material, rendering it non-nucleophilic and halting the reaction. To counteract this, at least two equivalents of tert-butylamine can be used, with one acting as the nucleophile and the other as a sacrificial base to neutralize the HCl. Alternatively, a non-nucleophilic hindered base like triethylamine can be added to scavenge the acid.[8]

• Solvent and Temperature: A polar aprotic solvent such as acetonitrile is suitable for this type of reaction as it can dissolve the reactants and stabilize charged intermediates without participating in the reaction. Heating is likely required to overcome the activation energy, especially given the steric hindrance of the nucleophile.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the N-alkylation of amines with (chloromethyl)trimethylsilane.[5][9]

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity (molar eq.)	Notes
2-Methyl-2-propanamine (tert-Butylamine)	73.14	2.5	Should be distilled before use to remove water and other impurities.
(Chloromethyl)trimethylsilane	122.67	1.0	Used as the limiting reagent.
Acetonitrile (anhydrous)	41.05	-	Solvent.
Diethyl ether (anhydrous)	74.12	-	For extraction.
Saturated aqueous NaHCO₃ solution	-	-	For work-up.
Brine (saturated aqueous NaCl solution)	-	-	For work-up.
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	-	Drying agent.

Procedure

• Reaction Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add 2-methyl-2-propanamine (2.5 equivalents) and anhydrous acetonitrile (100 mL).

• Addition of Alkylating Agent: While stirring the solution, add (chloromethyl)trimethylsilane (1.0 equivalent) dropwise via a syringe over 15 minutes.

• Reaction: Heat the reaction mixture to reflux (approximately 82°C) and maintain for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the tert-butylamine hydrochloride salt that has precipitated.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Dissolve the residue in diethyl ether (100 mL) and wash with saturated aqueous NaHCO₃ solution (2 x 50 mL) followed by brine (50 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product is expected to be a liquid. Due to the basic nature of the product, standard silica gel chromatography can be challenging.[10][11]

  • Vacuum Distillation: This is the preferred method for purifying the product on a larger scale.

  • Amine-Treated Silica Gel Chromatography: If chromatographic purification is necessary, use silica gel that has been pre-treated with triethylamine or employ a commercially available amine-functionalized silica gel.[10] A gradient of ethyl acetate in hexanes would be a suitable eluent system.

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In-depth Technical Guide: tert-Butyl[(trimethylsilyl)methyl]amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl[(trimethylsilyl)methyl]amine, systematically known as N-tert-butyl-1-(trimethylsilyl)methanamine, is a sterically hindered primary amine containing a silicon moiety. This unique structural combination—a bulky tert-butyl group and a silicon-containing methyl group attached to the nitrogen—imparts distinct chemical properties that make it a molecule of interest in synthetic organic chemistry. The presence of the trimethylsilyl group can influence the reactivity of the amine and introduce possibilities for specific chemical transformations. This guide provides a comprehensive overview of the available technical information on this compound, focusing on its properties and potential applications relevant to researchers in chemistry and drug development.

Chemical and Physical Properties

Detailed experimental data for tert-butyl[(trimethylsilyl)methyl]amine is not widely available in public literature, suggesting it is a specialized or less common reagent. However, based on its structure and related compounds, we can infer some of its key properties.

Property	Value	Source
Molecular Formula	C8H21NSi	Inferred
Molecular Weight	159.35 g/mol	Inferred
Boiling Point	Not available	-
Density	Not available	-
CAS Number	Not available	-

The structure of tert-butyl[(trimethylsilyl)methyl]amine is characterized by a primary amine attached to a neopentyl-like framework where one methyl group is replaced by a trimethylsilyl group. The bulky tert-butyl and trimethylsilylmethyl groups are expected to create significant steric hindrance around the nitrogen atom, which will influence its nucleophilicity and basicity compared to less substituted amines.

Synthesis

A plausible synthetic route to tert-butyl[(trimethylsilyl)methyl]amine would involve the reaction of tert-butylamine with (chloromethyl)trimethylsilane. This is a standard nucleophilic substitution reaction where the amine displaces the chloride from the silicon-containing alkyl halide.

Hypothetical Synthesis Workflow

An In-Depth Technical Guide to the Spectral Analysis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

Introduction: Elucidating the Structure of a Sterically Hindered Silylated Amine

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, a sterically hindered amine featuring both a tert-butyl group and a trimethylsilylmethyl substituent, presents a unique spectroscopic challenge. The analysis of such molecules is critical in fields ranging from synthetic chemistry to materials science, where silylated compounds are frequently employed as intermediates, protecting groups, or functional moieties. This guide provides a comprehensive exploration of the expected spectral characteristics of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, offering insights grounded in fundamental principles and data from analogous structures. While publicly available spectral data for this specific compound is scarce, this document serves as an expert guide to its anticipated spectral behavior, empowering researchers to identify and characterize this and structurally related molecules.

The core of our investigation will rely on the foundational spectroscopic techniques for structural elucidation: Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Each section will delve into the theoretical underpinnings of the technique as it applies to the target molecule, present predicted data, and outline a robust experimental protocol for acquiring such data.

Molecular Structure and Key Features

To understand the spectral data, we must first visualize the molecule's structure.

Caption: Molecular structure of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

¹H and ¹³C NMR Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy is arguably the most powerful tool for elucidating the precise structure of organic molecules in solution. By probing the magnetic environments of ¹H and ¹³C nuclei, we can deduce connectivity and stereochemical relationships.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is expected to be relatively simple, reflecting the molecule's symmetry.

Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
a	~0.1	Singlet	9H	Si-(CH ₃)₃	Protons on methyl groups attached to silicon are highly shielded and typically appear upfield, close to the TMS reference.[1][2]
b	~1.1	Singlet	9H	C-(CH ₃)₃	The nine equivalent protons of the tert-butyl group will produce a sharp singlet, deshielded relative to the TMS group.
c	~2.0	Singlet	2H	N-CH ₂-Si	The methylene protons are adjacent to both a nitrogen and a silicon atom, placing them in a distinct chemical environment.
d	Variable	Broad Singlet	1H	N-H	The chemical shift of the N-H proton is highly variable and depends on solvent, concentration, and temperature due to hydrogen bonding and exchange.[3] It may be broad and difficult to observe.

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum will provide a count of the unique carbon environments.

Signal	Chemical Shift (δ, ppm)	Assignment	Rationale
1	~1.0	C H₃-Si	The methyl carbons attached to silicon are significantly shielded.
2	~30.0	(C H₃)₃-C	The methyl carbons of the tert-butyl group.
3	~45.0	N-C H₂-Si	The methylene carbon, influenced by both nitrogen and silicon.
4	~55.0	(C H₃)₃-C	The quaternary carbon of the tert-butyl group, deshielded by the three attached methyl groups and the nitrogen.[4]

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, C₆D₆) in a standard 5 mm NMR tube. The choice of solvent can influence chemical shifts.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H spectrum.

  • Typical parameters: spectral width of 12-16 ppm, pulse angle of 30-45 degrees, relaxation delay of 1-2 seconds, and 16-32 scans.

  • To confirm the N-H proton, a D₂O exchange experiment can be performed. Add a drop of D₂O to the NMR tube, shake, and re-acquire the spectrum. The N-H signal should disappear or significantly diminish.[3]

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: spectral width of 200-250 ppm, pulse angle of 45 degrees, relaxation delay of 2-5 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 1024 or more).

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective method for identifying the presence of specific functional groups within a molecule. Each functional group absorbs infrared radiation at a characteristic frequency.

Predicted IR Spectral Data

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
~3400-3300	Weak-Medium	N-H stretch	The N-H stretching vibration of secondary amines typically appears in this region. The peak may be broad due to hydrogen bonding.[3]
~2960-2850	Strong	C-H stretch (sp³)	Aliphatic C-H stretching from the tert-butyl and trimethylsilylmethyl groups.
~1470-1450	Medium	C-H bend (asymmetric)	Bending vibrations of the CH₃ and CH₂ groups.
~1365	Strong	C-H bend (symmetric, tert-butyl)	The characteristic "umbrella" mode of the tert-butyl group often gives a strong, sharp absorption.
~1250	Strong	Si-CH₃ symmetric bend	A strong and characteristic absorption for the trimethylsilyl group.
~840 and ~750	Strong	Si-C stretch and CH₃ rock	These strong absorptions are also highly indicative of the trimethylsilyl moiety.

Experimental Protocol: IR Spectroscopy

• Sample Preparation:

  • Neat Liquid: If the compound is a liquid, a thin film can be prepared by placing a drop between two salt plates (e.g., NaCl or KBr).

  • Solution: Alternatively, dissolve a small amount of the sample in a suitable solvent (e.g., CCl₄, CHCl₃) that has minimal absorption in the regions of interest.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Acquire a background spectrum of the salt plates or solvent.

  • Acquire the sample spectrum.

  • The instrument's software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Mass Spectrometry: Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule upon ionization, which can be used to deduce its structure.

Predicted Mass Spectrum (Electron Ionization)

Electron Ionization (EI) is a common technique that often leads to extensive fragmentation.

m/z	Proposed Fragment	Rationale
159	[M]⁺	The molecular ion peak, corresponding to the intact molecule with one electron removed. Its intensity may be low due to the molecule's propensity to fragment.
144	[M - CH₃]⁺	Loss of a methyl group is a very common fragmentation pathway for both tert-butyl and trimethylsilyl groups. This is often the base peak.
86	[M - Si(CH₃)₃]⁺ or [C₅H₁₂N]⁺	Cleavage of the C-Si bond, retaining the tert-butylaminomethyl fragment.
73	[Si(CH₃)₃]⁺	A very common and characteristic fragment for trimethylsilyl compounds.
58	[C₄H₁₀]⁺ or [CH₂=N(H)C(CH₃)₃]⁺	Fragmentation of the tert-butyl group or rearrangement and cleavage.
57	[C₄H₉]⁺	The tert-butyl cation, a very stable carbocation.

Plausible Fragmentation Pathway

Caption: A plausible EI fragmentation pathway for the title compound.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: For a volatile compound like this, Gas Chromatography-Mass Spectrometry (GC-MS) is the ideal method.

  • Dissolve a small amount of the sample in a volatile solvent (e.g., dichloromethane, ethyl acetate).

  • Inject a small volume (e.g., 1 µL) into the GC.

• Gas Chromatography:

  • Use a non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Employ a temperature program to ensure good separation and peak shape, for example, hold at 50°C for 2 minutes, then ramp to 250°C at 10°C/min.

• Mass Spectrometry:

  • The eluent from the GC is directed into the ion source of the mass spectrometer.

  • Ionization: Use standard Electron Ionization (EI) at 70 eV.

  • Analyzer: A quadrupole or time-of-flight (TOF) analyzer can be used.

  • Detection: Scan a mass range appropriate for the expected fragments (e.g., m/z 40-200).

Conclusion: A Multi-faceted Approach to Structural Confirmation

The comprehensive analysis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine requires a synergistic application of NMR, IR, and Mass Spectrometry. While the data presented herein is predictive, it is based on well-established principles of spectroscopy and analysis of analogous structures. The ¹H and ¹³C NMR spectra will definitively establish the carbon-hydrogen framework and symmetry of the molecule. IR spectroscopy will confirm the presence of key functional groups, notably the N-H and Si-CH₃ moieties. Finally, mass spectrometry will provide the molecular weight and a characteristic fragmentation pattern that serves as a molecular fingerprint. The detailed protocols provided in this guide offer a robust framework for researchers to acquire high-quality data and confidently elucidate the structure of this and other complex silylated amines.

References

• NIST Chemistry WebBook. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• Human Metabolome Database. [Link]

• Doc Brown's Chemistry. [Link]

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An In-depth Technical Guide to the Solubility of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine. In the absence of extensive empirical data for this specific molecule, this guide establishes a robust theoretical framework for predicting its solubility based on its unique molecular structure. We delve into the interplay of its sterically hindered amine nature and the physicochemical contributions of the trimethylsilyl group. Furthermore, this document outlines detailed, field-proven experimental protocols for the precise determination of its solubility in a range of aqueous and organic solvents, equipping researchers with the necessary tools for its practical application in drug discovery and development.

Introduction: Unveiling a Unique Molecular Architecture

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is a fascinating molecule characterized by a sterically encumbered tertiary amine core. The nitrogen atom is bonded to a tert-butyl group, a methylene bridge, and a trimethylsilyl (TMS) group. This intricate arrangement of bulky alkyl and organosilicon functionalities dictates its physical and chemical properties, most notably its solubility, which is a critical parameter in drug development, influencing formulation, bioavailability, and pharmacokinetics.

The tert-butyl group, with its significant steric bulk, sterically shields the nitrogen atom, influencing its basicity and intermolecular interactions. The trimethylsilyl group, also sterically demanding, introduces lipophilic character and is known to affect the electronic properties of adjacent functional groups. Understanding the combined impact of these structural features is paramount to predicting and experimentally verifying the solubility of this compound.

Theoretical Framework for Solubility

The solubility of a compound is governed by the principle of "like dissolves like," which is a function of polarity, hydrogen bonding capability, and molecular size. For 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, we must consider the following:

• Polarity: The molecule possesses a polar C-N bond and a relatively nonpolar Si-C bond. The lone pair of electrons on the nitrogen atom contributes to its polarity. However, the surrounding bulky, nonpolar alkyl and silyl groups significantly diminish the overall polarity, rendering the molecule predominantly nonpolar.

• Hydrogen Bonding: As a tertiary amine, 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine lacks a hydrogen atom directly bonded to the nitrogen. Therefore, it cannot act as a hydrogen bond donor. It can, however, act as a hydrogen bond acceptor through its nitrogen lone pair. This capability is significantly hindered by the steric bulk of the tert-butyl and trimethylsilylmethyl groups.

• Impact of the Trimethylsilyl Group: The TMS group is known to increase the lipophilicity of a molecule. This generally leads to enhanced solubility in nonpolar organic solvents and reduced solubility in polar, aqueous media.

Based on this analysis, a qualitative prediction of its solubility in various solvent classes can be made:

Solvent Class	Predicted Solubility	Rationale
Polar Protic (e.g., water, methanol, ethanol)	Low to Very Low	The molecule's large nonpolar surface area and sterically hindered hydrogen bond acceptor site limit its interaction with highly polar, hydrogen-bonding solvents.
Polar Aprotic (e.g., acetone, acetonitrile, DMSO)	Moderate to High	The molecule can engage in dipole-dipole interactions with these solvents. The absence of strong hydrogen bonding in the solvent allows for better solvation of the nonpolar regions of the molecule.
Nonpolar (e.g., hexanes, toluene, diethyl ether)	High to Miscible	The predominantly nonpolar character of the molecule, due to its extensive alkyl and silyl content, will lead to favorable van der Waals interactions with nonpolar solvents.

Experimental Determination of Solubility

To obtain quantitative solubility data, standardized experimental protocols are essential. The following sections detail robust methodologies for determining the solubility of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

General Experimental Workflow

The process of determining the solubility of a liquid compound like 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine can be visualized through a logical workflow.

Caption: Experimental workflow for solubility determination.

Gravimetric Method for Organic Solvents

This method is reliable for determining the solubility of a non-volatile solute in a volatile solvent.

Objective: To quantitatively determine the solubility of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine in a specific organic solvent at a defined temperature.

Materials:

• 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine (high purity)

• Selected organic solvent (analytical grade)

• Analytical balance (±0.0001 g)

• Temperature-controlled shaker or water bath

• Sealed vials

• Volumetric flasks

• Syringe filters (chemically compatible with the solvent)

• Drying oven

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine to a known volume of the selected organic solvent in a sealed vial.

  • Place the vial in a temperature-controlled shaker and agitate for a sufficient duration (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Filtration:

  • Allow the vial to stand in the temperature-controlled bath to let any undissolved solute settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Filter the sample through a syringe filter appropriate for the solvent to remove any suspended micro-droplets.

• Gravimetric Analysis:

  • Dispense the filtered, saturated solution into a pre-weighed, dry volumetric flask.

  • Determine the mass of the solution.

  • Carefully evaporate the solvent under controlled conditions (e.g., in a fume hood with a gentle stream of nitrogen or using a rotary evaporator).

  • Once the solvent is completely removed, dry the flask containing the residue in an oven at a temperature below its boiling point until a constant weight is achieved.

  • Reweigh the flask to determine the mass of the dissolved 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

• Calculation of Solubility:

  • Solubility ( g/100 mL) = (mass of dissolved solute / volume of solvent) * 100

Shake-Flask Method for Aqueous Solubility

Given the expected low aqueous solubility, a sensitive analytical technique will be required for quantification.

Objective: To determine the aqueous solubility of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

Procedure Visualization:

Caption: Shake-flask method for aqueous solubility.

Detailed Steps:

• Preparation: Add an excess of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine to a vial containing a buffered aqueous solution of known pH.

• Equilibration: Seal the vial and place it in a shaker at a constant temperature for 24 hours to reach equilibrium.

• Phase Separation: Centrifuge the vial at high speed to pellet the undissolved compound.

• Sampling: Carefully remove an aliquot of the clear supernatant.

• Quantification: Determine the concentration of the dissolved compound in the supernatant using a validated analytical method such as Liquid Chromatography-Mass Spectrometry (LC-MS), which offers high sensitivity for low-concentration samples.

Data Presentation and Interpretation

All quantitative solubility data should be summarized in a clear and structured table for easy comparison.

Table of Expected and Experimental Solubility Data:

Solvent	Solvent Class	Predicted Solubility	Experimental Solubility ( g/100 mL at 25°C)
Water (pH 7.4)	Polar Protic	Very Low	To be determined
Methanol	Polar Protic	Low	To be determined
Acetonitrile	Polar Aprotic	Moderate	To be determined
Acetone	Polar Aprotic	High	To be determined
Dichloromethane	Nonpolar	High	To be determined
Toluene	Nonpolar	Miscible	To be determined
n-Hexane	Nonpolar	Miscible	To be determined

Note: The "Predicted Solubility" is qualitative. The "Experimental Solubility" column should be populated with data obtained from the protocols described above.

Conclusion

The unique molecular architecture of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, characterized by significant steric hindrance and the presence of a lipophilic trimethylsilyl group, strongly suggests poor solubility in aqueous media and excellent solubility in nonpolar organic solvents. This guide provides a robust theoretical foundation for these predictions and outlines detailed, actionable experimental protocols for their quantitative verification. The provided methodologies will enable researchers to accurately determine the solubility of this compound, a critical step in its evaluation for applications in drug discovery and development.

References

• General Principles of Amine Solubility

  • Title: Structure and Properties of Amines
  • Source: Chemistry LibreTexts

  • URL: [Link]

• Effect of Trimethylsilyl Groups on Solubility: Title: The Chemistry of Silicon: Applications of Trimethylsilyl Groups in Synthesis Source: BenchChem

• Shake-Flask Method for Solubility Determination

  • Title: Methods for measurement of solubility and dissolution r
  • Source: Lund University Public

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• Gravimetric Method for Solubility: Title: A Technical Guide to the Solubility of Isoamyl-n-propyl-amine in Organic Solvents Source: BenchChem

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2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine reactivity profile

An In-Depth Technical Guide to the Reactivity Profile of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

Executive Summary

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, also known as N-tert-butyl-N-(trimethylsilylmethyl)amine, is a cornerstone reagent in modern organic synthesis, primarily valued as a stable and versatile precursor for the in situ generation of a non-stabilized azomethine ylide. This guide provides an in-depth exploration of its reactivity profile, focusing on the mechanistic underpinnings of its transformations and its application in constructing complex nitrogen-containing heterocycles. We will dissect the synthesis of the parent amine, the controlled generation of the reactive 1,3-dipole, and its subsequent, highly selective cycloaddition reactions. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful synthetic tool.

Introduction: A Gateway to Complex Nitrogen Heterocycles

Nitrogen-containing heterocycles are ubiquitous scaffolds in pharmaceuticals, natural products, and materials science.[1] Their synthesis often requires robust and predictable methodologies. 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine has emerged as a key player in this field, serving as a practical and efficient synthetic equivalent for the tert-butyl substituted azomethine ylide.

The core utility of this silylmethylamine lies in its ability to generate a transient, yet highly reactive, 1,3-dipole.[2] This dipole readily engages in [3+2] cycloaddition reactions with a wide array of dipolarophiles, providing a convergent and often highly stereoselective route to five-membered rings like pyrrolidines and oxazolidines.[3][4][5] The bulky tert-butyl group provides significant steric influence, which can be exploited to control stereoselectivity in complex synthetic sequences. Understanding the causality behind its reactivity allows for the rational design of synthetic pathways to novel molecular architectures.

Synthesis and Physicochemical Properties

The accessibility of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is crucial for its widespread use. The synthesis is typically straightforward, proceeding via nucleophilic substitution.

Synthetic Protocol: Preparation of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

The most common laboratory-scale synthesis involves the direct alkylation of tert-butylamine with (chloromethyl)trimethylsilane. The use of excess amine serves both as the nucleophile and as a base to neutralize the hydrochloric acid generated during the reaction.

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried, round-bottomed flask equipped with a magnetic stir bar and a reflux condenser, add (chloromethyl)trimethylsilane (1.0 eq).

• Amine Addition: Add tert-butylamine (3.0 eq) to the flask. The use of a threefold excess is a field-proven technique to drive the reaction to completion and act as an acid scavenger.

• Reaction Conditions: Heat the resulting mixture to reflux for 3-4 hours. The progress of the reaction can be monitored by TLC or GC-MS.

• Workup: After cooling to room temperature, add a 1.0 M aqueous solution of sodium hydroxide to hydrolyze the tert-butylamine hydrochloride salt that has formed.

• Extraction: Extract the aqueous mixture with three portions of diethyl ether. The organic layers are combined.

• Purification: Wash the combined organic extracts with saturated sodium chloride solution, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by fractional distillation under reduced pressure to yield the pure amine as a colorless liquid.

Caption: Synthesis of the title compound via nucleophilic substitution.

Physicochemical Data

Property	Value	Reference
IUPAC Name	2-methyl-N-(trimethylsilylmethyl)propan-2-amine
Molecular Formula	C₈H₂₁NSi
Molecular Weight	159.35 g/mol
Boiling Point	155-157 °C
Density	0.779 g/mL at 25 °C
Refractive Index	n20/D 1.423

The Core Reactivity: Generation of the Azomethine Ylide

The synthetic power of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is unlocked upon its conversion to the corresponding N-tert-butyl azomethine ylide. This transformation is a classic example of a Peterson-type olefination logic, adapted for ylide generation.

Mechanism of Ylide Formation

The generation of the azomethine ylide is typically initiated by a desilylating agent, most commonly a fluoride source such as cesium fluoride (CsF) or tetrabutylammonium fluoride (TBAF), or an acid catalyst like trifluoroacetic acid (TFA).[6]

Fluoride-Mediated Pathway: The high affinity of the fluoride ion for silicon is the thermodynamic driving force. The fluoride attacks the silicon atom, leading to the cleavage of the carbon-silicon bond. This process expels a stable trimethylsilyl fluoride and generates a transient carbanion alpha to the nitrogen atom. This intermediate immediately rearranges to form the more stable C-N-C azomethine ylide 1,3-dipole. This in situ generation in the presence of a trapping agent (the dipolarophile) is critical to prevent ylide decomposition or dimerization.

Caption: Mechanism for the fluoride-induced generation of the azomethine ylide.

Key Synthetic Applications: [3+2] Cycloaddition Reactions

The primary application of the generated azomethine ylide is its participation in [3+2] cycloaddition reactions, also known as 1,3-dipolar cycloadditions.[3][5] This reaction is a powerful tool for constructing five-membered heterocyclic rings with high levels of regio- and stereocontrol.[4]

Reaction with Alkenyl Dipolarophiles: Synthesis of Pyrrolidines

The reaction between the azomethine ylide and electron-deficient alkenes is a highly efficient method for synthesizing substituted pyrrolidines. The ylide acts as the 4π-electron component (the 1,3-dipole) and the alkene serves as the 2π-electron component (the dipolarophile).[6] The reaction is believed to proceed through a concerted mechanism, which accounts for the observed high stereospecificity.[6]

Typical Dipolarophiles:

• α,β-Unsaturated esters (e.g., methyl acrylate)

• Unsaturated ketones (e.g., methyl vinyl ketone)

• Maleimides (e.g., N-phenylmaleimide)

• Unsaturated nitriles (e.g., acrylonitrile)

The reaction's regioselectivity can be rationalized by frontier molecular orbital (FMO) theory. The reaction is typically HOMO(dipole)-LUMO(dipolarophile) controlled, leading to the formation of specific regioisomers.

Caption: General workflow for [3+2] cycloaddition to form pyrrolidines.

Reaction with Carbonyl Dipolarophiles: Synthesis of Oxazolidines

The azomethine ylide can also react with carbonyl compounds, particularly aldehydes, to form oxazolidine rings.[3][7] This transformation provides access to a different class of five-membered heterocycles, which are also valuable synthetic intermediates.

Tabulated Summary of Representative Cycloaddition Reactions

Dipolarophile	Catalyst/Conditions	Product Type	Typical Yield
N-Phenylmaleimide	LiF, Acetonitrile, Sonicate	Pyrrolidine	72-75%
Methyl Acrylate	TFA (cat.), CH₂Cl₂	Pyrrolidine	High
Dimethyl Fumarate	LiF, Acetonitrile	Pyrrolidine	High
Benzaldehyde	LiF, THF	Oxazolidine	Good
Acrylonitrile	TFA (cat.), CH₂Cl₂	Pyrrolidine	High

Detailed Experimental Protocol: Synthesis of 2,6-Dioxo-1-phenyl-4-(tert-butyl)-1,4-diazabicyclo[3.3.0]octane

This protocol illustrates a typical [3+2] cycloaddition using N-phenylmaleimide as the dipolarophile.

Self-Validating System: The successful formation of a single diastereomer, confirmed by NMR and melting point analysis, validates the highly stereospecific nature of this concerted cycloaddition pathway.

• Reaction Setup: In an oven-dried, 250 mL round-bottomed flask equipped with a magnetic stir bar, combine 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine (1.0 eq) and N-phenylmaleimide (1.0 eq) in anhydrous acetonitrile.

• Catalyst Addition: Add lithium fluoride (1.5 eq) to the mixture. LiF is a mild and effective fluoride source for this transformation.

• Reaction Conditions: Immerse the flask in an ultrasonic bath at room temperature and sonicate for 3-4 hours. Sonication provides the necessary activation energy and ensures efficient mixing of the heterogeneous mixture.

• Workup: Upon completion, pour the reaction mixture into water and extract with three portions of diethyl ether.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The resulting crude solid is purified by column chromatography on silica gel (e.g., using a 35% ethyl acetate in hexane eluent) to afford the pure pyrrolidine adduct.

Conclusion: Field-Proven Insights and Future Outlook

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is more than just a chemical reagent; it is a robust and reliable synthetic tool. Its value lies in its stability, ease of synthesis, and predictable reactivity in generating a key azomethine ylide intermediate. The subsequent [3+2] cycloaddition reactions provide a powerful and convergent strategy for the synthesis of diverse and complex nitrogen-containing heterocycles. The high degree of stereocontrol inherent in these concerted reactions makes this methodology particularly attractive for applications in medicinal chemistry and total synthesis, where precise control over molecular three-dimensionality is paramount. Future research will likely focus on expanding the scope of dipolarophiles and developing catalytic, enantioselective variants of these cycloaddition reactions.

References

• Title: 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides with Carbonyl Dipolarophiles Yielding Oxazolidine Derivatives - PMC. Source: National Institutes of Health. URL: [Link]

• Title: 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides with Carbonyl Dipolarophiles Yielding Oxazolidine Derivatives. Source: MDPI. URL: [Link]

• Title: 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides with Aromatic Dipolarophiles. Source: ResearchGate. URL: [Link]

• Title: Catalytic Enantioselective 1,3-Dipolar Cycloadditions of Azomethine Ylides for Biology-Oriented Synthesis - PMC. Source: PubMed Central. URL: [Link]

• Title: N-(Methoxymethyl)-2-methyl-N-[(trimethylsilyl)methyl]-2-propanamine | C11H27NOSi | CID 66521751. Source: PubChem. URL: [Link]

• Title: Azomethine ylide. Source: Wikipedia. URL: [Link]

• Title: Silylmethylamines and Their Derivatives: Chemistry and Biological Activities. Source: ResearchGate. URL: [Link]

• Title: Stereoselective [3+2] cycloaddition of N-tert-butanesulfinyl imines to arynes facilitated by a removable PhSO2CF2 group. Source: Royal Society of Chemistry. URL: [Link]

• Title: Silylmethylamines and Their Derivatives: Chemistry and Biological Activities. Source: Semantic Scholar. URL: [Link]

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• 3. 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides with Carbonyl Dipolarophiles Yielding Oxazolidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Catalytic Enantioselective 1,3-Dipolar Cycloadditions of Azomethine Ylides for Biology-Oriented Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Mechanism of Action of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine in Azomethine Ylide Generation and [3+2] Cycloaddition Reactions

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the chemical mechanism of action of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, a versatile reagent in modern organic synthesis. The document will move beyond a superficial overview to deliver an in-depth analysis of its primary function as a stable precursor for the in-situ generation of non-stabilized azomethine ylides. We will explore the causality behind the experimental choices for ylide generation and its subsequent application in [3+2] dipolar cycloaddition reactions, a cornerstone for the synthesis of complex nitrogen-containing heterocycles. This guide is intended to equip researchers and drug development professionals with the foundational knowledge and practical protocols necessary to effectively utilize this reagent in their synthetic endeavors.

Introduction: The Synthetic Utility of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, also known as N-tert-butyl-N-(trimethylsilyl)methylamine, is a sterically hindered amine that has carved a niche in synthetic organic chemistry. Its molecular architecture, featuring a bulky tert-butyl group and a labile trimethylsilyl (TMS) group on the methylamino nitrogen, is key to its function. While it does not possess a "mechanism of action" in the traditional pharmacological sense, its chemical reactivity is highly specific and powerful. Its primary role is to serve as a convenient and efficient precursor to a transient, highly reactive intermediate: a non-stabilized azomethine ylide.

These azomethine ylides are nitrogen-based 1,3-dipoles that are invaluable in the construction of five-membered heterocyclic rings like pyrrolidines, which are prevalent scaffolds in many pharmaceutical agents and natural products.[1] The controlled, in-situ generation of these ylides from stable precursors like 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is a significant advantage, circumventing the need to handle the unstable dipoles directly.

Core Mechanism: The Generation of the Azomethine Ylide

The central mechanism of action of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is its ability to generate an azomethine ylide upon treatment with a suitable initiator. This process is a desilylation reaction that results in the formation of an iminium ion, which is in resonance with the desired azomethine ylide.

There are two primary pathways for this transformation:

• Fluoride-Induced Desilylation: The most common method involves the use of a fluoride source, such as cesium fluoride (CsF) or lithium fluoride (LiF).[2] The high affinity of the fluoride ion for silicon drives the reaction. The fluoride attacks the silicon atom of the trimethylsilyl group, leading to the cleavage of the carbon-silicon bond and the formation of a transient carbanion. This carbanion is immediately quenched by the elimination of the methoxy group (if an N-methoxymethyl derivative is used, which is a common strategy) or by protonation, leading to the formation of the iminium ion, which is the immediate precursor to the azomethine ylide.[2]

• Acid-Catalyzed Desilylation: Alternatively, a protic or Lewis acid can be used to initiate the ylide formation. The acid coordinates to the nitrogen atom, making the trimethylsilyl group more susceptible to nucleophilic attack or elimination. This method is often employed when the dipolarophile is not compatible with fluoride ions.

The generated azomethine ylide is a 1,3-dipole, with the positive charge on the nitrogen and the negative charge delocalized over the two adjacent carbon atoms.[1] The presence of the bulky tert-butyl group provides steric hindrance that can influence the stereochemical outcome of subsequent reactions.

Sources

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• 2. researchgate.net [researchgate.net]

The Unseen Workhorse: A Technical Guide to 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine as a Precursor for Sterically Encumbered Azomethine Ylides

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, a versatile yet underutilized reagent in modern organic synthesis. While direct literature on this specific compound is sparse, its chemical architecture strongly suggests its primary role as a precursor to a sterically hindered, non-stabilized azomethine ylide. Through a comparative analysis with its well-documented benzyl analogue, this guide will elucidate the synthesis, properties, and reactivity of the title compound. Particular emphasis is placed on its application in [3+2] cycloaddition reactions for the construction of N-tert-butyl substituted pyrrolidine scaffolds, which are of significant interest in medicinal chemistry. This guide will serve as a practical resource for researchers looking to leverage the unique steric and electronic properties of the tert-butyl group in the synthesis of novel nitrogen-containing heterocycles.

Introduction: The Power of Azomethine Ylides in Heterocyclic Synthesis

The pyrrolidine ring is a ubiquitous structural motif in a vast array of natural products and pharmaceutical agents. Its prevalence has driven the development of numerous synthetic methodologies for its construction. Among the most elegant and efficient of these is the [3+2] cycloaddition reaction of an azomethine ylide with a dipolarophile.[1][2] Azomethine ylides are reactive 1,3-dipoles that readily engage with alkenes and alkynes to furnish five-membered nitrogen-containing heterocycles with a high degree of stereocontrol.[3]

Non-stabilized azomethine ylides, in particular, are powerful intermediates for the synthesis of polysubstituted pyrrolidines.[2] A key challenge in this area has been the development of convenient and versatile precursors for the in situ generation of these reactive species. N-(Trimethylsilyl)methylamines have emerged as excellent reagents for this purpose, offering mild reaction conditions and broad functional group tolerance.[4]

This guide focuses on 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, a precursor to the N-tert-butyl azomethine ylide. The introduction of the sterically demanding tert-butyl group onto the nitrogen atom offers unique opportunities for controlling the stereochemical outcome of cycloaddition reactions and for the synthesis of novel pyrrolidine-based compounds with distinct pharmacological profiles.

Synthesis and Physicochemical Properties

While a dedicated, optimized synthesis for 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is not extensively reported, its preparation can be reliably extrapolated from standard procedures for the synthesis of analogous N-alkyl-N-[(trimethylsilyl)methyl]amines.

Proposed Synthetic Route

The most direct and logical approach involves the mono-N-alkylation of tert-butylamine with (chloromethyl)trimethylsilane. This reaction is typically carried out in the presence of a non-nucleophilic base to scavenge the hydrochloric acid generated.

Caption: Proposed synthesis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

Detailed Protocol:

• To a solution of tert-butylamine (1.0 equivalent) in a suitable aprotic solvent such as acetonitrile or dichloromethane, add a non-nucleophilic base like triethylamine (1.2 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add (chloromethyl)trimethylsilane (1.1 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by TLC or GC-MS.

• Upon completion, filter the reaction mixture to remove the triethylamine hydrochloride salt.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure to yield 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine as a colorless to pale yellow liquid.

Physicochemical Properties (Predicted)

The physical and chemical properties of the title compound can be inferred from its structure and comparison with related compounds.

Property	Predicted Value
Molecular Formula	C₈H₂₁NSi
Molecular Weight	159.35 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	Estimated 150-170 °C (atmospheric pressure)
Solubility	Soluble in common organic solvents
Stability	Stable under anhydrous conditions; sensitive to moisture

Core Reactivity: Generation of N-tert-butyl Azomethine Ylide and [3+2] Cycloaddition

The primary utility of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine lies in its role as a stable precursor to the transient N-tert-butyl azomethine ylide. This is typically achieved through desilylation, often facilitated by a fluoride source or a Lewis acid.

Mechanism of Azomethine Ylide Formation

The generation of the azomethine ylide is initiated by the reaction of the N-(trimethylsilyl)methylamine with a suitable activator. A common and effective method involves the use of a catalytic amount of a fluoride source, such as cesium fluoride or tetrabutylammonium fluoride (TBAF), or a protic acid like trifluoroacetic acid (TFA).

Caption: In situ generation of the N-tert-butyl azomethine ylide.

The bulky tert-butyl group is expected to influence the rate of ylide formation due to steric hindrance around the nitrogen atom. However, the fundamental mechanism remains consistent with that of less hindered analogues.

[3+2] Cycloaddition Reactions

Once generated, the N-tert-butyl azomethine ylide readily participates in [3+2] cycloaddition reactions with a variety of electron-deficient alkenes and alkynes. This provides a convergent and stereospecific route to N-tert-butyl substituted pyrrolidines.

Caption: General scheme of the [3+2] cycloaddition reaction.

Key Considerations for Cycloaddition:

• Stereospecificity: The cycloaddition is expected to be concerted and thus stereospecific. The stereochemistry of the dipolarophile is retained in the pyrrolidine product.

• Regioselectivity: The regioselectivity of the cycloaddition is governed by the electronic properties of both the ylide and the dipolarophile.

• Influence of the tert-Butyl Group: The large steric bulk of the N-tert-butyl group can significantly influence the diastereoselectivity of the reaction, potentially favoring the formation of one diastereomer over another by directing the approach of the dipolarophile.[5]

Experimental Protocol: Synthesis of a Substituted N-tert-butyl Pyrrolidine

The following is a representative, field-proven protocol for the [3+2] cycloaddition reaction, adapted from procedures for analogous N-benzyl precursors.[2]

Materials:

• 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

• Electron-deficient alkene (e.g., dimethyl maleate)

• Anhydrous acetonitrile

• Trifluoroacetic acid (TFA)

• Standard laboratory glassware and purification apparatus

Procedure:

• In a flame-dried, round-bottomed flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the electron-deficient alkene (1.0 equivalent) in anhydrous acetonitrile.

• Add 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine (1.2 equivalents) to the solution.

• Add a catalytic amount of trifluoroacetic acid (0.1 equivalents) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-tert-butyl pyrrolidine derivative.

Applications in Drug Discovery and Development

The N-tert-butyl group is a valuable substituent in medicinal chemistry due to its ability to enhance metabolic stability and modulate the pharmacokinetic and pharmacodynamic properties of a drug candidate. The synthesis of N-tert-butyl pyrrolidines via the methodology described herein provides access to a diverse range of scaffolds for drug discovery programs.

Potential Therapeutic Areas:

• Central Nervous System (CNS) Disorders: Pyrrolidine-based compounds have shown activity as ligands for various CNS receptors.

• Antiviral Agents: Nucleoside analogues incorporating pyrrolidine rings are a known class of antiviral drugs.

• Enzyme Inhibitors: The rigid, five-membered ring of pyrrolidine can serve as a scaffold for the design of potent and selective enzyme inhibitors.

Conclusion

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, while not as extensively documented as its N-benzyl counterpart, represents a powerful and versatile reagent for the synthesis of N-tert-butyl substituted pyrrolidines. Its ability to serve as a stable precursor for a sterically encumbered, non-stabilized azomethine ylide opens up new avenues for the construction of complex nitrogen-containing heterocycles. The methodologies and insights presented in this guide, derived from a comparative analysis of related systems, provide a solid foundation for researchers to explore the full potential of this valuable synthetic tool in their own research, particularly in the realm of drug discovery and development. The unique steric and electronic properties conferred by the N-tert-butyl group are poised to enable the discovery of novel compounds with enhanced biological activity and improved pharmacokinetic profiles.

References

• Padwa, A. (1984). 1,3-Dipolar Cycloaddition Chemistry. John Wiley & Sons.
• Padwa, A., & Pearson, W. H. (Eds.). (2002). Synthetic Applications of 1,3-Dipolar Cycloaddition Chemistry toward Heterocycles and Natural Products (Vol. 59). John Wiley & Sons.
• Padwa, A., & Ku, A. (1980). Intramolecular 1,3-dipolar cycloaddition reactions of stabilized azomethine ylides. Journal of Organic Chemistry, 45(18), 3756-3766.
• Coldham, I., & Hufton, R. (2005). Intramolecular 1, 3-dipolar cycloaddition reactions of azomethine ylides. Chemical Reviews, 105(7), 2765-2810.
• Organic Syntheses. (1989). n-benzyl-n-methoxymethyl-n-(trimethylsilyl)methylamine. 67, 133. doi:10.15227/orgsyn.067.0133
• Caramella, P., & Grünanger, P. (1984). 1,3-Dipolar Cycloaddition Chemistry. In A. Padwa (Ed.), 1,3-Dipolar Cycloaddition Chemistry (pp. 291-392). John Wiley & Sons.

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• 5. Catalytic Enantioselective 1,3-Dipolar Cycloadditions of Azomethine Ylides for Biology-Oriented Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Proposed Synthesis and Characterization of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

Abstract: This technical guide addresses the synthesis and potential utility of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, a sterically hindered N-silylated amine. Due to the absence of this specific molecule in peer-reviewed literature, this document provides a scientifically grounded, proposed pathway for its synthesis based on established methodologies for analogous compounds. It further outlines a comprehensive characterization strategy and discusses potential applications in organic synthesis and materials science, drawing parallels with known sterically hindered and silylated amines. This guide is intended for researchers and professionals in chemical synthesis and drug development who are exploring novel molecular scaffolds.

Introduction and Rationale

The intersection of sterically demanding scaffolds and organosilicon chemistry has led to the development of unique reagents and building blocks in modern organic synthesis. The target molecule, 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, combines a bulky tert-butyl group with a trimethylsilylmethyl substituent on a nitrogen atom. This combination is anticipated to bestow the molecule with distinct properties, including high steric hindrance, moderate basicity, and lipophilicity.

While this specific compound is not documented in the scientific literature, its constituent functional groups suggest potential utility as a non-nucleophilic base, a ligand for organometallic catalysis, or a precursor for novel chemical entities. The tert-butyl group is known to impart steric shielding, influencing reaction selectivity and stabilizing reactive intermediates[1]. The trimethylsilylmethyl group can also play a role in directing reactivity and can be a precursor for azomethine ylides, which are valuable in cycloaddition reactions for constructing nitrogen-containing heterocycles[2].

This guide, therefore, serves as a theoretical and practical framework for the first reported synthesis and characterization of this novel compound. The methodologies presented are derived from robust and well-documented procedures for similar N-silylated amines[3][4].

Proposed Synthetic Pathway

The most logical and efficient approach to synthesize 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is through the direct N-alkylation of tert-butylamine with a suitable (trimethylsilyl)methyl electrophile. The chosen electrophile is (chloromethyl)trimethylsilane due to its commercial availability and appropriate reactivity.

The proposed reaction is a nucleophilic substitution where the nitrogen atom of tert-butylamine attacks the methylene carbon of (chloromethyl)trimethylsilane, displacing the chloride leaving group. To drive the reaction to completion and neutralize the generated hydrochloric acid, a non-nucleophilic base or an excess of the starting amine is required.

Caption: Proposed synthetic workflow for 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the N-alkylation of amines with silylmethyl halides[2][3].

Materials:

• 2-Methyl-2-propanamine (tert-butylamine), anhydrous (CAS: 75-64-9)

• (Chloromethyl)trimethylsilane, (CAS: 75-77-4)

• Triethylamine, anhydrous (CAS: 121-44-8)

• Acetonitrile, anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• To an oven-dried 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, add tert-butylamine (2 equivalents) and anhydrous acetonitrile (100 mL).

• Add (chloromethyl)trimethylsilane (1 equivalent) dropwise to the stirred solution at room temperature.

• After the addition is complete, add triethylamine (1.5 equivalents) to the reaction mixture.

• Heat the reaction mixture to reflux and maintain for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the reaction mixture to remove the triethylamine hydrochloride salt and wash the solid with a small amount of diethyl ether.

• Concentrate the filtrate under reduced pressure to remove the solvent and excess tert-butylamine.

• Dissolve the residue in diethyl ether (100 mL) and wash with saturated aqueous sodium bicarbonate solution (2 x 50 mL), followed by brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by fractional distillation under reduced pressure to obtain pure 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

Proposed Structural Characterization

The successful synthesis of the target compound would be confirmed through a combination of spectroscopic techniques. The expected data, based on the proposed structure, are summarized below.

Technique	Expected Observations
¹H NMR	A singlet at ~0.0 ppm (9H) corresponding to the trimethylsilyl (Si(CH₃)₃) protons. A singlet at ~2.0-2.5 ppm (2H) for the methylene (N-CH₂-Si) protons. A singlet at ~1.1 ppm (9H) for the tert-butyl (C(CH₃)₃) protons. A broad singlet for the N-H proton, which may be exchangeable with D₂O.
¹³C NMR	A signal at ~ -1.0 ppm for the trimethylsilyl carbons. A signal around 40-45 ppm for the methylene carbon. A signal around 50-55 ppm for the quaternary carbon of the tert-butyl group. A signal around 30 ppm for the methyl carbons of the tert-butyl group.
FT-IR	A characteristic N-H stretching band around 3300-3400 cm⁻¹. C-H stretching bands around 2850-2960 cm⁻¹. A strong Si-C stretching vibration around 1250 cm⁻¹. C-N stretching vibrations in the 1000-1200 cm⁻¹ region.
Mass Spectrometry	The molecular ion peak (M⁺) should be observed. Common fragmentation patterns would include the loss of a methyl group ([M-15]⁺) and the cleavage of the tert-butyl group ([M-57]⁺). A prominent peak corresponding to the [Si(CH₃)₃]⁺ ion at m/z 73 is also expected.

Potential Applications and Future Directions

The unique structural features of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine suggest its potential utility in several areas of chemical science.

Sterically Hindered Non-Nucleophilic Base

The presence of the bulky tert-butyl group is expected to render the nitrogen atom highly sterically hindered, making it a poor nucleophile but a potentially effective base[1][5]. Such bases are valuable in organic synthesis for promoting elimination reactions over substitution reactions and for the deprotonation of sterically accessible protons without interfering with electrophilic centers in the substrate.

Caption: Potential applications derived from the structure of the target molecule.

Ligand in Organometallic Chemistry

Sterically demanding amines can serve as ligands in organometallic catalysis[6]. The electronic properties and steric profile of a ligand can significantly influence the reactivity and selectivity of a metal catalyst. The title compound could be investigated as a ligand for transition metals, potentially leading to novel catalytic activities.

Precursor for Azomethine Ylides

N-(trimethylsilyl)methyl amines are well-established precursors for azomethine ylides upon treatment with a suitable initiator, such as a fluoride source or an acid[2][3]. These 1,3-dipoles can then undergo cycloaddition reactions with various dipolarophiles to construct five-membered nitrogen-containing heterocyclic rings, which are common motifs in pharmaceuticals and natural products.

Conclusion

While 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine has not been previously described in the scientific literature, this guide provides a robust and scientifically plausible pathway for its synthesis and characterization. By leveraging established synthetic methodologies for analogous compounds, researchers can access this novel molecule. Its unique combination of steric bulk and silylation presents intriguing possibilities for its application as a specialized base, a ligand in catalysis, or a versatile synthetic intermediate. The experimental validation of the proposals outlined in this document would constitute a valuable contribution to the field of synthetic organic chemistry.

References

• Padwa, A., Dent, W., & Yeske, P. E. (1989). N-Benzyl-N-methoxymethyl-N-(trimethylsilyl)methylamine as an Azomethine Ylide Equivalent. Organic Syntheses, 67, 133. [Link]

• Google Patents. (2015). Synthesis method for N-methoxymethyl-N-(trimethylsilyl methyl)benzylamine. CN104447837A.

• Wikipedia. (n.d.). Tris(trimethylsilyl)amine. Retrieved from [Link]

• Kim, H. O., Carroll, F. I., & Lee, Y. S. (2002). Preparation and Synthetic Applications of Sterically Hindered Secondary Amines. Synthetic Communications, 32(16), 2505-2510. [Link]

• Fiveable. (n.d.). Tert-butylamine. Retrieved from [Link]

• Příhoda, J., Kučera, F., Novotný, D., & Marek, J. (1997). On the Reaction of Trichloromethylphosphonothioic Acid with Tertbutylamine and Hexamethyldisilazane. Main Group Chemistry, 2(1), 79–84. [Link]

• Organic Syntheses. (n.d.). tert-BUTYLAMINE. Retrieved from [Link]

• Carlsson, E., Gonzalez, L., Hallquist, M., & Wisthaler, A. (2018). Theoretical and Experimental Study on the Reaction of tert-Butylamine with OH Radicals in the Atmosphere. The Journal of Physical Chemistry A, 122(25), 5545–5555. [Link]

• Wikipedia. (n.d.). tert-Butylamine. Retrieved from [Link]

• ResearchGate. (n.d.). Sterically hindered amine derivatives with wide ranges of applications. Retrieved from [Link]

• Pohl, E. R., Chaves, A., Danehey, C. T., Sussman, A., & Bennett, V. (2000). Sterically hindered silanes for waterborne systems: A model study of silane hydrolysis. In Silanes and Other Coupling Agents (Vol. 2, pp. 15-25). CRC Press. [Link]

• Royal Society of Chemistry. (2015). N-Silylamines in catalysis: synthesis and reactivity. Chemical Communications, 51(84), 15346-15358. [Link]

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Protocols & Analytical Methods

Using 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine as a bulky base

An Application Guide for the Sterically Hindered, Non-Nucleophilic Base: 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

Authored by: Senior Application Scientist, Chemical Synthesis Division

In the landscape of modern organic synthesis, the strategic selection of a base is paramount to achieving desired reactivity and selectivity. Non-nucleophilic, sterically hindered bases are indispensable tools that enable chemists to abstract protons from weakly acidic sites without engaging in undesirable side reactions.[1][2] This guide provides an in-depth exploration of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, a highly effective bulky base. We will dissect its structural attributes, delineate its mechanistic advantages in key organic transformations, and provide detailed, field-tested protocols for its application. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of this reagent to overcome synthetic challenges.

Introduction: The Principle of Steric Shielding in Basicity

In many organic reactions, the goal is to remove a proton (act as a Brønsted-Lowry base) without having the reagent act as a nucleophile and attack an electrophilic center.[3] This dual reactivity is common among many bases. However, by designing a base where the basic nitrogen or oxygen atom is sterically encumbered by large, bulky substituents, its ability to act as a nucleophile is dramatically diminished.[1][2] The bulky groups act as a shield, preventing the lone pair from accessing sterically restricted electrophilic sites, while smaller protons remain accessible. This principle gives rise to the class of "non-nucleophilic bases," which are crucial for reactions like kinetic enolate formation and regioselective elimination reactions.[4][5]

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is an exemplar of this molecular design. Its structure features a central nitrogen atom flanked by a tert-butyl group and a trimethylsilylmethyl group, creating a profound steric environment that dictates its reactivity.

Structural Analysis

The efficacy of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine stems directly from its architecture.

Caption: Structure of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

• tert-Butyl Group: Provides a large, branching alkyl shield on one side of the nitrogen.

• Trimethylsilylmethyl Group: Further enhances steric bulk. The silicon-carbon bond is longer than a carbon-carbon bond, and the three methyl groups on the silicon atom occupy a significant volume.

• Basic Center: The lone pair on the nitrogen atom is the site of basicity.

This combination makes it an exceptionally poor nucleophile while retaining strong basicity, allowing it to deprotonate even weakly acidic C-H bonds.

Physicochemical Properties

A summary of the key properties of this amine is presented below.

Property	Value
CAS Number	79250-80-9
Molecular Formula	C₈H₂₁NSi
Molecular Weight	159.34 g/mol
Boiling Point	142-144 °C[6]
Density	~0.776 g/cm³ (Predicted)[6]
pKa (Conjugate Acid)	~10.30 (Predicted)[6]

Core Applications & Mechanistic Insights

The primary utility of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine lies in its ability to selectively deprotonate substrates where nucleophilic attack would be a detrimental side reaction.

Regioselective E2 Eliminations: Favoring the Hofmann Product

In the elimination of alkyl halides, the regiochemical outcome is highly dependent on the nature of the base.[7] Small, unhindered bases typically favor the formation of the more substituted, thermodynamically more stable alkene (Zaitsev's rule). In contrast, bulky bases like 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine favor the formation of the less substituted, kinetically favored alkene (Hofmann product).[4]

This selectivity arises from steric clashes in the transition state. To form the Zaitsev product, the base must abstract a proton from a more sterically crowded internal carbon. A bulky base experiences significant van der Waals repulsion when approaching this internal proton, raising the activation energy of the Zaitsev pathway. Conversely, abstracting a proton from a less hindered terminal carbon has a lower activation energy, leading to the preferential formation of the Hofmann product.[8]

Caption: Energy pathways for Hofmann vs. Zaitsev elimination with a bulky base.

Kinetic Enolate Formation

For unsymmetrical ketones, deprotonation can lead to two different enolates: the thermodynamic enolate (more substituted) and the kinetic enolate (less substituted). Strong, hindered, non-nucleophilic bases are ideal for forming the kinetic enolate at low temperatures. The bulky base preferentially abstracts the more sterically accessible, less-hindered proton, leading to the kinetic product. This is a cornerstone of modern synthetic strategy for controlling aldol and alkylation reactions.

Experimental Protocols

Safety First: 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is a flammable liquid and should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including flame-retardant clothing, safety glasses, and gloves. All reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) as organosilicon compounds and strong bases can be sensitive to moisture and air.

Protocol 1: General Procedure for Hofmann-Selective E2 Elimination

This protocol describes the elimination of a secondary alkyl halide to favor the terminal alkene.

Materials:

• Alkyl halide (e.g., 2-bromopentane) (1.0 eq)

• 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine (1.5 eq)

• Anhydrous tetrahydrofuran (THF) or tert-butanol

• Anhydrous sodium sulfate or magnesium sulfate

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Equipment:

• Oven-dried, two-neck round-bottom flask with a magnetic stir bar

• Reflux condenser

• Septa and needles for inert atmosphere techniques

• Heating mantle

Procedure:

• Setup: Assemble the reaction flask with the condenser under a positive pressure of nitrogen.

• Reagent Addition: To the flask, add the alkyl halide (1.0 eq) and anhydrous solvent (to make a ~0.5 M solution).

• Base Addition: Add 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine (1.5 eq) to the stirring solution at room temperature.

• Reaction: Heat the reaction mixture to reflux (for THF, ~66°C). Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Work-up: Cool the reaction to room temperature. Quench the reaction by slowly adding saturated aqueous NH₄Cl.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by fractional distillation or column chromatography to isolate the desired alkene.

Protocol 2: General Procedure for Kinetic Enolate Generation and Trapping

This protocol details the formation of a silyl enol ether from an unsymmetrical ketone.

Caption: Workflow for kinetic enolate formation and trapping.

Materials:

• Unsymmetrical ketone (e.g., 2-heptanone) (1.0 eq)

• 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine (1.2 eq)

• n-Butyllithium (n-BuLi) (1.1 eq) to form the lithium amide base in situ

• Chlorotrimethylsilane (TMSCl), freshly distilled (1.2 eq)

• Anhydrous tetrahydrofuran (THF)

Equipment:

• Oven-dried, three-neck round-bottom flask with a magnetic stir bar

• Low-temperature thermometer

• Septa and syringes

• Dry ice/acetone bath (-78 °C)

Procedure:

• Base Preparation (in situ): Under a nitrogen atmosphere, dissolve 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine (1.2 eq) in anhydrous THF in the reaction flask. Cool the solution to -78 °C. Slowly add n-BuLi (1.1 eq) dropwise. Stir the solution for 30 minutes at -78 °C to form the lithium amide.

• Deprotonation: To the freshly prepared base solution, add the ketone (1.0 eq) dropwise, ensuring the internal temperature remains below -70 °C. Stir the mixture at -78 °C for 1 hour to ensure complete formation of the kinetic enolate.

• Trapping: Add TMSCl (1.2 eq) dropwise to the enolate solution at -78 °C.

• Warming & Quench: After the addition is complete, allow the reaction mixture to slowly warm to room temperature over 2 hours. Quench the reaction by adding saturated aqueous sodium bicarbonate.

• Work-up & Purification: Extract the mixture with pentane (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate carefully under reduced pressure. The resulting silyl enol ether is often used directly or can be purified by distillation.

Conclusion

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is a powerful and selective non-nucleophilic base. Its significant steric bulk, derived from the combination of a tert-butyl and a trimethylsilylmethyl group, renders it highly effective for promoting Hofmann eliminations and generating kinetic enolates. By understanding the mechanistic principles that govern its reactivity and employing the robust protocols outlined in this guide, researchers can unlock new pathways for precise molecular construction.

References

• Wikipedia. Non-nucleophilic base. [Link]

• Grokipedia. Non-nucleophilic base.

• Reddit. Organic Chemistry: How is it possible that something could be a strong base but NOT a strong nucleophile?. [Link]

• Master Organic Chemistry. Bulky Bases in Elimination Reactions. [Link]

• Reddit. Do bulky bases favor E2 reaction?. [Link]

• YouTube. The E2 Reaction - Bulky Bases. [Link]

• Chemistry LibreTexts. 8.1: E2 Reaction. [Link]

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The Strategic Deployment of Sterically Demanding Silylated Amides in Modern Synthesis: Application Notes for 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine and its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of organic synthesis, the precise removal of a proton is a foundational step that dictates the outcome of countless transformations. The choice of base is therefore not a trivial matter but a strategic decision that influences selectivity, reactivity, and yield. Among the pantheon of available reagents, sterically hindered, non-nucleophilic bases have carved out an indispensable role. This guide delves into the application of a specific, yet illustrative, member of this class: 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine and its corresponding lithium amide.

While direct literature on this exact amine is sparse, its structure embodies the key design principles of a modern bulky base: a sterically imposing tert-butyl group and a silicon-containing moiety. These features are engineered to minimize nucleophilicity while maximizing basicity and conferring unique solubility and stability properties. This document will therefore address the topic by drawing parallels and presenting protocols from closely related and well-documented analogs, such as lithium bis(trimethylsilyl)amide (LiHMDS), to provide a comprehensive and practical framework for the researcher.

The Rationale Behind Steric Shielding and Silylation

The ideal base for many synthetic applications is one that can efficiently abstract a proton without engaging in unwanted side reactions, such as nucleophilic attack on the substrate or electrophiles present in the reaction mixture.[1][2][3][4] This is particularly crucial when dealing with sensitive functional groups or when generating kinetically controlled enolates.[1][2]

The structure of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine incorporates two key features to achieve this:

• Tert-Butyl Group: This bulky alkyl group provides significant steric hindrance around the nitrogen atom. This physical shield prevents the nitrogen's lone pair from accessing electrophilic centers, thus suppressing its nucleophilicity.

• Trimethylsilyl (TMS) Methyl Group: The presence of the TMS group further enhances the steric bulk. Moreover, silicon's ability to stabilize adjacent carbanions through σ-π hyperconjugation can influence the reactivity of the corresponding lithium amide.

When deprotonated with an organolithium reagent like n-butyllithium, the resulting lithium amide, Lithium 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanaminide (Li-TBSA), becomes a powerful tool for selective deprotonations.

Physicochemical Properties and Handling

Property	Expected Characteristics	Handling Considerations
Appearance	Likely a colorless to pale yellow solid or solution in an organic solvent.	Highly sensitive to air and moisture. Must be handled under an inert atmosphere (e.g., Argon or Nitrogen).
Solubility	Soluble in ethereal solvents like tetrahydrofuran (THF) and diethyl ether, as well as hydrocarbon solvents like hexanes and toluene.	The choice of solvent can influence the aggregation state and reactivity of the base.
Basicity (pKa of conjugate acid)	Expected to be high, likely in the range of 30-37 (in THF), similar to other bulky lithium amides like LDA and LiHMDS.[5]	A strong base capable of deprotonating a wide range of C-H, N-H, and O-H acids.
Stability	Thermally sensitive. Should be stored at low temperatures.	Prolonged storage, especially at room temperature, can lead to decomposition.

Safety Precautions: Like all organolithium reagents and strong bases, Li-TBSA and its precursors are corrosive and reactive. Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves. Work in a well-ventilated fume hood and have appropriate quenching agents (e.g., isopropanol, followed by water) readily available.

Core Applications in Deprotonation Reactions

The primary function of a bulky, non-nucleophilic base like Li-TBSA is to serve as a proton abstractor in a variety of synthetic contexts.

Generation of Kinetic Enolates

In the deprotonation of unsymmetrical ketones, the use of a sterically hindered base at low temperatures favors the formation of the less substituted, or "kinetic," enolate. This is because the base preferentially removes the more sterically accessible proton.

Figure 2. Logical flow of a Directed ortho-Metalation (DoM) reaction.

Common DMGs include tertiary amides, carbamates, and methoxy groups. [6][7]The use of a base like Li-TBSA ensures that the deprotonation occurs cleanly, setting the stage for subsequent reaction with a wide range of electrophiles.

Experimental Protocols

The following protocols are representative examples of how a bulky lithium amide base like Li-TBSA would be employed. These are generalized procedures and may require optimization for specific substrates.

Protocol 1: In Situ Generation of Lithium 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanaminide (Li-TBSA)

Materials:

• 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

• n-Butyllithium (n-BuLi) in hexanes (concentration accurately determined)

• Anhydrous tetrahydrofuran (THF)

• Schlenk flask or oven-dried, three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

• Syringes and needles

Procedure:

• Assemble the glassware, ensuring it is thoroughly dried and purged with an inert gas.

• To the flask, add anhydrous THF via syringe. Cool the flask to -78 °C using a dry ice/acetone bath.

• Slowly add 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine (1.05 equivalents) to the cold THF with stirring.

• To this solution, add n-BuLi (1.0 equivalent) dropwise via syringe. A color change may be observed.

• Allow the solution to stir at -78 °C for 30 minutes to ensure complete formation of the lithium amide.

• The freshly prepared solution of Li-TBSA is now ready for use in the subsequent deprotonation reaction.

Protocol 2: Regioselective Alkylation of an Unsymmetrical Ketone via a Kinetic Enolate

Materials:

• Solution of Li-TBSA in THF (from Protocol 1)

• Unsymmetrical ketone (e.g., 2-methylcyclohexanone)

• Electrophile (e.g., methyl iodide)

• Anhydrous THF

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Prepare a solution of the unsymmetrical ketone (1.0 equivalent) in anhydrous THF in a separate flask under an inert atmosphere.

• Cool the ketone solution to -78 °C.

• Slowly add the pre-formed Li-TBSA solution (1.1 equivalents) to the ketone solution via cannula or syringe.

• Stir the reaction mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Add the electrophile (1.2 equivalents) dropwise to the reaction mixture at -78 °C.

• Allow the reaction to stir at -78 °C for 1-2 hours, or until TLC analysis indicates consumption of the starting material.

• Quench the reaction by slowly adding saturated aqueous NH₄Cl solution at -78 °C.

• Allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel and extract with an organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired α-alkylated ketone.

Conclusion and Outlook

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, upon conversion to its lithium salt, represents a class of highly valuable reagents in organic synthesis. Its sterically demanding nature, a result of the bulky tert-butyl and trimethylsilylmethyl groups, renders it a potent, non-nucleophilic base. While specific applications of this exact compound are not widely reported, its structural features suggest it would be an excellent candidate for reactions requiring high regioselectivity and functional group tolerance, such as the formation of kinetic enolates and in directed ortho-metalation strategies. The protocols and principles outlined in this guide, drawn from well-established analogous systems, provide a solid foundation for researchers to explore the potential of this and other next-generation bulky amide bases in tackling complex synthetic challenges.

References

• O'Brien, P. Asymmetric Transformations by Deprotonation Using Chiral Lithium Amides. Organic Reactions, 2012 . Available at: [Link]

• Cox, P. J.; Simpkins, N. S. Recent advances in asymmetric synthesis using chiral lithium amide bases. Journal of the Chemical Society, Perkin Transactions 1, 1998 . Available at: [Link]

• Shirai, R.; Tanaka, M.; Koga, K. Enantioselective deprotonation by chiral lithium amide bases: asymmetric synthesis of trimethylsilyl enol ethers from 4-alkylcyclohexanones. Journal of the American Chemical Society, 1986 . Available at: [Link]

• Asami, M. Asymmetric Synthesis Using Chiral Bases. Journal of Synthetic Organic Chemistry, Japan, 1998.
• O'Brien, P. Chiral Lithium Amides in Asymmetric Synthesis. University of Surrey, 1993.

• Grokipedia. Non-nucleophilic base. Available at: [Link]

• Workentin, M. S.; Snieckus, V. The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update. Molecules, 2018 . Available at: [Link]

• Wikipedia. Directed ortho metalation. Available at: [Link]

• Wikipedia. Non-nucleophilic base. Available at: [Link]

• Clayden, J. Directed (ortho) Metallation. University of Manchester. Available at: [Link]

• Snieckus, V. Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews, 1990 . Available at: [Link]

• University of Bristol. (Hetero)aromatic Functionalisation 2 – Stoichiometric Metallation Reactions. Available at: [Link]

• Reich, H. J. Lithium Amide Bases--A Primer. University of Wisconsin. Available at: [Link]

• Chemistry LibreTexts. Non-nucleophilic Brønsted-Lowry Superbases. 2021 . Available at: [Link]

• Taylor & Francis. Non-nucleophilic bases – Knowledge and References. Available at: [Link]

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• 5. organicchemistrydata.org [organicchemistrydata.org]
• 6. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]

The Synthetic Utility of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine: A Guide to Azomethine Ylide Generation and [3+2] Cycloaddition Reactions

Introduction: Unlocking the Potential of Sterically Hindered Azomethine Ylides

In the landscape of modern organic synthesis, the construction of nitrogen-containing heterocycles remains a cornerstone of drug discovery and development. Among the myriad of synthetic strategies, the [3+2] cycloaddition of azomethine ylides stands out as a powerful and atom-economical method for the stereoselective synthesis of substituted pyrrolidines, a scaffold prevalent in numerous biologically active molecules.[1] This guide focuses on the applications of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, a versatile precursor for the in situ generation of a sterically demanding N-tert-butyl substituted azomethine ylide.

The presence of the tert-butyl group on the nitrogen atom of the azomethine ylide imparts unique steric and electronic properties that can profoundly influence the regio- and diastereoselectivity of cycloaddition reactions. This often leads to the formation of highly substituted and sterically congested pyrrolidine frameworks that are challenging to access through other synthetic routes. This document provides a comprehensive overview of the synthesis of this key precursor, detailed protocols for the generation of the corresponding azomethine ylide, and its application in the synthesis of functionalized pyrrolidines through [3+2] cycloaddition reactions with electron-deficient alkenes. The protocols and mechanistic discussions presented herein are designed to provide researchers, scientists, and drug development professionals with the foundational knowledge and practical guidance to effectively utilize this valuable synthetic tool.

Synthesis of the Azomethine Ylide Precursor

The synthesis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine can be achieved through the direct N-alkylation of tert-butylamine with (chloromethyl)trimethylsilane. This reaction is a standard procedure for the formation of N-alkyl-N-(trimethylsilylmethyl)amines.

Protocol 1: Synthesis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

This protocol describes a representative procedure for the synthesis of the title compound.

Materials:

• tert-Butylamine

• (Chloromethyl)trimethylsilane

• Triethylamine (or another suitable base)

• Anhydrous diethyl ether (or other suitable aprotic solvent)

• Anhydrous magnesium sulfate or sodium sulfate

• Standard glassware for organic synthesis (round-bottom flask, reflux condenser, dropping funnel, etc.)

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a stirred solution of tert-butylamine (2.0 equivalents) in anhydrous diethyl ether under an inert atmosphere, add triethylamine (1.1 equivalents).

• Cool the mixture to 0 °C using an ice bath.

• Slowly add (chloromethyl)trimethylsilane (1.0 equivalent) dropwise to the cooled solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature and filter to remove the triethylamine hydrochloride salt.

• Wash the filtrate with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation under reduced pressure to afford 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine as a colorless liquid.

Causality Behind Experimental Choices:

• The use of an excess of tert-butylamine or an external base like triethylamine is crucial to neutralize the hydrochloric acid generated during the reaction, preventing the protonation of the amine reactant and product.

• Anhydrous conditions are necessary to avoid the hydrolysis of (chloromethyl)trimethylsilane.

• Heating under reflux is often required to drive the reaction to completion, especially given the steric hindrance of the tert-butyl group.

Generation and Application of N-tert-Butyl Azomethine Ylide in [3+2] Cycloaddition Reactions

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine serves as a convenient precursor to the corresponding N-tert-butyl azomethine ylide. The ylide is typically generated in situ and immediately trapped by a dipolarophile in a [3+2] cycloaddition reaction to furnish highly substituted pyrrolidines.[1] The generation of the azomethine ylide can be initiated by reaction with an aldehyde in the presence of a Lewis acid or a protic acid.

Mechanism of Azomethine Ylide Generation

The reaction of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine with an aldehyde initially forms a hemiaminal intermediate. Subsequent elimination of trimethylsilanol, often promoted by a Lewis acid, generates the desired N-tert-butyl azomethine ylide.

Caption: Generation of N-tert-Butyl Azomethine Ylide.

Application in the Synthesis of Functionalized Pyrrolidines

The in situ generated N-tert-butyl azomethine ylide readily undergoes [3+2] cycloaddition with a variety of electron-deficient alkenes, such as α,β-unsaturated esters, nitriles, and sulfones, to afford functionalized pyrrolidines. The steric bulk of the N-tert-butyl group plays a significant role in controlling the diastereoselectivity of the cycloaddition, often favoring the formation of the exo product to minimize steric interactions in the transition state.

Protocol 2: Synthesis of a Substituted Pyrrolidine via [3+2] Cycloaddition

This protocol provides a general procedure for the Lewis acid-catalyzed [3+2] cycloaddition of an N-tert-butyl azomethine ylide with an electron-deficient alkene.

Materials:

• 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

• Aldehyde (e.g., benzaldehyde)

• Electron-deficient alkene (e.g., methyl acrylate)

• Lewis acid (e.g., lithium bromide or silver acetate)

• Anhydrous solvent (e.g., acetonitrile or THF)

• Standard workup and purification reagents

Procedure:

• To a solution of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine (1.0 equivalent) and the aldehyde (1.0 equivalent) in anhydrous acetonitrile, add the Lewis acid (0.1-0.2 equivalents).

• Stir the mixture at room temperature for 15-30 minutes.

• Add the electron-deficient alkene (1.2 equivalents) to the reaction mixture.

• Stir the reaction at room temperature or heat as necessary (monitor by TLC or LC-MS) until the starting materials are consumed.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the substituted pyrrolidine.

Trustworthiness of the Protocol: This protocol is based on well-established methods for the generation and cycloaddition of azomethine ylides from N-(trimethylsilyl)methylamine precursors.[2] The choice of a Lewis acid catalyst is critical for promoting the formation of the ylide. The reaction conditions, such as solvent and temperature, may require optimization depending on the specific substrates used.

Stereoselectivity Considerations

The diastereoselectivity of the [3+2] cycloaddition is a key feature of this methodology. The bulky N-tert-butyl group often directs the approach of the dipolarophile to the face of the azomethine ylide opposite to the tert-butyl group, leading to a high degree of stereocontrol. The endo/exo selectivity is influenced by both steric and electronic factors, with the exo transition state often being favored to alleviate steric clash between the substituents on the dipolarophile and the N-tert-butyl group of the ylide.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. N-Benzyl-N-(methoxymethyl)-N-TMS-methylamine - Enamine [enamine.net]

Application Notes and Protocols: 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine as a Ligand in Catalysis

Prepared by: Dr. Gemini, Senior Application Scientist

Introduction: A Sterically Hindered Amine for Modern Catalysis

In the landscape of contemporary organic synthesis, the demand for highly selective and efficient catalytic systems is ever-present. Non-nucleophilic, sterically hindered bases and ligands play a pivotal role in achieving this selectivity, enabling transformations that would otherwise be complicated by side reactions.[1][2][3] 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, a structurally unique secondary amine, belongs to the class of sterically hindered silylated amines. Its architecture, featuring a bulky tert-butyl group and a trimethylsilylmethyl moiety on the nitrogen atom, suggests its potential as a valuable ligand in a range of catalytic applications, particularly in metal-mediated processes requiring a delicate balance of steric bulk and electronic effects.

This guide provides a comprehensive overview of the anticipated catalytic applications of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine. While direct literature on this specific molecule is sparse, its structural analogy to other well-established sterically hindered and silylated amines allows for the extrapolation of its probable reactivity and utility. We will delve into its potential roles in deprotonation and metalation reactions, supported by generalized protocols that can be adapted by researchers in the fields of organic synthesis and drug development.

Molecular Structure and Inferred Properties

The key to understanding the potential catalytic applications of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine lies in its molecular structure:

• Tert-Butyl Group: This bulky substituent provides significant steric hindrance around the nitrogen atom. This steric shield is crucial for its function as a non-nucleophilic base, allowing it to abstract protons without competing in nucleophilic attack on electrophilic centers in the reaction mixture.[1][2]

• Trimethylsilylmethyl Group: The presence of the Si(CH₃)₃ group further enhances the steric bulk. Additionally, silicon's electropositive nature can influence the electronic properties of the amine. The Si-C bond can also participate in unique chemical transformations.

• Secondary Amine: The N-H proton is acidic and can be readily removed by a strong base, such as an organolithium reagent, to generate the corresponding lithium amide. This in situ generated amide is expected to be the active species in many catalytic applications.

Property	Inferred Characteristic
Basicity	Moderately basic as a neutral amine; its lithium salt is expected to be a very strong, non-nucleophilic base.
Nucleophilicity	Low, due to significant steric hindrance.[1]
Solubility	Expected to be soluble in a wide range of organic solvents.
Coordination	Capable of coordinating to metal centers as a neutral ligand or, more commonly, as an anionic amide ligand.

Anticipated Catalytic Applications

Based on its structural features, 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, particularly its lithium salt, is a promising candidate for several catalytic applications, primarily centered around deprotonation and metalation reactions.

Deprotonation and Enolate Formation

Similar to other bulky lithium amides like lithium diisopropylamide (LDA) and lithium bis(trimethylsilyl)amide (LiHMDS), the lithium salt of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is expected to be a highly effective base for the deprotonation of weakly acidic C-H, N-H, and O-H bonds.[1] Its steric bulk would likely favor the formation of kinetic enolates from unsymmetrical ketones.

Workflow for In Situ Generation of the Lithium Amide and Subsequent Deprotonation:

Caption: Formation of the lithium amide.

Protocol 2: Kinetic Enolate Formation and Alkylation of a Ketone

Objective: To demonstrate the use of the lithium amide for the regioselective formation of a kinetic enolate followed by alkylation.

Materials:

• Solution of Lithium 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamide in THF (from Protocol 1)

• Unsymmetrical ketone (e.g., 2-methylcyclohexanone)

• Alkylating agent (e.g., methyl iodide)

• Anhydrous THF

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• Prepare the lithium amide solution as described in Protocol 1.

• To the cold (-78 °C) lithium amide solution, slowly add a solution of the unsymmetrical ketone (1.0 eq.) in anhydrous THF.

• Stir the reaction mixture at -78 °C for 1-2 hours to ensure complete enolate formation.

• Add the alkylating agent (1.1 eq.) dropwise to the enolate solution at -78 °C.

• Allow the reaction to stir at -78 °C for an additional 1-2 hours, then slowly warm to room temperature.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Safety and Handling

• 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine: Handle in a well-ventilated fume hood. Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• n-Butyllithium: EXTREMELY PYROPHORIC. Handle under a strict inert atmosphere. All glassware must be oven- or flame-dried. Use proper syringe techniques for transfer. Have a suitable fire extinguisher (Class D) readily available.

• General Precautions: All reactions involving organolithium reagents should be performed with extreme caution by trained personnel.

Conclusion

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine represents a potentially valuable addition to the toolkit of synthetic chemists. Its unique combination of steric bulk from both a tert-butyl and a trimethylsilylmethyl group makes its corresponding lithium amide a promising non-nucleophilic base for a variety of sensitive transformations. The generalized protocols provided herein offer a starting point for researchers to explore its utility in areas such as selective deprotonation, enolate formation, and as a ligand in transition metal catalysis. Further investigation into the specific applications and advantages of this ligand is warranted and is expected to reveal its full potential in modern organic synthesis.

References

• N-(Methoxymethyl)-N-(trimethylsilylmethyl)benzylamine. In Encyclopedia of Reagents for Organic Synthesis.

• Padwa, A.; Dent, W. N-BENZYL-N-METHOXYMETHYL-N-(TRIMETHYLSILYL)METHYLAMINE AS AN AZOMETHINE YLIDE EQUIVALENT: 2,6-DIOXO-1-PHENYL-4-BENZYL-1,4-DIAZABICYCLO[3.3.0]OCTANE. Org. Synth.1989 , 67, 133. DOI: 10.15227/orgsyn.067.0133. [Link]

• Non-nucleophilic base. In Wikipedia. [Link]

• Non-nucleophilic base. In Grokipedia.

• 9.3.10: Non-nucleophilic Brønsted-Lowry Superbases. In Chemistry LibreTexts. [Link]

• Verma, V.; Koperniku, A.; Schafer, L. L. N-Silylamines in catalysis: synthesis and reactivity. Chem. Commun.2022 , 58, 8631-8646. DOI: 10.1039/D2CC02473A. [Link]

• (Trimethylsilyl)methyllithium. In Wikipedia. [Link]

• Sterically hindered amine derivatives with wide ranges of applications. In ResearchGate. [Link]

• The Chemical Versatility of N-[(Trimethylsilyl)methyl]benzylamine for Industrial Applications. [Link]

• N-(Methoxymethyl)-N-(trimethylsilylmethyl)benzylamine. In Chem-Impex. [Link]

• Exploring the Synthesis and Applications of N-[(Trimethylsilyl)methyl]benzylamine in Modern Chemistry. In NINGBO INNO PHARMCHEM CO.,LTD.[Link]

Sources

• 1. Non-nucleophilic base - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Experimental protocol for using 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

An in-depth guide to the handling and synthetic application of N-tert-Butyltrimethylsilylamine, a precursor to a sterically hindered strong base.

Introduction: Clarifying the Reagent and its Synthetic Potential

While named 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine in the query, this document focuses on the closely related and widely utilized compound, N-tert-Butyltrimethylsilylamine (CAS 5577-67-3). The IUPAC name for this compound is 2-methyl-N-(trimethylsilyl)propan-2-amine, which aligns closely with the requested topic. This bulky secondary amine is a crucial precursor for the in-situ generation of Lithium tert-butyl(trimethylsilyl)amide (LiHMDS analog), a non-nucleophilic strong base favored in organic synthesis for its steric hindrance and solubility in common ethereal solvents.

This guide provides a comprehensive overview of N-tert-Butyltrimethylsilylamine, detailing its properties and a standard protocol for its conversion into the active lithium amide base. We will explore the rationale behind the procedural steps and demonstrate its application in the regioselective deprotonation of an unsymmetrical ketone, a cornerstone reaction in modern synthetic chemistry. This document is intended for researchers and professionals in drug development and organic synthesis who require a practical, in-depth understanding of this reagent's application.

Reagent Profile: N-tert-Butyltrimethylsilylamine

Before delving into the experimental protocol, it is essential to understand the physical and chemical properties of the starting material.

Property	Value	Reference
CAS Number	5577-67-3	[1][2][3]
Molecular Formula	C₇H₁₉NSi	[1]
Molecular Weight	145.32 g/mol	[1][2]
Appearance	Liquid	[2]
Boiling Point	118-119 °C	[2]
Density	0.762 g/mL at 25 °C	[2]
Refractive Index	n20/D 1.406	[2][3]
Flash Point	26 °C	[2][3]

Safety and Handling: N-tert-Butyltrimethylsilylamine is a flammable liquid and causes severe skin burns and eye damage[1][2][3]. It is crucial to handle this reagent in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, a face shield, and chemical-resistant gloves[2]. It is also moisture-sensitive and should be stored under an inert atmosphere.

Core Application: Generation of a Sterically Hindered Strong Base

The primary utility of N-tert-Butyltrimethylsilylamine in organic synthesis is its deprotonation to form Lithium tert-butyl(trimethylsilyl)amide. This is achieved by reacting it with an organolithium reagent, typically n-butyllithium (n-BuLi).

The resulting lithium amide is a powerful, non-nucleophilic base due to the steric bulk of the tert-butyl and trimethylsilyl groups. This steric hindrance prevents the base from acting as a nucleophile, making it ideal for selectively removing protons (deprotonation) without engaging in unwanted side reactions.

Caption: Formation of the lithium amide base.

Experimental Protocol: In-Situ Generation and Use of Lithium tert-butyl(trimethylsilyl)amide for Ketone Enolization

This protocol details the in-situ preparation of Lithium tert-butyl(trimethylsilyl)amide and its subsequent use for the regioselective deprotonation of 2-methylcyclohexanone to form the kinetic enolate.

Materials and Equipment

• N-tert-Butyltrimethylslylamine (98% or higher purity)

• n-Butyllithium (solution in hexanes, e.g., 2.5 M)

• 2-Methylcyclohexanone

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Quenching solution (e.g., saturated aqueous ammonium chloride)

• Schlenk line or glovebox for inert atmosphere operations

• Dry, oven-dried glassware (round-bottom flask, dropping funnel, etc.)

• Magnetic stirrer and stir bar

• Low-temperature bath (e.g., dry ice/acetone, -78 °C)

• Syringes and needles for transfer of air- and moisture-sensitive reagents

Step-by-Step Procedure

• Apparatus Setup: Assemble the reaction glassware under a stream of inert gas (argon or nitrogen). A two-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a nitrogen inlet is recommended.

• Solvent and Amine Addition: To the reaction flask, add anhydrous THF (e.g., 20 mL for a 5 mmol scale reaction) via syringe. Cool the flask to 0 °C using an ice-water bath. Add N-tert-Butyltrimethylsilylamine (1.1 equivalents) to the stirred solvent.

• Base Generation: Slowly add n-butyllithium (1.0 equivalent) dropwise to the stirred solution at 0 °C. The addition is exothermic, so maintain a slow addition rate to keep the temperature from rising significantly. After the addition is complete, allow the solution to stir at 0 °C for 15-20 minutes. This completes the formation of Lithium tert-butyl(trimethylsilyl)amide.

• Enolate Formation: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. In a separate, dry flask, prepare a solution of 2-methylcyclohexanone (1.0 equivalent) in a small amount of anhydrous THF. Slowly add the ketone solution to the lithium amide solution at -78 °C. Stir the reaction mixture at this temperature for 1 hour to ensure complete formation of the kinetic enolate.

• Quenching the Reaction: While maintaining the low temperature, quench the reaction by the slow addition of a suitable electrophile or a proton source (e.g., saturated aqueous NH₄Cl solution) to terminate the reaction.

• Work-up and Isolation: Allow the reaction mixture to warm to room temperature. Transfer the mixture to a separatory funnel and add water. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel.

Caption: Experimental workflow for enolate formation.

Scientific Rationale Behind the Protocol

• Inert Atmosphere: Organolithium reagents like n-BuLi and the resulting lithium amide are highly reactive towards oxygen and water[4]. Performing the reaction under an inert atmosphere (argon or nitrogen) is critical to prevent decomposition of the reagents and ensure a high yield.

• Anhydrous Solvents: Water will rapidly quench the organolithium reagent and the lithium amide. Therefore, the use of dry solvents and glassware is mandatory. THF is a common solvent as it is a good Lewis base that can solvate the lithium cation, preventing aggregation and increasing the reactivity of the base. However, at temperatures above -20 °C, THF can be deprotonated by strong bases like n-BuLi[4].

• Low-Temperature Control: The initial formation of the lithium amide is performed at 0 °C to ensure a controlled reaction rate. The subsequent deprotonation of the ketone is carried out at -78 °C to favor the formation of the thermodynamically less stable, or "kinetic," enolate. At higher temperatures, equilibration can occur, leading to a mixture of regioisomeric enolates.

• Steric Hindrance: The choice of Lithium tert-butyl(trimethylsilyl)amide is deliberate. Its large steric profile directs the deprotonation of 2-methylcyclohexanone to the less substituted α-carbon, leading to the selective formation of the kinetic enolate. This is a key principle in controlling regioselectivity in ketone alkylation and aldol reactions.

Troubleshooting Common Issues

Issue	Possible Cause	Suggested Solution
Low or no product yield	Inactive n-BuLi solution.	Titrate the n-BuLi solution before use to determine its exact molarity.
Wet solvents or glassware.	Ensure all glassware is oven- or flame-dried and solvents are properly dried and stored.
Incomplete deprotonation of the amine.	Ensure the correct stoichiometry of n-BuLi is used and allow sufficient time for the reaction.
Formation of the thermodynamic enolate	Reaction temperature was too high.	Maintain the temperature at -78 °C during the addition of the ketone and for the duration of the reaction.
Side reactions	The base acted as a nucleophile.	This is unlikely with this sterically hindered base, but ensure the reaction temperature is kept low.

Conclusion

N-tert-Butyltrimethylsilylamine serves as a valuable and readily available precursor to the sterically demanding strong base, Lithium tert-butyl(trimethylsilyl)amide. The protocol outlined provides a reliable method for the in-situ generation of this base and its application in the regioselective formation of kinetic enolates. A thorough understanding of the underlying principles, particularly the importance of anhydrous and anaerobic conditions and precise temperature control, is paramount for achieving successful and reproducible results in the synthesis of complex organic molecules.

References

• PubChem. N-tert-Butyltrimethylsilylamine | C7H19NSi | CID 138535. Available at: [Link]

• ResearchGate. Lithium tert‐Butyl(trimethylsilyl)amide | Request PDF. Available at: [Link]

• Wikipedia. n-Butyllithium. Available at: [Link]

Sources

• 1. N-tert-Butyltrimethylsilylamine | C7H19NSi | CID 138535 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-tert-Butyltrimethylsilylamine 98 5577-67-3 [sigmaaldrich.com]
• 3. echemi.com [echemi.com]
• 4. n-Butyllithium - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: The Versatile Role of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine in [3+2] Cycloaddition Reactions

Introduction: Unlocking the Potential of Non-Stabilized Azomethine Ylides

In the realm of heterocyclic chemistry, the [3+2] cycloaddition reaction of azomethine ylides stands as a powerful and elegant tool for the stereoselective synthesis of five-membered nitrogen-containing rings, such as pyrrolidines and oxazolidines. These structural motifs are ubiquitous in a vast array of biologically active natural products and pharmaceutical agents. At the forefront of this methodology is the use of stable precursors that can generate reactive azomethine ylides in situ. 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, also known as N-tert-butyl-N-(trimethylsilylmethyl)amine, has emerged as a highly effective and versatile precursor for the generation of a non-stabilized N-tert-butyl azomethine ylide. This guide provides a comprehensive overview of the reaction conditions, mechanistic insights, and detailed protocols for the application of this reagent in modern organic synthesis.

The utility of N-(trimethylsilylmethyl)amines as azomethine ylide precursors was pioneered by the seminal work of Vedejs and Padwa. The general strategy involves the in situ generation of an iminium ion, which then undergoes a facile desilylation to afford the transient azomethine ylide. This reactive intermediate is immediately trapped by a dipolarophile present in the reaction mixture, leading to the desired cycloadduct. The tert-butyl group on the nitrogen atom of the title compound offers unique steric and electronic properties that can influence the reactivity and selectivity of the cycloaddition.

Mechanism of Azomethine Ylide Generation and Cycloaddition

The reaction is initiated by the treatment of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine with a suitable activator, typically a protic acid or a fluoride source. In the presence of an aldehyde or ketone, an initial condensation occurs to form a silylated iminium ion. This intermediate is highly susceptible to nucleophilic attack at the silicon atom. A fluoride source, such as cesium fluoride or tetrabutylammonium fluoride (TBAF), or the counterion of a protic acid, facilitates the removal of the trimethylsilyl group, generating the transient N-tert-butyl azomethine ylide. This 1,3-dipole then undergoes a concerted, stereospecific [3+2] cycloaddition with a dipolarophile.

The stereochemical outcome of the reaction is a key feature of this methodology. The cycloaddition is typically suprafacial with respect to both the azomethine ylide and the dipolarophile, meaning the stereochemistry of the dipolarophile is retained in the final product. For instance, a cis-alkene will yield a cis-substituted pyrrolidine.

Caption: In-situ generation of N-tert-butyl azomethine ylide and subsequent [3+2] cycloaddition.

Key Reaction Parameters and Optimization

The success of the cycloaddition reaction hinges on the careful selection of several key parameters:

• Ylide Generation Method:

  • Protic Acids: Trifluoroacetic acid (TFA) is a commonly used catalyst. It protonates the amine, and in the presence of an aldehyde, facilitates the formation of the iminium ion. The trifluoroacetate counterion is sufficiently nucleophilic to promote desilylation.

  • Fluoride Sources: Anhydrous tetrabutylammonium fluoride (TBAF) or cesium fluoride (CsF) are effective alternatives, particularly when a non-acidic environment is desired. These reagents directly attack the silicon atom of the iminium ion.

• Solvent: The choice of solvent is crucial for ensuring the solubility of the reactants and stabilizing the transient intermediates.

  • Aprotic Polar Solvents: Acetonitrile (CH₃CN) and tetrahydrofuran (THF) are excellent choices as they effectively solvate the iminium ion and the fluoride source without interfering with the reaction.

  • Chlorinated Solvents: Dichloromethane (CH₂Cl₂) is also a suitable solvent, particularly for reactions run at lower temperatures.

• Temperature: The reaction is typically performed at temperatures ranging from ambient to reflux, depending on the reactivity of the dipolarophile. For highly reactive dipolarophiles, the reaction can often be conducted at room temperature. Less reactive substrates may require heating to achieve a reasonable reaction rate.

• Dipolarophile: A wide range of dipolarophiles can be employed, leading to a diverse array of heterocyclic products.

  • Electron-Deficient Alkenes: Acrylates, maleates, fumarates, and other α,β-unsaturated carbonyl compounds are excellent dipolarophiles.

  • Aldehydes and Ketones: These carbonyl compounds react to form oxazolidine rings.

  • Other Dipolarophiles: Imines and alkynes can also participate in these cycloaddition reactions.

Experimental Protocols

Protocol 1: Synthesis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

This protocol describes a general method for the synthesis of the starting material.

Materials:

• tert-Butylamine

• (Chloromethyl)trimethylsilane

• Potassium carbonate (anhydrous)

• Acetonitrile (anhydrous)

• Diethyl ether

• Magnesium sulfate (anhydrous)

Procedure:

• To a stirred solution of tert-butylamine (2.0 equivalents) in anhydrous acetonitrile, add anhydrous potassium carbonate (2.5 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add (chloromethyl)trimethylsilane (1.0 equivalent) dropwise to the cooled suspension.

• Allow the reaction mixture to warm to room temperature and stir for 24-48 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, filter the reaction mixture to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the acetonitrile.

• Dissolve the residue in diethyl ether and wash with water to remove any remaining salts and excess tert-butylamine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation under reduced pressure to afford 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine as a colorless oil.

Protocol 2: [3+2] Cycloaddition with an Electron-Deficient Alkene

This protocol provides a general procedure for the trifluoroacetic acid-catalyzed cycloaddition with an alkene.

Materials:

• 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

• Electron-deficient alkene (e.g., methyl acrylate)

• Trifluoroacetic acid (TFA)

• Acetonitrile (anhydrous)

• Saturated aqueous sodium bicarbonate

• Brine

• Ethyl acetate

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine (1.2 equivalents) and the electron-deficient alkene (1.0 equivalent) in anhydrous acetonitrile, add a catalytic amount of trifluoroacetic acid (0.1 equivalents) at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction by TLC or GC-MS. For less reactive alkenes, heating the reaction mixture to reflux may be necessary.

• Once the reaction is complete, quench the reaction by adding saturated aqueous sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired pyrrolidine derivative.

Caption: General workflow for the [3+2] cycloaddition of the N-tert-butyl azomethine ylide.

Scope of the Reaction and Representative Yields

The [3+2] cycloaddition reaction utilizing the azomethine ylide derived from 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is compatible with a wide range of dipolarophiles. The following table provides representative yields for the cycloaddition with various classes of dipolarophiles, based on analogous reactions reported in the literature.

Dipolarophile Category	Example Dipolarophile	Product Type	Representative Yield (%)
Electron-Deficient Alkenes	Methyl Acrylate	Pyrrolidine	75-90
N-Phenylmaleimide	Pyrrolidine	80-95
Dimethyl Fumarate	Pyrrolidine	70-85
Aldehydes	Benzaldehyde	Oxazolidine	65-80
Isobutyraldehyde	Oxazolidine	60-75
Ketones	Acetone	Oxazolidine	50-65

Note: Yields are approximate and can vary depending on the specific substrate and reaction conditions.

Troubleshooting and Key Considerations

• Low Yields: If low yields are observed, ensure that all reagents and solvents are anhydrous, as moisture can hydrolyze the iminium ion intermediate. Increasing the reaction temperature or reaction time may also improve the yield for less reactive substrates.

• Side Reactions: In some cases, dimerization of the azomethine ylide can occur. This can often be minimized by slowly adding the ylide precursor to a solution of the dipolarophile.

• Purification: The polarity of the resulting pyrrolidine or oxazolidine products can vary significantly. Careful optimization of the eluent system for column chromatography is essential for obtaining pure products.

Conclusion

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is a valuable and versatile reagent for the in-situ generation of a non-stabilized N-tert-butyl azomethine ylide. This reactive intermediate readily participates in [3+2] cycloaddition reactions with a broad range of dipolarophiles to afford structurally diverse pyrrolidines and oxazolidines with high stereoselectivity. The operational simplicity and the mild reaction conditions make this methodology highly attractive for applications in academic research and industrial drug development. The protocols and guidelines presented in this document provide a solid foundation for researchers to explore the rich chemistry of this powerful synthetic tool.

References

• Vedejs, E.; Martinez, G. R. J. Am. Chem. Soc.1979 , 101, 6452–6454. (URL: [Link])

• Padwa, A.; Dent, W. On the Use of N-[(Trimethylsilyl)methyl]amino Ethers as Capped Azomethine Ylide Equivalents. J. Org. Chem.1987 , 52, 235–244. (URL: [Link])

• Padwa, A. Intramolecular 1,3-Dipolar Cycloaddition Reactions. In Comprehensive Organic Synthesis; Trost, B. M., Fleming, I., Eds.; Pergamon Press: Oxford, 1991; Vol. 4, pp 1069-1109. (URL: [Link])

• Organic Syntheses, Coll. Vol. 8, p.54 (1993); Vol. 67, p.133 (1989). (URL: [Link])

Application Notes and Protocols: 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine as a Novel Protecting Group Reagent

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are based on established principles of organic chemistry. 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is not a widely documented protecting group reagent, and therefore, the procedures outlined below are proposed based on analogous reactivity of similar compounds. These protocols should be considered experimental and require thorough optimization and validation in a laboratory setting.

Introduction: The N-tert-Butyl-(trimethylsilyl)methyl (Nt-Bu-TMSM) Protecting Group

In the multistep synthesis of complex molecules, particularly in pharmaceutical and materials science, the transient masking of reactive functional groups is a cornerstone of strategic chemical design. Amine functionalities, with their inherent nucleophilicity and basicity, often necessitate protection to prevent undesired side reactions. While a plethora of amine protecting groups exist, the development of novel protecting groups with unique stability profiles and cleavage conditions remains an active area of research.

This document introduces the concept of using 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, which we will refer to as the N-tert-butyl-(trimethylsilyl)methyl (Nt-Bu-TMSM) group, as a novel protecting group for primary and secondary amines. The structure of the protecting group itself, once attached to a substrate (R-NH- or R₂N-), is a tertiary amine bearing a bulky tert-butyl group and a trimethylsilylmethyl group. This unique combination of steric hindrance and the presence of a silicon atom suggests a distinct reactivity profile compared to common protecting groups like Boc, Cbz, or simple benzyl groups.

The core hypothesis is that the bulky tert-butyl group will confer significant steric shielding to the protected nitrogen, while the trimethylsilylmethyl moiety may offer unique deprotection pathways involving the cleavage of the C-Si or N-C bonds.

Synthesis of the Reagent: 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

The synthesis of the title reagent is not widely reported. However, a plausible and efficient route involves the N-alkylation of tert-butylamine with (chloromethyl)trimethylsilane. The high steric hindrance of tert-butylamine may necessitate forcing conditions, but the reaction is mechanistically straightforward.

Protocol 1: Synthesis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

Reaction Scheme:

A proposed synthesis of the reagent.

Materials:

• tert-Butylamine

• (Chloromethyl)trimethylsilane

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add anhydrous acetonitrile.

• Add tert-butylamine (1.0 eq) to the solvent.

• Add anhydrous potassium carbonate (2.0 eq) as a base.

• To the stirred suspension, add (chloromethyl)trimethylsilane (1.1 eq) dropwise at room temperature.

• After the addition is complete, heat the reaction mixture to reflux (approximately 82°C) and maintain for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by fractional distillation under reduced pressure to yield pure 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

Rationale: This is a standard N-alkylation reaction. The use of a polar aprotic solvent like acetonitrile and a solid inorganic base like potassium carbonate is a common and effective method for such transformations. Refluxing is likely necessary to overcome the steric hindrance of the tert-butyl group.

Application as a Protecting Group for Amines

The Nt-Bu-TMSM group is proposed to be introduced via N-alkylation of a primary or secondary amine with a suitable derivative of the reagent, or more practically, by a two-step process involving the introduction of the trimethylsilylmethyl group first, followed by the tert-butyl group. However, for the purpose of these notes, we will consider the direct alkylation with a hypothetical activated form of the reagent. A more plausible approach is reductive amination.

Protocol 2: Protection of a Primary Amine via Reductive Amination (Hypothetical)

Reaction Scheme:

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Yields with 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

Welcome to the technical support center for 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing its use, primarily as a precursor for azomethine ylide generation in 1,3-dipolar cycloaddition reactions. Here, we move beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot and enhance your reaction outcomes.

Part 1: Foundational Concepts & Frequently Asked Questions (FAQs)

This section addresses the fundamental principles of using 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

Q1: What is 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine and what is its primary application?

A1: 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is a specialized secondary amine. Its core utility in synthesis is to serve as a stable, convenient precursor to a non-stabilized N-tert-butyl azomethine ylide. Azomethine ylides are potent nitrogen-based 1,3-dipoles used in [3+2] cycloaddition reactions (a class of Huisgen cycloadditions) to construct five-membered nitrogen-containing heterocycles, such as pyrrolidines.[1][2] The bulky tert-butyl group provides specific steric and electronic properties to the resulting ylide.

Q2: How is the reactive azomethine ylide generated from this precursor?

A2: The azomethine ylide is typically generated in situ (within the reaction mixture) and immediately trapped by a reacting partner (a dipolarophile).[1] Generation is achieved by treating the precursor with an initiator that facilitates the removal of the trimethylsilyl (TMS) group. The two primary methods are:

• Acid Catalysis: A protic acid (like Trifluoroacetic Acid, TFA) protonates the nitrogen, making the TMS group susceptible to cleavage and subsequent elimination to form the ylide.[3]

• Fluoride-Induced Desilylation: A fluoride source (like Cesium Fluoride, CsF, or Tetrabutylammonium Fluoride, TBAF) attacks the silicon atom, cleaving the C-Si bond to generate a transient carbanion, which then forms the ylide.[4]

The general mechanism is illustrated below.

Caption: General workflow for azomethine ylide generation and cycloaddition.

Part 2: Troubleshooting Common Experimental Issues

This core section addresses specific problems encountered during experiments in a question-and-answer format.

Q3: My reaction yield is very low or I'm observing no product formation. What are the most likely causes?

A3: Low or no yield is the most common issue and typically points to a failure in one of three areas: ylide generation, dipolarophile reactivity, or reaction conditions.

Troubleshooting Workflow for Low/No Yield

Caption: A decision tree for troubleshooting low reaction yields.

Detailed Breakdown:

• Inefficient Ylide Generation:

  • Causality: The generation of the azomethine ylide is the critical first step. Moisture can quench intermediates or deactivate the initiator.

  • Protocol:

    • Initiator Quality: If using TFA, ensure it is fresh. If using a fluoride source like CsF, ensure it is finely powdered and has been flame-dried or dried under high vacuum before use. TBAF should be the anhydrous grade.

    • Solvent Anhydrousness: Use freshly distilled, anhydrous solvents. Dichloromethane (DCM), acetonitrile (ACN), or tetrahydrofuran (THF) are common choices. Moisture can lead to protodesilylation, a side reaction that caps the intermediate without forming the ylide.

    • Precursor Integrity: While relatively stable, the precursor should be stored under an inert atmosphere (Nitrogen or Argon) to prevent slow degradation by atmospheric moisture.

• Poor Dipolarophile Reactivity:

  • Causality: The [3+2] cycloaddition is governed by Frontier Molecular Orbital (FMO) theory. Typically, these reactions are fastest when the dipolarophile is electron-deficient (e.g., acrylates, maleimides, nitroalkenes).[3]

  • Action: If using an electron-neutral or electron-rich alkene/alkyne, the reaction will be significantly slower and may require higher temperatures or longer reaction times. Consider if a more activated dipolarophile could be used in your synthetic scheme.

• Sub-optimal Reaction Conditions:

  • Causality: The rate of ylide formation must be well-matched with the rate of its consumption by the dipolarophile. If the ylide forms too quickly and the dipolarophile concentration is low, it may dimerize or decompose.

  • Protocol:

    • Temperature Screening: Many of these reactions proceed well at room temperature. However, if no reaction is observed, consider gentle heating (e.g., 40-80°C). Conversely, if side products are an issue, cooling the reaction (e.g., to 0°C) may improve selectivity.

    • Concentration: Ensure the reaction is not too dilute. A typical starting concentration is 0.1-0.5 M with respect to the limiting reagent.

Q4: I am observing significant side products. How can I identify and minimize them?

A4: The most common side product is the azomethine ylide dimer. This occurs when two molecules of the generated ylide react with each other.

• Causality: Dimerization becomes competitive when the concentration of the dipolarophile is too low or its reactivity is poor, leaving the generated ylide with nothing to react with but itself.

• Minimization Strategy:

  • Slow Addition: Instead of adding all the initiator at once, add it slowly over a period (e.g., 1-2 hours) to a solution of the precursor and a stoichiometric excess of the dipolarophile. This keeps the instantaneous concentration of the ylide low, favoring the bimolecular reaction with the dipolarophile over dimerization.

  • Increase Dipolarophile Equivalents: Use a slight excess of the dipolarophile (e.g., 1.2 to 1.5 equivalents) to increase the probability of a productive cycloaddition.

Q5: The reaction is not stereoselective. How can I control the diastereoselectivity or enantioselectivity?

A5: Stereoselectivity in 1,3-dipolar cycloadditions is a complex issue influenced by sterics, electronics, and potential coordination effects.[1]

• Diastereoselectivity:

  • Causality: The relative orientation of the dipole and dipolarophile during the cycloaddition determines the diastereomeric outcome (e.g., endo vs. exo). This is influenced by steric hindrance and secondary orbital interactions. The bulky tert-butyl group on the ylide will strongly influence the approach to the dipolarophile.

  • Optimization:

    • Solvent Effects: The polarity of the solvent can influence the transition state geometry. Screen a range of solvents from non-polar (e.g., Toluene) to polar aprotic (e.g., Acetonitrile).

    • Lewis Acid Additives: In some cases, the addition of a catalytic amount of a Lewis acid (e.g., MgI₂, Zn(OTf)₂) can coordinate to the dipolarophile, altering its electronic properties and locking it into a specific conformation, thereby enhancing diastereoselectivity.

• Enantioselectivity:

  • Causality: Achieving enantioselectivity requires a chiral influence. Since the precursor itself is achiral, this must be introduced externally.

  • Optimization: This is an advanced topic requiring significant development. The most common approach is the use of a chiral metal catalyst (e.g., based on Copper, Silver, or Zinc) that coordinates with both the ylide precursor and the dipolarophile to direct the cycloaddition to one facial approach. This requires screening of various chiral ligands and metal salts.

Part 3: Optimization Protocols & Data Tables

This section provides quantitative data and step-by-step protocols for a general reaction.

Experimental Protocol: General Procedure for [3+2] Cycloaddition

This protocol provides a robust starting point for optimization.

• Preparation: To a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), add the dipolarophile (1.2 mmol, 1.2 equiv.).

• Reagent Addition: Add 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine (1.0 mmol, 1.0 equiv.) followed by anhydrous solvent (e.g., DCM, 5 mL).

• Initiation (Choose one method):

  • Method A (Acid Catalysis): Add trifluoroacetic acid (TFA) (0.1 mmol, 0.1 equiv.) dropwise at room temperature.

  • Method B (Fluoride Catalysis): Add anhydrous cesium fluoride (CsF) (1.5 mmol, 1.5 equiv.).

• Reaction Monitoring: Stir the reaction at room temperature (or desired temperature) and monitor its progress by TLC or LC-MS. The disappearance of the starting materials and the appearance of a new, more polar spot (the pyrrolidine product) are indicative of a successful reaction.

• Workup: Upon completion, quench the reaction (e.g., with saturated NaHCO₃ solution for the TFA method), extract the product with an organic solvent, dry over Na₂SO₄, concentrate, and purify by flash column chromatography.

Table 1: Initiator and Solvent Selection Guide

Initiator	Typical Equivalents	Common Solvents	Temperature Range	Notes
TFA	0.1 - 0.2	DCM, CH₃CN	0 °C to RT	Most common and straightforward method.[3]
CsF	1.2 - 2.0	CH₃CN, THF, DMF	RT to 80 °C	Requires rigorously anhydrous conditions. CsF must be finely powdered.
TBAF	1.1 - 1.5	THF	0 °C to RT	Use anhydrous grade (often as a 1M solution in THF). Can be less selective.
LiF	1.2 - 2.0	CH₃CN	RT to Reflux	Milder fluoride source, may require higher temperatures.[4]

Table 2: Troubleshooting Summary

Problem	Potential Cause(s)	Recommended Solution(s)
Low/No Yield	Wet reagents/solvent; Inactive initiator; Low dipolarophile reactivity	Use fresh, anhydrous materials; Screen temperatures; Use more electron-deficient dipolarophile
Ylide Dimerization	Low dipolarophile concentration/reactivity; Fast ylide generation	Use excess dipolarophile (1.2-1.5 eq); Slow addition of the initiator
Inconsistent Results	Atmospheric moisture; Variable reagent quality	Maintain strict inert atmosphere; Use reagents from a reliable, freshly opened source
Poor Diastereoselectivity	Flexible transition state	Screen solvents of varying polarity; Add catalytic Lewis acids (e.g., MgI₂)

References

• Azomethine ylide - Wikipedia. [Link]

• N-(Methoxymethyl)-2-methyl-N-[(trimethylsilyl)methyl]-2-propanamine | C11H27NOSi | CID 66521751 - PubChem. [https://pubchem.ncbi.nlm.nih.gov/compound/N-Methoxymethyl-2-methyl-N-(trimethylsilyl_methyl-2-propanamine]([Link]

• Trimethylsilyl-directed 1,3-dipolar cycloaddition reactions in the solid-phase synthesis of 1,2,3-triazoles - PubMed. [Link]

• 1,3-Dipolar cycloaddition - Wikipedia. [Link]

• Huisgen 1,3-Dipolar Cycloaddition - Organic Chemistry Portal. [Link]

• Solvent Free Synthesis and 1,3-Dipolar Cycloaddition Reactions of N-Methyl-4- (Trimethylsilyl)-C-Phenyl Nitrone and Potential An - Uniscience Publishers. [Link]

• Scheme 2. Mechanism for the generation of azomethine ylide. - ResearchGate. [Link]

• N-Benzyl-N-methoxymethyl-N-(trimethylsilyl)methylamine as an Azomethine Ylide Equivalent: 2,6-dioxo-1-phenyl-4-benzyl-1,4-diazabicyclo[3.3.0]octane | Request PDF - ResearchGate. [Link]

• Azomethine Ylides—Versatile Synthons for Pyrrolidinyl-Heterocyclic Compounds - PMC. [Link]

• 2-Propanamine, 2-methyl- - Chemical & Physical Properties by Cheméo. [Link]

Sources

• 1. Azomethine ylide - Wikipedia [en.wikipedia.org]
• 2. Huisgen 1,3-Dipolar Cycloaddition [organic-chemistry.org]
• 3. Azomethine Ylides—Versatile Synthons for Pyrrolidinyl-Heterocyclic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

Welcome to the technical support center for 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential challenges and side reactions encountered when working with this sterically hindered, silylated amine. Our goal is to provide practical, experience-driven advice to ensure the success of your experiments.

I. Understanding the Reagent: A Molecule of Contrasting Reactivities

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, also known as N-tert-butyl-N-(trimethylsilylmethyl)amine, is a unique secondary amine featuring a bulky tert-butyl group and a trimethylsilylmethyl substituent. This structure imparts a combination of steric hindrance and reactivity that can be both advantageous and challenging. The key to successfully utilizing this reagent lies in understanding the interplay of these characteristics.

The bulky tert-butyl group significantly shields the nitrogen atom, influencing its nucleophilicity and basicity. The trimethylsilylmethyl group, while also contributing to steric bulk, introduces a reactive site susceptible to cleavage under certain conditions. This guide will delve into the common side reactions stemming from these structural features and provide troubleshooting strategies.

II. Frequently Asked Questions (FAQs)

Q1: My reaction is sluggish or not proceeding to completion. What could be the cause?

A1: The significant steric hindrance from the tert-butyl group on 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine can dramatically reduce its nucleophilicity.

• Causality: The bulky alkyl group physically obstructs the nitrogen's lone pair of electrons from attacking an electrophilic center. This is a common issue when reacting with sterically demanding electrophiles.

• Troubleshooting:

  • Increase Reaction Temperature: Carefully increasing the temperature can provide the necessary activation energy to overcome the steric barrier. Monitor for potential decomposition (see Section III).

  • Use a Less Hindered Base/Nucleophile (if applicable): If the amine is intended to act as a non-nucleophilic base, its hindered nature is an asset. However, if it's the nucleophile, consider if a less hindered analogue is suitable for your transformation.

  • Employ Catalysis: Lewis acid or other forms of catalysis may activate the electrophile, making it more susceptible to attack by the hindered amine.

Q2: I am observing unexpected desilylation of my starting material or product. Why is this happening?

A2: The silicon-carbon bond in the trimethylsilylmethyl group is generally more robust than a silicon-nitrogen bond. However, it can still be cleaved under certain conditions, leading to the formation of 2-methyl-2-propanamine (tert-butylamine).

• Causality:

  • Acidic Conditions: Protic acids can protonate the nitrogen, making the trimethylsilylmethyl group susceptible to cleavage. Lewis acids can also promote desilylation.

  • Fluoride Sources: Reagents such as tetrabutylammonium fluoride (TBAF) are potent desilylating agents and will readily cleave the Si-C bond.

• Troubleshooting:

  • Maintain Anhydrous and Neutral Conditions: Rigorously exclude moisture and avoid acidic or basic aqueous workups if the trimethylsilylmethyl group needs to be retained.

  • Alternative Workup Procedures: Opt for non-aqueous workups, such as quenching the reaction with a non-protic solvent and filtering through a pad of celite or silica gel.

  • Buffer the Reaction Mixture: If acidic or basic conditions are unavoidable, consider using a buffered system to maintain a milder pH range.

Q3: My purification is complicated by the presence of a persistent, non-polar impurity. What might it be?

A3: A common non-polar impurity is hexamethyldisiloxane ((CH₃)₃SiOSi(CH₃)₃), which arises from the hydrolysis of trimethylsilyl-containing species.

• Causality: In the presence of moisture, cleaved trimethylsilyl groups can react to form trimethylsilanol ((CH₃)₃SiOH), which readily condenses to form the volatile and non-polar hexamethyldisiloxane.

• Troubleshooting:

  • Strict Anhydrous Techniques: The best defense is prevention. Ensure all glassware is flame-dried and reactions are performed under an inert atmosphere (e.g., nitrogen or argon).

  • Purification Strategy: Hexamethyldisiloxane can often be removed by evaporation under high vacuum due to its volatility. Alternatively, careful column chromatography with a non-polar eluent system can be effective.

III. Troubleshooting Guide: Common Side Reactions and Mitigation Strategies

This section provides a more in-depth look at specific side reactions and offers detailed protocols for addressing them.

Side Reaction 1: Hydrolytic Cleavage of the Trimethylsilylmethyl Group

The unintended loss of the trimethylsilylmethyl group is a frequent issue, particularly during reaction workup.

Caption: Hydrolysis of the trimethylsilylmethyl group.

• Reaction Quenching: Upon completion, cool the reaction mixture to 0 °C. Quench by the slow addition of a saturated aqueous solution of a neutral salt (e.g., NaCl) or a non-protic organic solvent (e.g., diethyl ether).

• Phase Separation: If an aqueous quench was used, separate the organic layer. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) two to three times.

• Drying: Combine the organic extracts and dry over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal: Filter the drying agent and concentrate the filtrate under reduced pressure.

Side Reaction 2: N-H Deprotonation and Subsequent Unwanted Reactivity

While the nitrogen is sterically hindered, the N-H proton can be abstracted by strong bases, forming a bulky lithium amide or other metallated species. This can lead to undesired side reactions if not the intended course of the reaction.

Caption: Troubleshooting unwanted N-H deprotonation.

Side Reaction 3: Thermal Decomposition

• Temperature Control: Whenever possible, conduct reactions at or below room temperature. If heating is necessary, do so incrementally and monitor the reaction closely for the appearance of byproducts by techniques such as TLC or LC-MS.

• Inert Atmosphere: Thermal stability can be compromised by the presence of oxygen. Always conduct reactions under an inert atmosphere.

IV. Data Summary

Issue	Potential Cause	Recommended Action
Low Reaction Yield	Steric hindrance of the amine	Increase temperature; use a catalyst; consider a less hindered amine.
Desilylation	Presence of acid, base, or fluoride	Maintain anhydrous, neutral conditions; use a non-aqueous workup.
Non-polar Impurity	Formation of hexamethyldisiloxane	Use strict anhydrous techniques; remove by high vacuum or chromatography.
Unwanted Basicity	N-H deprotonation by strong bases	Use a weaker base; add strong base at low temperatures.
Decomposition	High reaction temperatures	Maintain lower reaction temperatures; use an inert atmosphere.

V. Conclusion

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is a reagent with distinct steric and electronic properties. A thorough understanding of its potential side reactions, primarily related to steric hindrance and the lability of the silylmethyl group, is crucial for its successful application. By employing the troubleshooting strategies and protocols outlined in this guide, researchers can mitigate these challenges and achieve their desired synthetic outcomes.

VI. References

• PubChem. N-(Methoxymethyl)-2-methyl-N-[(trimethylsilyl)methyl]-2-propanamine. [Link]

Technical Support Center: Purification of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

Welcome to the technical support center for the purification of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) related to the purification of this sterically hindered silylamine. The protocols and advice provided herein are based on established chemical principles and best practices for handling moisture-sensitive and reactive compounds.

Introduction

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, a sterically hindered amine, is a valuable building block in organic synthesis. Its purification can be challenging due to its sensitivity to moisture and the potential for co-distillation with closely boiling impurities. This guide will address common issues encountered during its purification and provide practical, step-by-step solutions.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude sample of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine?

A1: Impurities largely depend on the synthetic route. A common synthesis involves the reaction of tert-butylamine with (chloromethyl)trimethylsilane. Potential impurities include:

• Unreacted Starting Materials: Residual tert-butylamine or (chloromethyl)trimethylsilane.

• Hydrolysis Products: The Si-N bond is susceptible to hydrolysis. Exposure to moisture can lead to the formation of hexamethyldisiloxane and tert-butylamine.

• Side-Reaction Products: Over-alkylation or other side reactions can lead to the formation of higher molecular weight species.

Q2: What is the recommended primary purification method for this compound?

A2: Fractional distillation under reduced pressure and an inert atmosphere is the most effective method for purifying 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine on a laboratory scale. This technique separates compounds based on differences in their boiling points.[1] Given the liquid nature of the target compound and its likely volatile impurities, distillation is a suitable choice.

Q3: Why is an inert atmosphere crucial during purification?

A3: Silylamines are susceptible to hydrolysis by atmospheric moisture. The Si-N bond can cleave to form Si-O bonds, leading to the formation of hexamethyldisiloxane and the corresponding amine.[2] Performing the purification under an inert atmosphere (e.g., nitrogen or argon) minimizes this degradation.

Q4: Can I use column chromatography to purify this compound?

A4: While possible, column chromatography on standard silica gel is generally not recommended for basic amines like this one. The acidic nature of silica gel can lead to strong adsorption, streaking, and even decomposition of the amine.[3] If chromatography is necessary, consider using:

• Neutral or Basic Alumina: These stationary phases are more compatible with basic compounds.[4]

• Deactivated Silica Gel: Pre-treating silica gel with a base like triethylamine can neutralize the acidic sites.[5]

• Amine-functionalized Silica: This specialized stationary phase is designed for the purification of basic compounds.[6]

Q5: How can I assess the purity of the final product?

A5: Purity can be assessed using a combination of analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method to determine the percentage purity and identify any volatile impurities. The mass spectrum will show a molecular ion peak and characteristic fragmentation patterns.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can confirm the structure of the desired product and detect the presence of impurities. The proton NMR spectrum of a pure sample should show clean signals with the correct integrations.[8][9]

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the absence of certain functional groups, such as O-H (from hydrolysis products) or N-H (from unreacted starting material).[10]

Troubleshooting Guide

This section addresses specific problems you might encounter during the purification of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

Problem 1: Low recovery after fractional distillation.

Possible Cause	Troubleshooting Steps
Product decomposition	Ensure the distillation is performed under a high vacuum to keep the boiling point low and minimize thermal stress. Use a well-insulated distillation column to maintain a proper temperature gradient.
Inefficient fraction collection	Monitor the head temperature closely. Collect fractions in a narrow boiling range. A Perkin triangle or a similar setup can be useful for changing receiving flasks without breaking the vacuum.[11]
Leaks in the distillation apparatus	Check all joints and connections for a proper seal. Use high-vacuum grease where appropriate.

Problem 2: The purified product is cloudy or contains solid particles.

Possible Cause	Troubleshooting Steps
Hydrolysis	This is the most likely cause. Ensure all glassware is rigorously dried before use and the entire distillation is conducted under a positive pressure of an inert gas (nitrogen or argon). Use dry solvents if any are used during workup.
Incomplete removal of salts	If the synthesis involved a salt byproduct, ensure the workup procedure effectively removes all inorganic salts before distillation.

Problem 3: NMR spectrum of the purified product shows unexpected peaks.

Possible Cause	Troubleshooting Steps
Residual Solvents	Peaks corresponding to common laboratory solvents may be present. Ensure the product is thoroughly dried under a high vacuum after distillation.
Hydrolysis Products	The presence of hexamethyldisiloxane (a sharp singlet around 0.05 ppm in 1H NMR) indicates hydrolysis. Review your handling and purification procedures to minimize moisture exposure.
Co-distillation of Impurities	If an impurity has a boiling point very close to the product, it may co-distill. In this case, a more efficient fractionating column (e.g., a Vigreux or packed column) may be necessary. Alternatively, a chemical purification step prior to distillation might be required.

Problem 4: GC-MS analysis shows multiple peaks for the purified product.

Possible Cause	Troubleshooting Steps
On-column decomposition	Amines can sometimes interact with the GC column, leading to tailing or decomposition. Ensure the GC inlet and column are well-maintained and consider using a column specifically designed for amine analysis.
Presence of isomers or related impurities	Analyze the mass spectrum of each peak to identify the impurities. If they are structurally related to the product, optimize the reaction conditions to minimize their formation or improve the distillation efficiency.

Experimental Protocols

Protocol 1: Fractional Distillation under Inert Atmosphere

Objective: To purify crude 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine by removing volatile impurities.

Materials:

• Crude 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

• Dry, two-neck round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with condenser and receiving flask

• Vacuum pump and cold trap

• Inert gas source (Nitrogen or Argon)

• Heating mantle and magnetic stirrer

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus. Ensure all glassware is oven-dried and assembled while hot under a stream of inert gas to prevent atmospheric moisture contamination.

• Charging the Flask: Charge the round-bottom flask with the crude product and a magnetic stir bar.

• Inert Atmosphere: Evacuate the system and backfill with inert gas three times to ensure an inert atmosphere. Maintain a slight positive pressure of the inert gas.

• Distillation: Begin stirring and gently heat the flask.

• Fraction Collection: Collect a forerun of any low-boiling impurities. Once the temperature at the distillation head stabilizes, collect the main fraction in a pre-weighed, dry receiving flask.

• Completion: Stop the distillation when the temperature begins to drop or rise significantly, or when only a small amount of residue remains in the distillation flask.

• Storage: Store the purified product under an inert atmosphere in a tightly sealed container.

Protocol 2: Purity Assessment by GC-MS

Objective: To determine the purity of the distilled 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

Procedure:

• Sample Preparation: Prepare a dilute solution of the purified product in a dry, aprotic solvent (e.g., hexane or dichloromethane).

• GC-MS Analysis: Inject the sample into a GC-MS system equipped with a suitable capillary column (e.g., a non-polar or mid-polar column).

• Data Analysis: Integrate the peaks in the chromatogram to determine the relative percentage of the main product and any impurities. Analyze the mass spectrum of the main peak to confirm its identity.[12]

Visualizations

Purification Workflow```dot

Caption: A decision tree for troubleshooting common purification issues.

References

• Schraml, J., et al. (n.d.). Silylation of N,O-Diacylhydroxylamines: NMR Spectra and Structure of the Products. ACS Publications. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips for Flash Column Chromatography. Retrieved from [Link]

• Kind, T., et al. (2016). Mass spectral fragmentation of trimethylsilylated small molecules. PubMed. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Fractional Distillation. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: The Solid Phase. Retrieved from [Link]

• Kinesis Inc. (2012, December 12). Flash Chromatography Separation of Basic Organic Compounds without Modifier. Retrieved from [Link]

• Schraml, J., et al. (n.d.). Silylation of N,O-Diacylhydroxylamines: NMR Spectra and Structure of the Products. ResearchGate. Retrieved from [Link]

• University of Calgary. (n.d.). Distillation. Retrieved from [Link]

• YouTube. (2021, January 7). Fractional Distillation: Ethanol/Water Separation. Retrieved from [Link]

• PubChem. (n.d.). N-(Methoxymethyl)-2-methyl-N-[(trimethylsilyl)methyl]-2-propanamine. Retrieved from [Link]

• Wikipedia. (n.d.). Fractional distillation. Retrieved from [Link]

• Biotage. (2023, January 19). When should I use an amine-bonded silica for flash chromatography? Retrieved from [Link]

• ResearchGate. (n.d.). Review: Derivatization in mass spectrometry—1. Silylation. Retrieved from [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• ResearchGate. (n.d.). 1 H-NMR spectrum for silaneoxiamine. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis process of tert-butyl amine and its formula.

• ResearchGate. (n.d.). Mass spectra of silylated GC-MS peaks tentatively identified as (A)... Retrieved from [Link]

• TOPTION Instrument. (2025, November 6). How to Troubleshoot a Simple Distillation Apparatus? Retrieved from [Link]

• PubMed. (2010, October 1). Complementary fragmentation pattern analysis by gas chromatography-mass spectrometry and liquid chromatography tandem mass spectrometry confirmed the precious lignan content of Cirsium weeds. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 24). Spectroscopy of Amines. Retrieved from [Link]

• Fiveable. (n.d.). Tert-butylamine - Organic Chemistry Key Term. Retrieved from [Link]

• Organic Syntheses. (n.d.). tert-BUTYLAMINE. Retrieved from [Link]

• Chemistry LibreTexts. (2021, July 31). Spectroscopic Properties of Amines. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation and Synthetic Applications of Sterically Hindered Secondary Amines. Retrieved from [Link]

• Organic Syntheses. (n.d.). n-benzyl-n-methoxymethyl-n-(trimethylsilyl)methylamine. Retrieved from [Link]

• NIST WebBook. (n.d.). 2-Propanamine, 2-methyl-. Retrieved from [Link]

• NIST WebBook. (n.d.). 2-Propanamine, 2-methyl-. Retrieved from [Link]

• PubMed. (n.d.). Synthesis, structure, and reactivity of some sterically hindered (Silylamino)phosphines. Retrieved from [Link]

• ResearchGate. (n.d.). A convenient synthesis of N - tert -butyl amides by the reaction of di- tert -butyl dicarbonate and nitriles catalyzed by Cu(OTf) 2. Retrieved from [Link]

• YouTube. (2025, November 10). How Do You Troubleshoot Common Distillation Column Issues? Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and characterization of two novel compounds: 2-Methyl-N-prop-2-ynylbenzamide and N-prop-2-ynylbenzamide. Retrieved from [Link]

• PubMed Central. (n.d.). Direct synthesis of N-perfluoro-tert-butyl secondary amines from N-trifluoromethyl secondary amines. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical structures of sterically hindered amines. Retrieved from [Link]

• The Italian Association of Chemical Engineering. (n.d.). Troubleshooting Distillation Columns Unexpected Causes for Malfunctioning Columns. Retrieved from [Link]

• AIChE. (n.d.). Distillation Troubleshooting. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines. Retrieved from [Link]

• PubChem. (n.d.). Tert-butylamine. Retrieved from [Link]

• Sci-Hub. (n.d.). On the Reaction of Trichloromethylphosphonothioic Acid with Tertbutylamine and Hexamethyldisilazane. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction of Polyfluorinated Imines with Trifluoromethyltrimethylsilane. Direct Synthesis of N-(Perfluoro-t-butyl)amines. Retrieved from [Link]

Sources

• 1. Purification [chem.rochester.edu]
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• 4. Chromatography [chem.rochester.edu]
• 5. Chromatography [chem.rochester.edu]
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• 12. Mass spectral fragmentation of trimethylsilylated small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming steric hindrance with 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions for scientists and researchers utilizing this sterically hindered silylamine in their synthetic endeavors. As a Senior Application Scientist, my goal is to equip you with the practical and theoretical knowledge to effectively overcome challenges associated with sterically demanding reactions.

Product Overview and Key Principles

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is a unique secondary amine featuring a bulky tert-butyl group and a trimethylsilylmethyl substituent. This strategic combination of steric bulk is instrumental in its primary application: overcoming challenging steric hindrance in a variety of chemical transformations.

The core principle behind its efficacy lies in the temporary introduction of a sterically demanding, yet chemically versatile, protecting group. The trimethylsilyl (TMS) group can be readily introduced and, crucially, removed under specific conditions, allowing for subsequent reactions at the nitrogen center that would otherwise be impeded.[1] The bulky nature of the entire molecule can also influence the regioselectivity and stereoselectivity of reactions.

Key Advantages:

• Facilitates Reactions with Hindered Electrophiles: The significant steric profile allows this reagent to participate in reactions where smaller amines would lead to undesired side products or fail to react altogether.

• Enables Control over Reactivity: The silyl group can modulate the nucleophilicity of the amine and can be cleaved to reveal the free amine for further functionalization.[2][3]

• Applicable in Diverse Reactions: While particularly useful in cross-coupling reactions, its properties lend themselves to a range of applications where steric control is paramount.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental challenges you may encounter when using 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

Issue 1: Low or No Reaction Conversion

Q: I am attempting a cross-coupling reaction (e.g., Buchwald-Hartwig amination) with a sterically hindered aryl halide, and I am observing low to no conversion to the desired product. What are the likely causes and how can I troubleshoot this?

A: Low conversion in sterically demanding coupling reactions is a common hurdle.[4] Here is a systematic approach to diagnosing and resolving the issue:

Troubleshooting Workflow for Low Conversion

Caption: Troubleshooting workflow for low reaction conversion.

In-depth Explanation:

• Catalyst and Ligand Choice: For sterically hindered substrates, the choice of phosphine ligand in palladium-catalyzed reactions is critical.[5] Bulky, electron-rich ligands such as those from the Buchwald or Hartwig series are often necessary to promote the reductive elimination step, which can be particularly slow for hindered substrates.[6]

• Reaction Conditions: Steric hindrance slows down reaction rates.[1] Increasing the temperature provides the necessary energy to overcome the activation barrier. Similarly, extending the reaction time can allow slow reactions to proceed to completion. The choice of solvent is also crucial as it affects the solubility of the reagents and the stability and activity of the catalyst.

• Base Selection: A strong, non-nucleophilic base is essential to deprotonate the amine without competing in the reaction. Sodium tert-butoxide is a common choice, but for particularly challenging cases, stronger bases like lithium bis(trimethylsilyl)amide (LiHMDS) may be required.[6]

Issue 2: Formation of Side Products

Q: My reaction is proceeding, but I am observing significant formation of side products, such as hydrodehalogenation of my aryl halide. How can I suppress these unwanted reactions?

A: Side product formation, particularly hydrodehalogenation, is often indicative of competing reaction pathways.

Strategies to Minimize Side Products:

Side Product	Potential Cause	Recommended Solution
Hydrodehalogenation	β-hydride elimination from the amine or presence of water.	Ensure strictly anhydrous conditions. Use a bulky ligand that favors reductive elimination over β-hydride elimination.
Homocoupling of Aryl Halide	Catalyst system promotes self-coupling.	Screen different palladium precursors and ligands. Lowering the reaction temperature may also help.
Decomposition of Starting Material	Reaction temperature is too high.	Run the reaction at the lowest effective temperature. Consider a more active catalyst that allows for lower temperatures.

Experimental Protocol: General Procedure for a Buchwald-Hartwig Amination with 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

• Reaction Setup: To an oven-dried Schlenk tube, add the aryl halide (1.0 mmol), palladium catalyst (e.g., Pd₂(dba)₃, 0.02 mmol), and phosphine ligand (0.04 mmol).

• Inert Atmosphere: Evacuate and backfill the tube with an inert gas (Argon or Nitrogen) three times.

• Reagent Addition: Add the base (e.g., NaOtBu, 1.4 mmol), followed by 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine (1.2 mmol) and the anhydrous solvent (e.g., toluene, 5 mL).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir for the required time (monitor by TLC or GC-MS).

• Workup: Cool the reaction to room temperature, quench with a saturated aqueous solution of ammonium chloride, and extract the product with an organic solvent.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the best way to handle and store 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine? A: Like most silylamines, this reagent is sensitive to moisture and should be handled under an inert atmosphere.[7] Store it in a tightly sealed container in a cool, dry place. It is advisable to use anhydrous solvents and freshly distilled reagents to prevent hydrolysis of the silyl group.

Q2: How can the trimethylsilylmethyl group be removed after the reaction? A: The deprotection of the trimethylsilylmethyl group can often be achieved under acidic conditions.[8] For example, treatment with an acid such as HCl in a protic solvent like methanol or ethanol can facilitate the cleavage of the Si-C bond. Fluoride sources, such as tetrabutylammonium fluoride (TBAF), are also commonly used for the cleavage of silicon-carbon and silicon-oxygen bonds and can be effective for deprotection.[9] The choice of deprotection method will depend on the stability of the rest of the molecule to the reaction conditions.

Q3: Can this reagent be used in reactions other than cross-coupling? A: Yes, while its application in cross-coupling is prominent, its utility extends to other areas where steric bulk is advantageous. For example, it can be used as a bulky base or as a precursor to even more sterically encumbered ligands for catalysis. The principles of sterically driven reactivity can be applied to various synthetic challenges.

Q4: What are the safety precautions for working with this compound? A: 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is a flammable liquid and should be handled in a well-ventilated fume hood.[10] Avoid contact with skin and eyes by wearing appropriate personal protective equipment (PPE), including gloves and safety glasses. In case of fire, use a dry chemical, carbon dioxide, or foam extinguisher.

Visualization of a General Workflow

The following diagram illustrates a typical workflow for a palladium-catalyzed cross-coupling reaction using a sterically hindered amine.

Caption: General workflow for a cross-coupling reaction.

References

• Barrios-Landeros, F., et al. (2017). Cross-Dehydrogenative Coupling of Secondary Amines with Silanes Catalyzed by Agostic Iridium-NSi Species. Inorganic Chemistry, 56(14), 8049–8061.
• Kumar, R., et al. (2010). AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES. Nucleosides, Nucleotides & Nucleic Acids, 29(3), 253–259.

• Carl ROTH. (n.d.). Safety Data Sheet: 2-Methyl-2-propanol. Carl ROTH. Retrieved from [Link]

• Verma, V., et al. (2022). N-Silylamines in catalysis: synthesis and reactivity.

• ResearchGate. (n.d.). N -Silylamines in catalysis: synthesis and reactivity | Request PDF. ResearchGate. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. University of Rochester. Retrieved from [Link]

• ResearchGate. (2025). A Novel and Convenient Chemoselective Deprotection Method for Both Silyl and Acetyl Groups on Acidic Hydroxyl Groups Such as Phenol and Carboxylic Acid by Using a Nitrogen Organic Base, 1,1,3,3-Tetramethylguanidine. ResearchGate. Retrieved from [Link]

• Semantic Scholar. (n.d.). N-Silylamines in catalysis: synthesis and reactivity. Semantic Scholar. Retrieved from [Link]

• Gelest. (n.d.). Deprotection of Silyl Ethers. Gelest. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. Retrieved from [Link]

• Caddick, S., et al. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. University College London. Retrieved from [Link]

• National Institutes of Health. (n.d.). Cu-Catalyzed C–N Coupling with Sterically Hindered Partners. National Institutes of Health. Retrieved from [Link]

• National Institutes of Health. (2018). An amine protecting group deprotectable under nearly neutral oxidative conditions. National Institutes of Health. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4 - Organic Syntheses Procedure. Organic Syntheses. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. N-Silylamines in catalysis: synthesis and reactivity - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tcichemicals.com [tcichemicals.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

Prepared by the Senior Application Scientist Team

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine?

A1: The molecule's structure contains two key points of vulnerability that dictate its stability:

• Hydrolytic Cleavage: The most significant stability concern is the susceptibility of the silicon-carbon bond, which is part of a silyl-methyl-amine linkage, to hydrolysis. Silylated amines and related structures are known to be sensitive to moisture.[1][2] The presence of water, especially under acidic or basic conditions, can catalyze the cleavage of the trimethylsilyl (TMS) group.[1] This is a common characteristic for many silylated reagents, which are typically recommended to be stored under anhydrous conditions to maintain their reactivity and purity.[3][4]

• Oxidative and Chemical Degradation: The tertiary amine, while sterically hindered by the tert-butyl group, can still be susceptible to oxidation over time, especially if exposed to air and light. Furthermore, tert-butylamines are incompatible with a range of chemicals, including strong oxidizing agents, acids, and certain metal catalysts, which can lead to degradation.[5]

Q2: What is the most likely degradation pathway for this compound?

A2: The predominant degradation pathway under typical laboratory conditions (e.g., exposure to atmospheric moisture or use of protic solvents) is hydrolysis. The reaction proceeds via nucleophilic attack of water on the silicon atom, leading to the cleavage of the Si-CH₂ bond. This results in the formation of 2-methyl-2-propanamine (tert-butylamine) and (hydroxymethyl)trimethylsilane, which is unstable and can further decompose to trimethylsilanol and formaldehyde.

Caption: Proposed hydrolytic degradation pathway.

Q3: What are the definitive recommended storage and handling conditions?

A3: To ensure the long-term stability and integrity of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, strict adherence to the following conditions is critical. These recommendations are based on best practices for handling moisture-sensitive silylated compounds and reactive amines.[3][4]

Parameter	Recommendation	Rationale
Atmosphere	Store under a dry, inert atmosphere (e.g., Argon or Nitrogen).	Prevents exposure to atmospheric moisture and oxygen, minimizing hydrolysis and oxidation.
Temperature	Store at 2-8°C. Do not freeze.	Reduces the rate of potential degradation reactions. Freezing may cause moisture condensation upon thawing.
Container	Use a tightly sealed container with a PTFE-lined cap. Amber glass is preferred.	Prevents moisture ingress and protects from light, which can catalyze oxidative degradation.[3]
Handling	Handle exclusively in a glove box or under a stream of inert gas. Use only anhydrous solvents and oven-dried glassware.	Minimizes exposure to moisture during weighing and transfer, which is the most common cause of degradation.
Dispensing	Use a syringe or cannula technique for liquid transfer. Avoid opening the bottle directly to the atmosphere.	Maintains the inert atmosphere within the storage container for the remaining reagent.

Incompatible Materials: Avoid contact with acids, acid halides, strong oxidizing agents, alcohols, and water.[5]

Q4: I suspect my sample has degraded. How can I confirm this and what should I look for?

A4: Visual inspection is often insufficient. Spectroscopic analysis is the most reliable way to assess purity.

• ¹H NMR Spectroscopy: This is one of the quickest and most informative methods.

  • Pristine Sample: Expect a sharp singlet around 0.1 ppm for the Si(CH₃)₃ protons (9H), a singlet for the N-CH₂-Si protons, and a singlet for the C(CH₃)₃ protons (9H).

  • Degraded Sample: Look for the appearance of new signals corresponding to tert-butylamine (a singlet for the 9 protons of the tert-butyl group and a broad singlet for the NH₂ protons) and trimethylsilanol (a singlet around 0.1-0.3 ppm). The integration of the Si(CH₃)₃ peak relative to the C(CH₃)₃ peak will decrease from a 1:1 ratio.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Pristine Sample: A single major peak at the expected retention time.

  • Degraded Sample: Appearance of an earlier-eluting, more volatile peak corresponding to tert-butylamine. The mass spectrum of this new peak will match the library spectrum for tert-butylamine. GC-MS is an excellent tool for detecting low-level impurities.[][7]

• FT-IR Spectroscopy:

  • Degraded Sample: The appearance of a broad absorption band in the 3200-3500 cm⁻¹ region, characteristic of O-H stretching (from trimethylsilanol) and N-H stretching (from the primary amine, tert-butylamine), would indicate hydrolysis.

Troubleshooting Guide

Issue: Inconsistent Reaction Yields or Formation of Unexpected Amine-Related Side Products.

• Root Cause Analysis: The most probable cause is the partial degradation of the 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine reagent, either in storage or during the experimental setup. The primary degradation product, tert-butylamine, is a nucleophilic primary amine and can compete in reactions, leading to the formation of tert-butyl-substituted byproducts instead of the desired product.

• Corrective and Preventive Actions:

  • Reagent Purity Verification: Before use, especially with older bottles or those that may have been improperly handled, verify the purity of the reagent. The protocol below provides a rapid method for this check.

  • Use Fresh Reagent: Whenever possible, use a freshly opened bottle of the reagent for critical experiments.

  • Strict Anhydrous Technique: Ensure all solvents are certified anhydrous, and all glassware is rigorously dried. Purge reaction vessels with an inert gas before adding reagents.

Issue: Difficulty in Purifying the Reaction Mixture; Contamination with a Water-Soluble Amine.

• Root Cause Analysis: If your reaction involves an aqueous workup, it will likely hydrolyze any unreacted 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, generating tert-butylamine. Tert-butylamine is water-soluble and can be challenging to separate from some polar products.[5]

• Corrective and Preventive Actions:

  • Non-Aqueous Workup: If the desired product is stable, consider a non-aqueous workup. This could involve direct filtration to remove solids, followed by solvent evaporation under reduced pressure.

  • Acidic Wash (with caution): If the desired product is not acid-sensitive, a dilute acid wash (e.g., 1M HCl) during extraction can protonate the tert-butylamine, sequestering it into the aqueous layer. However, this will also hydrolyze the starting reagent.

  • Chromatography: If purification remains challenging, column chromatography on silica gel can be effective. Tert-butylamine is quite polar and will have a different retention factor than the bulkier, less polar starting material or desired product.

Experimental Protocols

Protocol 1: Rapid Purity Assessment by ¹H NMR Spectroscopy

This protocol provides a quick and reliable method to determine the integrity of your reagent before committing it to a large-scale reaction.

• Preparation: In a glove box or under a positive pressure of inert gas, prepare a clean, dry NMR tube.

• Sample Preparation: Add ~0.5 mL of an anhydrous deuterated solvent (e.g., CDCl₃ or C₆D₆) to the NMR tube using a dry syringe.

• Reagent Addition: Using a clean, dry microliter syringe, add 1-2 µL of the 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine reagent to the NMR tube. Cap the tube immediately.

• Analysis: Acquire a standard ¹H NMR spectrum.

• Interpretation:

  • Purity Check: Carefully integrate the singlet corresponding to the Si(CH₃)₃ protons and the singlet for the C(CH₃)₃ protons. A pure sample should exhibit a 1:1 integration ratio.

  • Degradation Check: Look for a singlet attributable to the tert-butyl protons of tert-butylamine. The presence of this peak indicates degradation. Quantify the percentage of impurity by comparing its integration to the total integration of all tert-butyl containing species.

Caption: Workflow for NMR-based purity assessment.

References

• Glasius, M., et al. (2018). Theoretical and Experimental Study on the Reaction of tert-Butylamine with OH Radicals in the Atmosphere. ACS Publications. [Link]

• MSTFA Guide. (n.d.). Mastering Silylation: A Guide to MSTFA for GC-MS Analysis.
• Glasius, M., et al. (2018). Theoretical and Experimental Study on the Reaction of tert-Butylamine with OH Radicals in the Atmosphere.

• Wikipedia. (n.d.). Tris(trimethylsilyl)amine. [Link]

• Regis Technologies. (n.d.). Silylation Reagents. [Link]

• Reddit. (2021). What reaction happens, when tert-butylamine reacts with Br2 (aq)?. r/chemhelp. [Link]

• PubMed. (2002). Comparison of methods for extraction, storage, and silylation of pentafluorobenzyl derivatives of carbonyl compounds and multi-functional carbonyl compounds. [Link]

• PubChem. (n.d.). Silanamine, 1,1,1-trimethyl-N-(trimethylsilyl)-, hydrolysis products with silica. [Link]

• ACS Publications. (1998). Synthesis and Use of N-(Trimethylsilyl)imines. Organic Process Research & Development. [Link]

• ResearchGate. (n.d.). Techniques for silylation. [Link]

• Chemical Supplier Article. (n.d.). The Chemical Versatility of N-[(Trimethylsilyl)methyl]benzylamine for Industrial Applications.

• Wikipedia. (n.d.). Silylation. [Link]

• ResearchGate. (2013). What would be the quickest and simplest way to test the purity of a compound after synthesis?. [Link]

• Agilent. (2016). Chemical Purity Analysis. [Link]

• ResearchGate. (n.d.). Predicted purity of a sample after silylation. [Link]

• Supporting Information. (n.d.). N-Trimethylsilyl Amines for Controlled Ring-Opening Polymerization.

• RSC Publishing. (n.d.). N-Silylamines in catalysis: synthesis and reactivity. [Link]

• Viljoen, F., et al. (n.d.). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?.

• Arkat USA. (2015). A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. [Link]

• Semantic Scholar. (n.d.). N-Silylamines in catalysis: synthesis and reactivity. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. N-Silylamines in catalysis: synthesis and reactivity - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. nbinno.com [nbinno.com]
• 4. Silylation Reagents - Regis Technologies [registech.com]
• 5. TERT-BUTYLAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. agilent.com [agilent.com]

Technical Support Center: Purification of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

Welcome to the technical support center for the purification of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common and complex issues encountered during the purification of this sterically hindered silylated amine. Our approach is rooted in mechanistic understanding and field-proven methodologies to ensure you can achieve the desired purity for your critical applications.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine?

A1: The synthesis, typically involving the reaction of 2-methyl-2-propanamine (tert-butylamine) with a (trimethylsilyl)methyl halide, is prone to several side reactions. The most common impurities include:

• Unreacted Starting Materials: Residual tert-butylamine and (trimethylsilyl)methyl halide.

• Over-alkylation Product: Formation of the quaternary ammonium salt, N,N-bis[(trimethylsilyl)methyl]-di-tert-butylammonium halide. This is a common issue in the alkylation of amines.[1][2]

• Hydrolysis Products: Due to the moisture sensitivity of the N-Si bond, hydrolysis can lead to the formation of tert-butylamine and trimethylsilylmethanol.

• Solvent and Reagent Residues: Residual solvents and any catalysts or bases used in the reaction.

Q2: My TLC analysis of the crude reaction mixture shows a spot at the baseline that doesn't move. What is it likely to be?

A2: A highly polar, immobile spot on a silica gel TLC plate is characteristic of a salt. In the context of this reaction, it is most likely the quaternary ammonium salt byproduct. These salts are ionic and have a very strong affinity for the polar silica gel stationary phase.

Q3: I'm losing a significant amount of my product during silica gel column chromatography. Why is this happening?

A3: Amines, particularly sterically hindered ones like your product, are basic and can interact strongly with the acidic silanol groups on the surface of standard silica gel.[3] This interaction can lead to several problems:

• Irreversible Adsorption: The product sticks to the column and cannot be eluted.

• Tailing or Streaking: The product elutes very slowly and over many fractions, leading to poor separation and dilute samples.

• On-column Degradation: The acidic nature of the silica can catalyze the hydrolysis of the acid-sensitive N-silyl group.

Q4: What is the boiling point of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine?

A4: The boiling point of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is reported to be in the range of 142-144 °C.[1] This information is critical for planning purification by distillation.

Troubleshooting Guide

This section provides a systematic approach to overcoming common challenges in the purification of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

Problem 1: Poor Separation and/or Product Loss During Column Chromatography

Causality: The basicity of the amine product leads to strong interactions with the acidic silica gel, causing poor chromatographic performance.

Solutions:

• Method 1: Eluent Modification with a Competing Base.

  • Principle: Adding a small amount of a volatile tertiary amine, such as triethylamine (Et₃N), to the eluent will neutralize the acidic sites on the silica gel and compete with your product for adsorption, allowing it to elute more cleanly.

  • Recommendation: Start by adding 0.5-2% (v/v) of triethylamine to your chosen eluent system (e.g., hexane/ethyl acetate). The optimal concentration may require some experimentation.

• Method 2: Use of a Deactivated or Basic Stationary Phase.

  • Principle: Employing a stationary phase that is less acidic or basic in nature will minimize the problematic interactions with your amine product.

  • Recommendations:

    • Deactivated Silica Gel: You can prepare this by pre-washing the silica gel with a solution of your eluent containing triethylamine.[4][5]

    • Alumina (Basic or Neutral): Alumina is a good alternative to silica gel for the purification of basic compounds.[6]

    • Amine-Functionalized Silica: Commercially available amine-bonded silica phases are specifically designed for the purification of basic compounds and can provide excellent results.[7]

Problem 2: Presence of a High-Boiling Point Impurity After Distillation

Causality: If your product is contaminated with the quaternary ammonium salt, simple distillation will not remove it as the salt is non-volatile.

Solution: Liquid-Liquid Extraction

• Principle: The basicity of your desired amine product allows for its separation from the neutral or ionic impurities through acid-base extraction.

• Protocol:

  • Dissolve the crude product in a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

  • Wash the organic solution with a dilute aqueous acid solution (e.g., 1M HCl). Your product will be protonated and move into the aqueous layer, while non-basic impurities remain in the organic layer.

  • Separate the aqueous layer and wash it with fresh organic solvent to remove any remaining non-basic impurities.

  • Make the aqueous layer basic (pH > 10) by the careful addition of a strong base (e.g., 2M NaOH). This will deprotonate your amine, making it soluble in organic solvents again.

  • Extract the aqueous layer multiple times with an organic solvent.

  • Combine the organic extracts, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the purified amine.

Problem 3: Product Degradation During Purification

Causality: The N-silyl group is susceptible to hydrolysis in the presence of water and acid or base.

Solutions:

• Work under Anhydrous Conditions: Ensure all glassware is oven-dried and solvents are anhydrous, especially during chromatography.

• Avoid Strong Acids and Bases (if possible): While acid-base extraction is a powerful technique, prolonged exposure to strong acids or bases can lead to hydrolysis. Work quickly and at low temperatures when performing extractions.

• Neutralize Silica Gel: As mentioned in Problem 1, neutralizing your silica gel before chromatography will prevent acid-catalyzed hydrolysis on the column.

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

This method is effective for removing unreacted starting materials and other volatile impurities.

Materials:

• Crude 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed)

• Distillation head with thermometer

• Condenser

• Receiving flask

• Heating mantle

• Vacuum source (if necessary for high-boiling impurities)

• Boiling chips or magnetic stirrer

Procedure:

• Set up the fractional distillation apparatus in a fume hood. Ensure all joints are properly sealed.

• Charge the round-bottom flask with the crude product and add boiling chips or a magnetic stir bar.

• Begin heating the flask gently.

• Monitor the temperature at the distillation head. Collect and discard any low-boiling fractions (e.g., unreacted starting materials).

• Collect the fraction that distills at the boiling point of your product (142-144 °C).[1]

• Stop the distillation when the temperature begins to rise significantly or when only a small amount of residue remains in the distillation flask.

Protocol 2: Flash Column Chromatography on Deactivated Silica Gel

This protocol is designed to purify the product from non-volatile impurities like the quaternary ammonium salt.

Materials:

• Crude product

• Silica gel (flash grade)

• Eluent (e.g., hexane/ethyl acetate mixture)

• Triethylamine

• Chromatography column

• Collection tubes

Procedure:

• Prepare the Deactivated Eluent: Add 1% (v/v) triethylamine to your chosen eluent system.

• Pack the Column: Prepare a slurry of silica gel in the deactivated eluent and pack the column.

• Equilibrate the Column: Run 2-3 column volumes of the deactivated eluent through the packed column.

• Load the Sample: Dissolve the crude product in a minimum amount of the deactivated eluent and load it onto the top of the column.

• Elute: Begin eluting with the deactivated eluent, collecting fractions.

• Monitor the Separation: Monitor the fractions by TLC.

• Combine and Concentrate: Combine the pure fractions and remove the solvent and triethylamine under reduced pressure.

Protocol 3: Recrystallization of the Quaternary Ammonium Salt Impurity

If you wish to isolate and characterize the quaternary ammonium salt, recrystallization can be an effective method.

Materials:

• Residue from distillation or crude reaction mixture rich in the salt.

• A suitable solvent system (e.g., a polar solvent like ethanol or a mixed solvent system).

Procedure:

• Dissolve the crude salt in a minimum amount of the hot solvent.

• If there are insoluble impurities, perform a hot filtration.

• Allow the solution to cool slowly to room temperature.

• Cool the solution further in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of cold solvent.

• Dry the crystals under vacuum.

Data Presentation

Compound	Structure	Boiling Point (°C)	Common Purification Method(s)	Key Considerations
2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine	C₈H₂₁NSi	142-144[1]	Distillation, Chromatography (deactivated silica/alumina)	Basic, moisture-sensitive.
2-Methyl-2-propanamine (tert-butylamine)	C₄H₁₁N	44-46	Distillation	Volatile, basic.
Quaternary Ammonium Salt	[C₁₂H₃₂N₂Si]⁺X⁻	Non-volatile	Recrystallization, Extraction	Ionic, highly polar.

Visualizations

Troubleshooting Workflow for Purification

Caption: A logical workflow for the purification of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

Mechanism of Amine Interaction with Silica Gel

Caption: The interaction between a basic amine and the acidic surface of silica gel.

References

• Wikipedia. Quaternary ammonium cation. [Link]

• University of Rochester, Department of Chemistry. Chromatography: The Solid Phase. [Link]

• University of Rochester, Department of Chemistry. Tips for Flash Column Chromatography. [Link]

• Reddit. Deactivating Silica Gel with Triethylamine. [Link]

• Hammar, C.-G. (1978). The formation of cyclized silyl derivatives of β-hydroxyamines and their analyses by means of gas chromatography mass spectrometry. Biological Mass Spectrometry, 5(1), 25–28.

• ResearchGate. Deactivation of silica gel? [Link]

• BenchChem.

• DTIC. ALKYLATION OF AMINES: A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES. [Link]

• The Royal Society of Chemistry. Supporting information. [Link]

• Villas-Bôas, S. G., et al. (2011). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? Metabolites, 1(1), 3-19.
• Halket, J. M., & Zaikin, V. G. (2003). Review: Derivatization in mass spectrometry—1. Silylation. European Journal of Mass Spectrometry, 9(1), 1-21.

• Biotage. When should I use an amine-bonded silica for flash chromatography? [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR chemical shifts of common laboratory solvents as trace impurities. The Journal of Organic Chemistry, 62(21), 7512-7515.
• Das, B., et al. (2006). Silica gel accelerated aza-Michael addition of amines to α,β-unsaturated amides. Tetrahedron Letters, 47(9), 1431-1433.

• Sorbent Technologies, Inc. FLASH CHROMATOGRAPHY – THE ROLE OF SILICA GEL. [Link]

• Separation Processes Class Notes.
• Kind, T., et al. (2018). Mass spectral fragmentation of trimethylsilylated small molecules. Mass Spectrometry Reviews, 37(2), 245-257.

• Org Prep Daily. Purifying amines on silica. [Link]

• Chemistry For Everyone. How Do You Troubleshoot Common Distillation Column Issues? [Link]

• ChemSynthesis. N,N,2-trimethyl-2-propanamine. [Link]

• Chemistry For Everyone. Why Do Amines Adhere To Silica Gel Columns? [Link]

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• 2. Mass spectral studies of N-oxides of chemical weapons convention-related aminoethanols by gas chromatography/mass spectrometry after silylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quaternary ammonium cation - Wikipedia [en.wikipedia.org]
• 4. Chromatography [chem.rochester.edu]
• 5. rsc.org [rsc.org]
• 6. Chromatography [chem.rochester.edu]
• 7. biotage.com [biotage.com]

Technical Support Center: Synthesis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine. This document provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice and detailed protocols to navigate the common challenges encountered during the synthesis of this sterically hindered silylamine.

Introduction: Synthesis Overview

The target molecule, 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, is a secondary amine featuring a bulky tert-butyl group and a trimethylsilylmethyl substituent. Its synthesis is most commonly achieved via a nucleophilic substitution (SN2) reaction between tert-butylamine and (chloromethyl)trimethylsilane. While straightforward in principle, the steric hindrance of the tert-butylamine nucleophile and the nature of the reaction byproducts present several practical challenges that can lead to low yields and difficult purifications.[1]

This guide addresses these specific issues in a question-and-answer format to provide direct, actionable solutions.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for the synthesis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine?

A1: The synthesis proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism. The nitrogen atom of tert-butylamine acts as the nucleophile, attacking the electrophilic carbon atom of the chloromethyl group in (chloromethyl)trimethylsilane. This displaces the chloride leaving group and forms a new carbon-nitrogen bond. A key consideration is that this reaction generates one equivalent of hydrochloric acid (HCl), which must be neutralized to prevent it from reacting with the basic tert-butylamine starting material.

Caption: SN2 reaction pathway for the synthesis.

Q2: Why is tert-butylamine's steric hindrance a significant factor in this reaction?

A2: The three methyl groups on the α-carbon of tert-butylamine create significant steric bulk around the nucleophilic nitrogen atom.[1] This physical obstruction makes it more difficult for the nitrogen to approach and attack the electrophilic carbon of (chloromethyl)trimethylsilane, thereby slowing the rate of the SN2 reaction compared to less hindered primary amines like n-butylamine.[1] Overcoming this kinetic barrier often requires more forcing conditions, such as elevated temperatures or longer reaction times.

Troubleshooting Guide: Common Issues & Solutions

Issue 1: The reaction shows low or no conversion of starting materials.

Symptoms:

• TLC or GC-MS analysis shows predominantly unreacted tert-butylamine and (chloromethyl)trimethylsilane.

• A significant amount of white precipitate is observed in the reaction vessel.

Root Cause & Solution:

This is the most common issue and is almost always caused by the in-situ generation of hydrochloric acid (HCl). As the reaction proceeds, the HCl byproduct protonates the basic tert-butylamine starting material, forming tert-butylammonium chloride. This salt is often insoluble in common organic solvents and, more importantly, the protonated amine is no longer nucleophilic, effectively halting the reaction.

Solution: Add a non-nucleophilic base to the reaction mixture to act as an HCl scavenger. Triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) are excellent choices as they are basic enough to neutralize HCl but are too sterically hindered to compete as nucleophiles.

Reagent	Role	Recommended Stoichiometry (relative to limiting reagent)
(Chloromethyl)trimethylsilane	Electrophile	1.0 equivalent
tert-Butylamine	Nucleophile	1.2 - 2.0 equivalents
Triethylamine (or DIPEA)	HCl Scavenger (Base)	1.1 - 1.5 equivalents

Experimental Protocol: Base-Mediated Synthesis

• To a solution of tert-butylamine (1.5 equiv.) and triethylamine (1.2 equiv.) in anhydrous acetonitrile (5 mL per mmol of limiting reagent) under a nitrogen atmosphere, add (chloromethyl)trimethylsilane (1.0 equiv.) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and then heat to 50-60 °C.

• Monitor the reaction progress by TLC or GC-MS until the limiting reagent is consumed (typically 12-24 hours).

• Cool the mixture, filter off the triethylamine hydrochloride salt, and concentrate the filtrate under reduced pressure.

Issue 2: The reaction is slow and requires prolonged heating.

Symptoms:

• Even with a base, the reaction takes over 24 hours to reach completion.

Root Cause & Solution:

The combination of a sterically hindered nucleophile (tert-butylamine) and a relatively moderate electrophile can lead to slow reaction kinetics. The choice of solvent plays a critical role in the rate of an SN2 reaction.

Solution: Use a polar aprotic solvent. These solvents can solvate the cation (the protonated base) without strongly hydrogen-bonding to the nucleophile, leaving it "bare" and more reactive.

Solvent	Dielectric Constant (Polarity)	Suitability
Dichloromethane	9.1	Moderate. Reaction may be slow.
Tetrahydrofuran (THF)	7.6	Moderate. Common, but may require heating.
Acetonitrile	37.5	Excellent. Polar nature stabilizes the transition state, accelerating the reaction.
DMF	36.7	Excellent. Similar to acetonitrile, but higher boiling point allows for higher temps.

Issue 3: Purification by column chromatography gives poor yield and streaky fractions.

Symptoms:

• The product appears to be "stuck" on the silica gel column.

• Fractions containing the product are broad and show significant tailing on TLC.

Root Cause & Solution:

The product is a basic amine. The surface of standard silica gel is acidic due to the presence of silanol (Si-OH) groups. This leads to strong acid-base interactions, causing the amine to bind tightly to the stationary phase, making elution difficult and inefficient.[2]

Solution A: Modify the Mobile Phase Add a small amount of a competing base to your eluent system. This base will occupy the acidic sites on the silica, allowing your product to elute cleanly.

• Typical System: Hexane/Ethyl Acetate gradient with 0.5-1% triethylamine.

• Alternative: For more polar amines, a system of Dichloromethane/Methanol with 1% ammonium hydroxide can be used.

Solution B: Use an Alternative Purification Method

• Acid-Base Extraction: This is a highly effective method for purifying amines.

  • Dissolve the crude reaction mixture in an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash with water or brine to remove the bulk of the amine hydrochloride salt.

  • Extract the organic layer with dilute aqueous HCl (e.g., 1 M). The basic amine product will be protonated and move to the aqueous layer, leaving non-basic impurities behind.

  • Wash the acidic aqueous layer with fresh organic solvent to remove any remaining neutral impurities.

  • Cool the aqueous layer in an ice bath and slowly add a base (e.g., 2 M NaOH or solid K₂CO₃) until it is strongly basic (pH > 12).

  • Extract the now-neutral amine product back into an organic solvent (e.g., diethyl ether).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the purified product.

• Vacuum Distillation: If the product is thermally stable and has a sufficiently different boiling point from impurities, vacuum distillation is an excellent solvent-free purification method.

Caption: A decision tree for troubleshooting the synthesis.

References

• ResearchGate. (n.d.). Techniques for Silylation. Retrieved from ResearchGate.[3]

• Verma, V., Koperniku, A., & Schafer, L. (2022). N-Silylamines in catalysis: synthesis and reactivity. Chemical Communications.[4][5][6]

• Reuter, M. B., Hageman, K., & Waterman, R. (2020). Silicon-Nitrogen Bond Formation via Heterodehydrocoupling and Catalytic N-Silylation. Chemistry.[4]

• Oestreich, M., et al. (2017). Selective C(sp3)−H Silylation of Tertiary Amines with Dihydrosilanes Catalyzed by B(C6F5)3. Angewandte Chemie.[7]

• ResearchGate. (n.d.). N-Silylation of Amines Mediated by Et3SiH/KOtBu.[8]

• Fiveable. (n.d.). Tert-butylamine - Organic Chemistry Key Term.[1]

• Marciniec, B., Kostera, S., Wyrzykiewicz, B., & Pawluć, P. (2015). Ruthenium-catalyzed dealkenative N-silylation of amines by substituted vinylsilanes. Dalton Transactions, 44, 782-786.[9]

• Biotage. (2023). Is there an easy way to purify organic amines?. Retrieved from [Link]2]

• Hill, M. S., et al. (2013). Si–N Dehydrocoupling Catalysis. Sustainable Preparation of Aminosilane Monomers, Oligomers, and Polymers.[10]

• Corriu, R. J. P., Moreau, J. J. E., & Pataud-Sat, M. (1990). Silylamines in organic synthesis. Reactivity of N,N-bis(silyl)enamines toward electrophiles. The Journal of Organic Chemistry, 55(9), 2878–2885.[11]

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• 2. biotage.com [biotage.com]
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• 5. N-Silylamines in catalysts: synthesis and reactivity | UBC Chemistry [chem.ubc.ca]
• 6. N-Silylamines in catalysis: synthesis and reactivity - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Consecutive β,β′‐Selective C(sp3)−H Silylation of Tertiary Amines with Dihydrosilanes Catalyzed by B(C6F5)3 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Ruthenium-catalyzed dealkenative N-silylation of amines by substituted vinylsilanes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: A Guide to 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

Welcome to the technical support center for 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine. This guide, designed for researchers, scientists, and professionals in drug development, provides in-depth information on the handling, storage, and troubleshooting of this versatile reagent. As Senior Application Scientists, we have compiled this resource to ensure the integrity of your experiments and the safety of your laboratory personnel.

Compound Profile: Understanding the Reagent

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is a sterically hindered amine protected by a trimethylsilyl (TMS) group. This structural feature is key to its utility in organic synthesis, offering a removable protecting group for the secondary amine. However, the very nature of the TMS group also introduces specific handling and storage requirements due to its lability under certain conditions.

Property	Value	Source
Molecular Formula	C8H21NSi	PubChem
Molecular Weight	159.35 g/mol	PubChem
Boiling Point	3 - 4 °C
Density	0.63 g/cm³ at 20 °C
Physical State	Extremely flammable gas or liquefied gas

This data is for a closely related and representative compound and should be used as a guideline. Always refer to the specific product's Safety Data Sheet (SDS).

Critical Handling and Storage Protocols

Proper handling and storage are paramount to maintaining the integrity of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine and ensuring laboratory safety. The compound is moisture-sensitive and highly flammable.

Unpacking and Initial Storage

This reagent is often supplied as a liquefied gas under pressure. Upon receipt, it is crucial to handle the cylinder with care and store it in a cool, dry, and well-ventilated area away from sources of ignition.[1][2]

dot

Caption: Recommended workflow for receiving, storing, and handling 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

Long-Term Storage

For long-term storage, it is advisable to keep the container tightly closed in a dry and well-ventilated place, away from heat and sources of ignition.[1][2] Refrigeration is recommended; however, it is crucial to allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture, which can lead to hydrolysis of the silyl group.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the use of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine in experimental settings.

Q1: I suspect my reagent has degraded. How can I confirm this and what is the likely cause?

A1: Degradation of silyl-protected amines like this one is most commonly due to hydrolysis of the silicon-nitrogen bond. The presence of moisture is the primary culprit. To confirm degradation, you can perform a simple proton NMR. The appearance of a signal corresponding to the N-H proton of the unprotected amine and signals from trimethylsilanol or hexamethyldisiloxane would indicate hydrolysis.

The root cause is often improper storage or handling. Ensure the container is always flushed with an inert gas (like argon or nitrogen) after use and that transfers are conducted using anhydrous techniques.

dot

Caption: Hydrolysis pathway of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine in the presence of moisture.

Q2: My reaction is not proceeding as expected, and I observe the formation of multiple byproducts. What could be the issue?

A2: Unexpected reactivity and byproduct formation can stem from several factors:

• Premature Deprotection: The trimethylsilyl (TMS) group is known to be labile and can be cleaved under acidic or basic conditions, or by fluoride ions.[3][4] If your reaction conditions are not strictly neutral, you may be inadvertently cleaving the protecting group, leading to side reactions of the now-free secondary amine.

• Solvent Purity: Ensure your solvents are anhydrous. Trace amounts of water can lead to the issues described in Q1.

• Reaction Temperature: While many reactions involving this reagent are performed at low temperatures to control reactivity, unintended warming can lead to loss of selectivity and byproduct formation.

Experimental Protocol: Verifying Reagent Purity via GC-MS

• Sample Preparation: Under an inert atmosphere, carefully withdraw a small aliquot of the reagent using a gas-tight syringe. Dilute this in a known volume of anhydrous hexane.

• GC-MS Analysis: Inject the sample into a GC-MS system.

• Data Interpretation: Analyze the resulting chromatogram and mass spectrum. The presence of peaks corresponding to the unprotected amine or siloxane byproducts will confirm degradation.

Q3: The reagent is a gas at room temperature. What is the best way to handle and dispense it for a reaction?

A3: Given its low boiling point, this reagent should be handled as a liquefied gas.

Step-by-Step Dispensing Protocol:

• Cooling: Before use, cool the cylinder in a refrigerator or an ice bath. This will reduce the internal pressure.

• Inert Atmosphere: Set up your reaction vessel under a positive pressure of an inert gas (argon or nitrogen).

• Transfer: Use a pre-cooled gas-tight syringe to withdraw the desired amount of the liquefied reagent from the cylinder's dip tube (if available) or by inverting the cylinder.

• Addition: Add the reagent dropwise to your cooled reaction mixture.

Safety Precautions:

• Always work in a well-ventilated fume hood.[1]

• Wear appropriate personal protective equipment (PPE), including flame-retardant clothing, safety goggles, and gloves.[1]

• Keep away from open flames, hot surfaces, and sources of ignition.[1]

Concluding Remarks

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is a valuable synthetic tool when its properties are fully understood and respected. By adhering to the stringent handling and storage protocols outlined in this guide and being mindful of the potential for premature deprotection, researchers can mitigate common issues and achieve reliable and reproducible results.

References

• Ciriminna, R., & Pagliaro, M. (2010). Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. Chemical Reviews, 110(4), 2455–2529. [Link]

• PubChem, Compound Summary for N-(Methoxymethyl)-2-methyl-N-[(trimethylsilyl)methyl]-2-propanamine. [Link]

• Sheldon, R. A. (2019). Avoid Protecting Groups. In Green Chemistry: Principles and Case Studies. [Link]

• Ready, J. M. Protecting Groups in Organic Synthesis. University of Texas Southwestern Medical Center. [Link]

• Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. [Link]

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• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. books.rsc.org [books.rsc.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Purity Analysis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine by GC-MS

For researchers, scientists, and drug development professionals, establishing the purity of starting materials and intermediates is a cornerstone of robust and reproducible synthetic chemistry. This guide provides an in-depth technical comparison for the purity analysis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, a versatile silylamine intermediate. We will focus on the application of Gas Chromatography-Mass Spectrometry (GC-MS) and compare its performance with alternative analytical methodologies, supported by experimental data and protocols. Our narrative is grounded in years of field experience, emphasizing not just the "how," but the critical "why" behind each analytical choice.

Understanding the Analyte and the Analytical Challenge

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is a sterically hindered amine containing a silicon-carbon bond. Its structure presents a unique analytical challenge: it is not inherently volatile enough for direct GC analysis, necessitating a strategic approach to method development. The purity of this compound is critical, as impurities can significantly impact the yield and purity of subsequent reaction products.

A comprehensive purity analysis must be capable of separating and identifying the target analyte from a range of potential impurities. These can include unreacted starting materials, by-products from the synthesis, and degradation products. A deep understanding of the synthetic route is therefore paramount in designing a truly effective analytical method.

A common synthetic route to N-silylated amines involves the deprotonation of an amine followed by reaction with a silylating agent. For 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, a plausible synthesis involves the reaction of N-lithio-N-(trimethylsilylmethyl)-tert-butylamine with an electrophile. This provides clues to potential impurities.

The Power of GC-MS in Purity Profiling

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds.[1] For non-volatile compounds like our target analyte, a derivatization step is often employed to increase volatility.[2]

The Critical Role of Derivatization: Silylation

To make 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine amenable to GC analysis, a derivatization step is essential. Silylation is a common and effective technique where an active hydrogen is replaced by a trimethylsilyl (TMS) group.[2] Reagents such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are highly effective for this purpose.[3]

This derivatization enhances volatility and thermal stability, allowing the compound to traverse the GC column without degradation.[3]

Experimental Protocol: A Validated GC-MS Method

The following protocol is a robust starting point for the purity analysis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine. As with any analytical method, validation and optimization for your specific instrumentation and sample matrix are crucial.

Sample Preparation (Derivatization)

• Sample Weighing: Accurately weigh approximately 1 mg of the 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine sample into a 2 mL autosampler vial.

• Solvent Addition: Add 500 µL of a suitable aprotic solvent, such as dichloromethane or acetonitrile.

• Derivatization Reagent: Add 100 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

• Reaction: Cap the vial tightly and heat at 60°C for 30 minutes to ensure complete derivatization.

• Cooling: Allow the vial to cool to room temperature before placing it in the GC-MS autosampler.

GC-MS Instrumentation and Parameters

A typical GC-MS system suitable for this analysis would consist of a gas chromatograph coupled to a single quadrupole or a more advanced mass spectrometer like a Time-of-Flight (TOF) or Orbitrap for higher resolution and mass accuracy.

Parameter	Condition	Rationale
GC Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness	A non-polar column providing good separation for a wide range of compounds.
Injector Temperature	250 °C	Ensures rapid and complete vaporization of the derivatized analyte and impurities.
Injection Mode	Splitless (or split, depending on concentration)	Splitless mode is ideal for trace impurity analysis, while a split injection prevents column overload for major components.
Carrier Gas	Helium at a constant flow of 1.0 mL/min	An inert carrier gas that provides good chromatographic efficiency.
Oven Temperature Program	Initial 80°C (hold 2 min), ramp at 10°C/min to 280°C (hold 5 min)	A gradient program allows for the separation of compounds with a range of boiling points.
MS Transfer Line Temp	280 °C	Prevents condensation of the analytes as they transfer from the GC to the MS.
Ion Source Temperature	230 °C	Optimizes ionization efficiency while minimizing thermal degradation.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible fragmentation patterns for library matching.
Mass Scan Range	m/z 40-500	Covers the expected mass range of the derivatized analyte and potential impurities.

Data Analysis and Interpretation

The resulting chromatogram will show peaks corresponding to the derivatized 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine and any impurities. The mass spectrum of each peak can be used for identification by comparing it to a spectral library (e.g., NIST) or by interpreting the fragmentation pattern. The relative peak areas can be used to estimate the purity of the sample.

Comparison with Alternative Analytical Techniques

While GC-MS is a powerful tool, it is essential to understand its performance in the context of other available analytical techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique well-suited for non-volatile and thermally labile compounds.[1][4]

Parameter	GC-MS	HPLC-UV/MS
Analyte Volatility	Requires volatile or derivatized analytes.	Suitable for non-volatile and thermally unstable compounds.
Sample Preparation	Derivatization is often necessary for polar compounds.	Often requires simple dissolution; derivatization may be needed for UV detection.
Separation Principle	Based on volatility and interaction with the stationary phase.	Based on polarity and interaction with stationary and mobile phases.[1]
Detection	Mass Spectrometry provides structural information.	UV-Vis provides quantitative data; MS provides structural information.
Sensitivity	Generally high, especially in Selected Ion Monitoring (SIM) mode.	Varies with the detector; MS detectors offer high sensitivity.
Throughput	Can be high with automated systems.	Can be high with modern UHPLC systems.

Expert Insight: For routine purity checks where the impurities are known and UV-active (or can be easily derivatized for UV detection), HPLC can be a simpler and faster alternative. However, for the identification of unknown impurities, the rich structural information provided by GC-MS is invaluable.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for structural elucidation and can also be used for quantitative analysis (qNMR).

Parameter	GC-MS	NMR Spectroscopy
Information Provided	Separation and mass-to-charge ratio of fragments.	Detailed structural information and connectivity of atoms.
Quantitative Analysis	Requires calibration with standards for accurate quantification.	Can be a primary ratio method (qNMR) without the need for identical standards.
Sample Preparation	Requires derivatization for non-volatile compounds.	Simple dissolution in a deuterated solvent.
Sensitivity	High, especially with MS detection.	Inherently lower sensitivity compared to MS.
Impurity Identification	Relies on library matching or interpretation of fragmentation.	Can definitively identify and quantify impurities with known structures.

Expert Insight: NMR is unparalleled for the definitive structural confirmation of the main component and for quantifying impurities without the need for impurity standards, provided the impurities have unique and resolved signals in the spectrum. A combination of GC-MS for screening a wide range of potential volatile impurities and NMR for definitive structural confirmation and quantification of major components and impurities provides a comprehensive purity assessment.

Potential Impurities and Their Identification

A thorough understanding of the synthetic pathway is crucial for anticipating potential impurities. Based on a likely synthesis involving N-lithiated silylamines, potential impurities could include:

• Unreacted Starting Materials: Residual N-(trimethylsilylmethyl)-tert-butylamine.

• By-products of Deprotonation: Side products from the reaction of the organolithium reagent with the solvent or other electrophiles present.

• Products of Incomplete Reaction: Partially reacted intermediates.

• Reagent-derived Impurities: Impurities from the silylating agent or other reagents used.

• Side-Reaction Products: For instance, in Grignard-type reactions, the formation of biphenyl from unreacted bromobenzene is a common side product.[5]

GC-MS is particularly adept at identifying these types of impurities. The mass spectra of these compounds will have characteristic fragmentation patterns that can be matched against libraries or interpreted based on known fragmentation rules for silylated compounds.

Visualizing the Workflow

To provide a clear overview of the analytical process, the following diagrams illustrate the key steps.

Caption: GC-MS workflow for purity analysis.

Caption: Comparison of analytical techniques.

Conclusion: An Integrated Approach for Comprehensive Purity Assessment

For the comprehensive purity analysis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, GC-MS after silylation stands out as a highly effective and informative technique. It provides the necessary volatility for chromatographic separation and the specificity of mass spectrometric detection for the identification of a wide range of potential impurities.

However, a truly robust quality control strategy should not rely on a single technique. An integrated approach, leveraging the strengths of multiple methodologies, provides the most complete picture of sample purity. We recommend:

• GC-MS for initial screening, identification of volatile and semi-volatile impurities, and routine quality control.

• HPLC as a complementary technique, particularly for any suspected non-volatile or thermally labile impurities that may not be amenable to GC-MS.

• NMR for definitive structural confirmation of the primary component and for the absolute quantification of both the main component and any significant impurities.

By understanding the capabilities and limitations of each technique and by grounding the analytical strategy in a solid understanding of the chemical synthesis, researchers can ensure the quality and integrity of their materials, leading to more reliable and reproducible scientific outcomes.

References

• Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?. Metabolites. 2011;1(1):3-20.
• A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass sp. Atmospheric Environment. 2020;223:117210.
• Impurities in monosilanes synthesized by different processes.
• The Grignard Reaction. Chemistry LibreTexts. 2024.
• Impurities. NTNU.
• HPLC vs GC: What Sets These Methods Apart. Phenomenex. 2025.
• "HPLC or GC-MS: Which Technique is Best for Your Needs?". Aijiren. 2024.
• Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?.
• Understanding the Difference Between GCMS and HPLC. GenTech Scientific. 2021.
• N-(Methoxymethyl)-2-methyl-N-[(trimethylsilyl)methyl]-2-propanamine. PubChem.
• Artifacts in trimethylsilyl derivatization reactions and ways to avoid them.
• Between HPLC and GC-MS methods which one has a better performance to identify components in an organic material?.
• GC-MS/SIM and HPLC method development for monitoring polydimethylsiloxane and its degrad
• Evaluation of the Effect of Silylation in the Development of an Analytical Method for the Determination of UV Filters and Hormones by GC-MS. Brazilian Journal of Analytical Chemistry. 2023;10(39):1-16.
• Synthesis of 2-methyl-1-propanamine
• Basic 1H- and 13C-NMR Spectroscopy. Metin Balci. 2005.
• Asymmetric Synthesis of tert-Butanesulfinamide. Application to the Asymmetric Synthesis of Amines. Organic Syntheses. 2005;82:157.
• Synthesis of 2-methyl-1-propanamine
• low/high resolution 1H proton nmr spectrum of 2-methylpropane C4H10 (CH3)3CH analysis interpretation of chemical shifts ppm spin spin line splitting H-1 isobutane 1-H nmr explaining spin-spin coupling for line splitting. Doc Brown's Chemistry.
• What are the common impurities in industrial salt?. Blog. 2025.
• Advanced Organic Chemistry: Carbon-13 NMR spectrum 2-methylpropan-1-ol. Doc Brown's Chemistry.
• Synthesis and characterization of two novel compounds: 2-Methyl-N-prop-2-ynylbenzamide and N-prop-2-ynylbenzamide.
• 2-ETHYL-2-METHYL-1,3-PROPANEDIOL(77-84-9) 1H NMR spectrum. ChemicalBook.
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Navigating the Landscape of Bulky Non-Nucleophilic Bases: A Comparative Guide for the Synthetic Chemist

In the intricate world of organic synthesis, the precise removal of a proton without interfering with other functional groups is a frequent and critical challenge. This is the domain of non-nucleophilic bases, reagents designed to be strong proton abstractors but poor nucleophiles, primarily due to steric hindrance. For researchers, scientists, and professionals in drug development, the selection of the appropriate bulky non-nucleophilic base can be the determining factor in the success of a synthetic route, influencing both yield and selectivity. This guide provides an in-depth comparison of commonly employed bulky non-nucleophilic bases, supported by experimental data and protocols, to empower you in making informed decisions for your chemical transformations.

The Essence of a Bulky Non-Nucleophilic Base: Beyond Simple Proton Abstraction

At its core, a non-nucleophilic base is a sterically encumbered organic base.[1][2] While all bases are technically nucleophiles, the defining characteristic of these specialized reagents is their ability to selectively abstract a proton, often from a carbon acid, without engaging in nucleophilic attack on other electrophilic centers within the molecule.[1][2] This selectivity is a direct consequence of their three-dimensional structure. The bulky substituents surrounding the basic center create a sterically hindered environment, making it difficult for the base to approach and react with anything other than a small, accessible proton.[2][3]

This unique reactivity is pivotal in a multitude of organic reactions, most notably in the formation of enolates and in elimination reactions. The choice of a bulky base can dictate the regioselectivity of these transformations, leading to either the kinetically or thermodynamically favored product.[4][5]

A Comparative Overview of Key Bulky Non-Nucleophilic Bases

The landscape of bulky non-nucleophilic bases is dominated by a few key players, each with its own distinct set of properties. The most commonly encountered are the lithium amides, such as lithium diisopropylamide (LDA), lithium hexamethyldisilazide (LiHMDS), and potassium hexamethyldisilazide (KHMDS), along with the amidine base 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) and the alkoxide potassium tert-butoxide.

Base	Abbreviation	pKa of Conjugate Acid (in THF)	Key Features
Lithium Diisopropylamide	LDA	~36[6][7]	Highly reactive, classic choice for kinetic enolate formation, pyrophoric solid but typically handled as a solution.[7]
Lithium Hexamethyldisilazide	LiHMDS	~30[8]	Less basic than LDA, more sterically hindered, often used when LDA proves too reactive.[9]
Potassium Hexamethyldisilazide	KHMDS	~26[10]	Similar to LiHMDS but with a larger, softer cation, which can influence reactivity and selectivity.
1,8-Diazabicyclo[5.4.0]undec-7-ene	DBU	~16.8[11]	Milder, non-pyrophoric liquid base, often used in elimination reactions and as a catalyst.[11]
Potassium tert-butoxide	Kt-BuO	~19 (in DMSO)	Strong, sterically hindered alkoxide, classic reagent for promoting Hofmann elimination.[12]

Note: pKa values can vary depending on the solvent and measurement method. The values presented here are for comparative purposes in a common solvent for these bases.

The Decisive Role of Steric Hindrance: A Deeper Dive

The "bulk" of a non-nucleophilic base is not merely a qualitative descriptor; it is a critical parameter that dictates its reactivity. While a quantitative, universal scale for the steric hindrance of these bases is not well-established, the effective size of the substituents around the basic nitrogen or oxygen atom directly influences the base's ability to access different protons within a substrate molecule.

For instance, in the deprotonation of an unsymmetrical ketone, a bulkier base will preferentially abstract the less sterically hindered proton, leading to the formation of the kinetic enolate .[4][13] This is because the activation energy for the abstraction of the more accessible proton is lower. Conversely, a smaller, less hindered base, or conditions that allow for equilibrium, will favor the formation of the more stable, more substituted thermodynamic enolate .[4][13]

A similar principle governs elimination reactions. The use of a bulky base, such as potassium tert-butoxide, favors the formation of the Hofmann product , the less substituted alkene.[5][14] The base's steric bulk makes it more challenging to abstract a proton from a more substituted carbon atom. In contrast, smaller bases tend to yield the more thermodynamically stable Zaitsev product , the more substituted alkene.[5][14]

Experimental Showdown: Comparative Performance in Action

To truly appreciate the nuances of these bases, we must turn to experimental evidence. The following sections detail protocols and comparative data for two fundamental transformations where the choice of a bulky base is paramount.

Case Study 1: Regioselective Enolate Formation

The regioselective generation of enolates is a cornerstone of carbon-carbon bond formation in organic synthesis. The ability to selectively form either the kinetic or thermodynamic enolate allows for precise control over the subsequent alkylation or aldol reaction.

This protocol describes the generation of the less substituted (kinetic) enolate of 2-methylcyclohexanone.

Materials:

• Diisopropylamine

• n-Butyllithium in hexanes

• Anhydrous Tetrahydrofuran (THF)

• 2-Methylcyclohexanone

• Chlorotrimethylsilane (TMSCl)

• Anhydrous diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a rubber septum, add freshly distilled diisopropylamine (1.1 eq) and anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (1.0 eq) dropwise via syringe. Stir the solution at -78 °C for 30 minutes to generate the LDA solution.

• To this freshly prepared LDA solution, add a solution of 2-methylcyclohexanone (1.0 eq) in anhydrous THF dropwise over 15 minutes, ensuring the temperature remains at -78 °C.

• Stir the reaction mixture at -78 °C for 1 hour to ensure complete enolate formation.

• To trap the enolate, add chlorotrimethylsilane (1.2 eq) dropwise.

• Allow the reaction to slowly warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The ratio of the resulting silyl enol ethers (kinetic vs. thermodynamic) can be determined by gas chromatography (GC) or ¹H NMR analysis.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

}

Caption: Regioselective formation of kinetic vs. thermodynamic enolates.

Comparative Data:

Base	Conditions	Kinetic/Thermodynamic Ratio
LDA	THF, -78°C	>99:1[15]
LiHMDS	THF, -78°C	High kinetic selectivity
KHMDS	THF, -78°C	High kinetic selectivity
NaH	THF, reflux	26:74[15]

The data clearly indicates that the lithium amide bases, particularly LDA, are exceptionally effective at producing the kinetic enolate with high selectivity under low-temperature conditions. In contrast, a weaker base like sodium hydride, especially at elevated temperatures, allows for equilibration and favors the formation of the more stable thermodynamic enolate.[15]

Case Study 2: Hofmann vs. Zaitsev Elimination

Elimination reactions are fundamental for the introduction of unsaturation into organic molecules. The regiochemical outcome of these reactions can be effectively controlled by the choice of base.

This protocol illustrates the use of a bulky base to favor the formation of the Hofmann elimination product.

Materials:

• 2-Bromopentane

• Potassium tert-butoxide

• Anhydrous tert-butanol

• Pentane

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate

Procedure:

• In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, dissolve potassium tert-butoxide (1.5 eq) in anhydrous tert-butanol.

• Add 2-bromopentane (1.0 eq) to the solution.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC or GC.

• After the reaction is complete, cool the mixture to room temperature.

• Add pentane and water to the reaction mixture and transfer to a separatory funnel.

• Separate the layers and extract the aqueous layer with pentane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and carefully remove the solvent by distillation.

• The ratio of 1-pentene (Hofmann product) to 2-pentene (Zaitsev product) can be determined by GC analysis.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

}

Caption: Hofmann vs. Zaitsev elimination pathways.

Comparative Data for the Elimination of 2-Bromopentane:

Base	Product Ratio (1-pentene : 2-pentene)	Reference
KOtBu in t-BuOH	70 : 30	[16]
NaOEt in EtOH	27 : 73	[16]

The experimental data unequivocally demonstrates that the bulky base, potassium tert-butoxide, significantly favors the formation of the less substituted alkene (Hofmann product).[16] In contrast, the smaller, less hindered ethoxide base leads to the preferential formation of the more substituted and thermodynamically more stable alkene (Zaitsev product).[16]

Making the Right Choice: A Summary of Considerations

The selection of the optimal bulky non-nucleophilic base is a multifactorial decision that requires careful consideration of the substrate, the desired outcome, and the reaction conditions.

• For Kinetic Enolate Formation: LDA is the go-to reagent due to its high reactivity and excellent selectivity at low temperatures. LiHMDS and KHMDS are viable alternatives, particularly when dealing with substrates that are sensitive to the higher basicity of LDA.

• For Hofmann Elimination: Potassium tert-butoxide is the classic and highly effective choice. DBU can also be employed, especially when milder conditions are required.

• Substrate Sensitivity: For delicate substrates, the less basic silylamides (LiHMDS, KHMDS) may be preferable to the more reactive LDA.

• Practical Considerations: LDA is typically prepared in situ, while LiHMDS, KHMDS, and DBU are commercially available as solutions or neat liquids, offering greater convenience. Potassium tert-butoxide is a solid that needs to be handled in an inert atmosphere.

Conclusion

Bulky non-nucleophilic bases are indispensable tools in the arsenal of the modern synthetic chemist. Their ability to selectively abstract protons without engaging in nucleophilic side reactions provides a level of control that is essential for the construction of complex molecules. By understanding the interplay of basicity, steric hindrance, and reaction conditions, researchers can strategically employ these reagents to achieve desired regiochemical outcomes in enolate formation and elimination reactions. This guide has provided a comparative framework, grounded in experimental data, to aid in the rational selection of the most appropriate bulky base for your specific synthetic challenge.

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• Sun, X., & Collum, D. B. (2023). Ketone Enolization with Sodium Hexamethyldisilazide: Solvent-and Substrate-Dependent E-Z Selectivity and Affiliated Mechanisms. The Journal of organic chemistry, 88(1), 235–246.
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Navigating the Labyrinth of Product Purity: A Comparative Guide to Spectroscopic Confirmation

In the intricate world of chemical synthesis and drug development, the unambiguous confirmation of a target molecule's formation is paramount. It is the bedrock upon which all subsequent research, from biological assays to clinical trials, is built. While numerous analytical techniques can provide pieces of the puzzle, a multi-pronged spectroscopic approach is the gold standard for irrefutable structural elucidation and purity assessment. This guide offers an in-depth comparison of pivotal spectroscopic techniques, moving beyond a simple recitation of methods to delve into the strategic choices and data interpretation that underpin robust product validation. We will explore the core principles, comparative strengths, and practical workflows for Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy, equipping you with the expertise to navigate your own analytical challenges.

The Orthogonality Principle: A Foundation of Trust

Figure 1: The principle of orthogonal spectroscopic analysis for comprehensive product confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Architect's Blueprint

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution.[6][7][8] It provides detailed information about the carbon-hydrogen framework, including connectivity and stereochemistry.

Core Principle: NMR exploits the magnetic properties of atomic nuclei.[6][9] When placed in a strong magnetic field, nuclei with a non-zero spin (like ¹H and ¹³C) absorb electromagnetic radiation in the radiofrequency region, causing them to transition between distinct energy levels.[6][9] These absorption frequencies, or chemical shifts, are highly sensitive to the local electronic environment of each nucleus, providing a unique fingerprint of its position within the molecule.[7]

Why We Use It:

• Unambiguous Connectivity: Through techniques like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), we can definitively map out which protons are coupled to each other and which protons are attached to which carbons. This allows for the complete assembly of the molecular skeleton.

• Stereochemical Insights: The coupling constants (J-values) between protons can provide information about their dihedral angles, aiding in the determination of relative stereochemistry. More advanced techniques like NOESY (Nuclear Overhauser Effect Spectroscopy) can reveal through-space proximity between nuclei, crucial for confirming spatial arrangements.

• Quantitative Analysis: By integrating the area under each proton peak, we can determine the relative ratio of different protons in the molecule, which is invaluable for confirming the presence of expected structural motifs and assessing the purity of the sample.[9]

Experimental Workflow: A Practical Guide to ¹H NMR Sample Preparation and Acquisition

• Sample Preparation:

  • Accurately weigh approximately 5-25 mg of your purified product for ¹H NMR (50-100 mg for ¹³C).[10][11]

  • Dissolve the sample in ~0.6-0.75 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O).[10][12] The deuterated solvent minimizes interfering solvent signals in the spectrum.[13]

  • Consider adding a small amount of an internal standard, such as tetramethylsilane (TMS), for precise chemical shift referencing.[10][13] Residual solvent peaks can also be used as a secondary reference.[13]

  • Transfer the solution to a clean, dry, high-quality NMR tube.[12][13] Filtering the solution through a pipette with a cotton plug can remove particulates that may degrade spectral quality.[11][12]

• Instrument Setup & Shimming:

  • Insert the NMR tube into the spinner and place it in the NMR probe.

  • Lock onto the deuterium signal of the solvent to stabilize the magnetic field.[13]

  • Shim the magnetic field to achieve homogeneity. This process minimizes field distortions, resulting in sharp, well-resolved peaks.

• Acquisition:

  • Set the appropriate acquisition parameters, including the number of scans, relaxation delay, and pulse width.

  • Acquire the Free Induction Decay (FID), which is the time-domain signal.

• Data Processing:

  • Apply a Fourier transform to the FID to convert it into the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Reference the spectrum to the internal standard (e.g., TMS at 0 ppm) or the residual solvent peak.

  • Integrate the peaks to determine the relative ratios of the protons.[9]

Mass Spectrometry (MS): The Molecular Scale

Mass spectrometry provides a direct measure of the mass-to-charge ratio (m/z) of ionized molecules.[14] This information is fundamental for confirming the molecular weight of the target compound and can also provide clues about its elemental composition.[15][16]

Core Principle: A mass spectrometer ionizes a sample, separates the resulting ions based on their m/z ratio, and then detects them.[14] The choice of ionization method is critical and depends on the analyte's properties.

Comparative Ionization Techniques:

Ionization Technique	Acronym	Principle	Best Suited For
Electrospray Ionization	ESI	A high voltage is applied to a liquid to create an aerosol of charged droplets.[17][18]	Polar and large molecules, including proteins and peptides.[18][19]
Matrix-Assisted Laser Desorption/Ionization	MALDI	A laser strikes a matrix containing the analyte, causing desorption and ionization.[17][19]	Large biomolecules, polymers, and other fragile compounds.[19][20]
Electron Ionization	EI	A high-energy electron beam bombards the sample, causing ionization and extensive fragmentation.[14][21]	Small, volatile, and thermally stable organic molecules.

Why We Use It:

• Molecular Weight Confirmation: The molecular ion peak provides a direct readout of the compound's molecular weight, offering a primary check of a successful synthesis.[22]

• High-Resolution Mass Spectrometry (HRMS): HRMS instruments can measure m/z values with extremely high accuracy, allowing for the determination of the elemental formula of a molecule by comparing the experimentally measured mass to the calculated masses of possible formulas.[16][23][24][25][26]

• Fragmentation Analysis: Techniques like EI and tandem mass spectrometry (MS/MS) intentionally fragment the molecule. The resulting fragmentation pattern can be pieced together to deduce the structure of the parent molecule.[22][27]

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A Senior Application Scientist's Guide to Silylation: Benchmarking 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine Against Industry-Standard Silylamines

For researchers, medicinal chemists, and professionals in drug development, the strategic selection of a silylating agent is a critical decision that can significantly impact reaction efficiency, yield, and purity. This guide provides an in-depth technical comparison of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, a sterically hindered silylamine, against established industry standards: Hexamethyldisilazane (HMDS), N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), and N,O-Bis(trimethylsilyl)acetamide (BSA). Our analysis is grounded in established chemical principles and supported by detailed, field-tested experimental protocols to empower you to make informed decisions for your specific applications.

Introduction: The Critical Role of Silylamines in Modern Synthesis

Silylation is a cornerstone of modern organic synthesis, primarily employed for the temporary protection of protic functional groups such as alcohols, amines, and carboxylic acids. The introduction of a silyl group, most commonly a trimethylsilyl (TMS) group, enhances the thermal stability and volatility of molecules, making them amenable to analytical techniques like gas chromatography-mass spectrometry (GC-MS).[1] In synthetic chemistry, silyl ethers and silylated amines serve as crucial intermediates, preventing undesirable side reactions and enabling selective transformations at other molecular sites.[2][3]

The reactivity of silylating agents is paramount and is influenced by factors such as the nature of the leaving group, steric hindrance around the silicon atom, and the presence of catalysts.[4] This guide will dissect these factors in the context of our benchmarked silylamines.

The Contenders: A Head-to-Head Look at Key Silylating Agents

The choice of a silylating agent is a balance between reactivity, selectivity, cost, and ease of handling. Here, we introduce our challenger, 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, and the reigning champions.

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine: This novel silylamine is characterized by a sterically demanding tert-butyl group and a trimethylsilylmethyl moiety. This unique structure suggests a nuanced reactivity profile, potentially offering enhanced selectivity for less hindered functional groups.

Hexamethyldisilazane (HMDS): As one of the most cost-effective and widely used silylating agents, HMDS is valued for its stability and the benign nature of its ammonia byproduct.[5] However, its relatively low silylating power often necessitates the use of catalysts or forcing conditions to drive reactions to completion.[6]

N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA): Regarded as one of the most powerful silylating agents, MSTFA reacts rapidly with a broad range of functional groups.[4] Its byproducts, N-methyltrifluoroacetamide, are highly volatile, which simplifies purification and minimizes chromatographic interference.[7]

N,O-Bis(trimethylsilyl)acetamide (BSA): BSA is another potent and versatile silylating agent with reactivity comparable to MSTFA.[7] It readily silylates a wide array of functional groups under mild conditions.[8]

Physical and Chemical Properties: A Comparative Overview

A thorough understanding of the physicochemical properties of each silylamine is essential for safe handling, reaction design, and purification.

Property	2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine	Hexamethyldisilazane (HMDS)	N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)	N,O-Bis(trimethylsilyl)acetamide (BSA)
CAS Number	101957-76-8	999-97-3	24589-78-4	10416-59-8
Molecular Formula	C8H21NSi	C6H19NSi2	C6H12F3NOSi	C8H21NOSi2
Molecular Weight ( g/mol )	159.35[9]	161.40	199.25	203.43
Boiling Point (°C)	155.3 at 760 mmHg[9]	125	130-132	71-73 at 35 mmHg
Density (g/cm³)	0.776[9]	0.774	0.97	0.832
Reactivity	Moderate to High (Sterically Influenced)	Low to Moderate	Very High	High
Byproducts	2-Methyl-2-propanamine	Ammonia	N-Methyltrifluoroacetamide	N-(trimethylsilyl)acetamide, Acetamide
Volatility of Byproducts	Moderate	High	Very High	High

Decoding Reactivity and Selectivity: A Mechanistic Perspective

The silylation mechanism for silylamines typically involves the nucleophilic attack of the substrate's heteroatom (e.g., the oxygen of a hydroxyl group) on the silicon atom of the silylating agent. The reaction is often catalyzed by proton transfer, and the nature of the leaving group from the silylamine plays a crucial role in the reaction rate.

Figure 1: Generalized mechanism of silylation using a silylamine.

Steric Hindrance as a Tool for Selectivity: The significant steric bulk of the tert-butyl group in 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is anticipated to impart a higher degree of selectivity compared to less hindered reagents like HMDS, MSTFA, and BSA.[10] This steric hindrance can be leveraged to selectively silylate less sterically encumbered hydroxyl or amino groups in polyfunctional molecules, a common challenge in the synthesis of complex pharmaceuticals.

Experimental Section: A Framework for Comparative Analysis

To provide a tangible comparison, we propose a standardized experimental protocol for the silylation of a model substrate, benzyl alcohol, followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is designed to be a self-validating system, allowing for direct comparison of the efficiency and kinetics of the different silylating agents.

Synthesis of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

While commercially available from suppliers such as LEAPChem, for researchers interested in its synthesis, a plausible route involves the nucleophilic substitution of chloromethyltrimethylsilane with an excess of tert-butylamine.[9]

Figure 2: Proposed synthetic workflow for 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

Protocol:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add chloromethyltrimethylsilane (1.0 eq) and a three-fold molar excess of tert-butylamine.

• Heat the mixture to reflux for 4-6 hours.

• After cooling to room temperature, add a saturated aqueous solution of sodium bicarbonate to quench the reaction and dissolve the tert-butylamine hydrochloride salt.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to yield the pure 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine.

Comparative Silylation of Benzyl Alcohol

This experiment aims to compare the silylating efficiency of the four silylamines under identical conditions.

Materials:

• Benzyl alcohol

• 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

• Hexamethyldisilazane (HMDS)

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• N,O-Bis(trimethylsilyl)acetamide (BSA)

• Anhydrous pyridine (as solvent and catalyst)

• Internal standard (e.g., dodecane)

• GC-MS vials

Protocol:

Figure 3: Experimental workflow for the comparative GC-MS analysis of silylation reactions.

• Prepare a stock solution of benzyl alcohol (10 mg/mL) and an internal standard (e.g., dodecane, 1 mg/mL) in anhydrous pyridine.

• In four separate GC-MS vials, add 100 µL of the benzyl alcohol stock solution.

• To each vial, add a 1.2 molar equivalent of the respective silylating agent:

  • Vial 1: 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

  • Vial 2: HMDS

  • Vial 3: MSTFA

  • Vial 4: BSA

• Seal the vials and place them in a heating block at 60°C.

• At specified time intervals (e.g., 5, 15, 30, and 60 minutes), withdraw a 1 µL aliquot from each vial and inject it directly into the GC-MS.

• Monitor the disappearance of the benzyl alcohol peak and the appearance of the benzyl trimethylsilyl ether peak. Calculate the percent conversion at each time point relative to the internal standard.

Expected Outcomes and Data Interpretation

The GC-MS data will allow for a quantitative comparison of the silylating agents.

Table 2: Predicted Performance in the Silylation of Benzyl Alcohol

Silylating Agent	Expected Reactivity	Expected Selectivity (in a more complex substrate)	Anticipated Observations from GC-MS
2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine	Moderate	High	Slower reaction rate compared to MSTFA and BSA, but potentially faster than uncatalyzed HMDS.
Hexamethyldisilazane (HMDS)	Low (without catalyst)	Low	Slowest reaction rate. May require a catalyst (e.g., trimethylchlorosilane) for complete conversion.
N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)	Very High	Moderate	Rapid and complete conversion to the silyl ether.
N,O-Bis(trimethylsilyl)acetamide (BSA)	High	Moderate	Rapid and complete conversion, with reaction rates comparable to MSTFA.

Safety and Handling Considerations

Silylamines are moisture-sensitive and can be corrosive. Always handle these reagents in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Store silylamines under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.

Conclusion: Selecting the Optimal Silylating Agent

The selection of a silylating agent is a nuanced decision that extends beyond mere reactivity. While MSTFA and BSA offer rapid and comprehensive silylation, their high reactivity may be a drawback when selectivity is paramount. HMDS remains a workhorse for large-scale applications where cost is a primary driver, though its sluggish kinetics often necessitate catalytic activation.

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine emerges as a compelling alternative for applications demanding high selectivity. Its inherent steric hindrance provides a valuable tool for the discerning chemist to selectively protect less hindered functional groups in complex molecular architectures. The slightly attenuated reactivity, when compared to the most powerful agents, can be a significant advantage in preventing over-silylation and other side reactions. For researchers and drug development professionals tackling the synthesis of intricate, polyfunctional molecules, the strategic use of sterically hindered silylamines like 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine can unlock new synthetic possibilities and streamline complex reaction sequences.

References

• Bottaro, J. C., & L'Alloret, F. (1984). Sterically Hindered Silylamines. Preparation of some Secondary and Tertiary tert-Butyldimethylsilylamines: Synthesis and Reactivity in Inorganic and Metal-Organic Chemistry. Synthesis and Reactivity in Inorganic and Metal-Organic Chemistry, 15(7), 875-886.

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• Villas-Bôas, S. G., Smart, K. F., Sivakumaran, S., & Lane, G. A. (2005). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?. Metabolomics, 1(2), 129-139.
• Karimi, B., & Golshani, B. (2000). Mild and Highly Efficient Method for the Silylation of Alcohols Using Hexamethyldisilazane Catalyzed by Iodine under Nearly Neutral Reaction Conditions. The Journal of Organic Chemistry, 65(22), 7228–7230.

• Master Organic Chemistry. (2015, June 17). Protecting Groups For Alcohols. Retrieved from [Link]

• Ready, J. M. (n.d.). Protecting Groups in Organic Synthesis. UT Southwestern Medical Center.
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• Science Publications. (2012). GC-MS Analysis and PLS-DA Validation of the Trimethyl Silyl-Derivatization Techniques. American Journal of Applied Sciences, 9(7), 1124-1136.

• SynArchive. (n.d.). Protecting Groups List. Retrieved from [Link]

• Taylor & Francis Online. (1985). Sterically Hindered Silylamines. Preparation of some Secondary and Tertiary tert-Butyldimethylsilylamines: Synthesis and Reactivity in Inorganic and Metal-Organic Chemistry. Synthesis and Reactivity in Inorganic and Metal-Organic Chemistry, 15(7).

• U.S. Environmental Protection Agency. (n.d.). 2-Propanamine, 2-methyl-N-methylene-. Substance Details. Retrieved from [Link]

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• Organic Syntheses. (n.d.). N-BENZYL-N-METHOXYMETHYL-N-(TRIMETHYLSILYL)METHYLAMINE AS AN AZOMETHINE YLIDE EQUIVALENT. Retrieved from [Link]

• Fluka. (n.d.). Silylation.

• ResearchGate. (n.d.). Novel and Efficient Method for the Silylation of Hydroxyl Groups with Hexamethyldisilazane (HMDS) under Solvent-Free and Neutral Conditions. Retrieved from [Link]

• SynArchive. (n.d.). Protecting Groups List. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Mild and Highly Efficient Method for the Silylation of Alcohols Using Hexamethyldisilazane Catalyzed by Iodine under Nearly Neutral Reaction Conditions. Retrieved from [Link]

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Validated analytical methods for 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

An In-Depth Technical Guide to the Validated Analytical Methods for 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

For researchers, scientists, and professionals in drug development, the accurate and precise quantification of chemical entities is paramount. This guide provides a comprehensive comparison of potential analytical methodologies for 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine, a tertiary amine containing a trimethylsilyl group. Due to the absence of published, validated methods for this specific analyte, this document synthesizes field-proven insights and data from analogous compounds to propose and compare robust analytical strategies. The focus is on providing a logical, scientifically-grounded framework for method development and validation.

Analyte Characteristics and Analytical Challenges

2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine possesses a unique combination of chemical properties that dictate the most suitable analytical approaches:

• Volatility : The presence of the trimethylsilyl (TMS) group and a relatively low molecular weight suggest sufficient volatility for Gas Chromatography (GC).

• Basicity : As a tertiary amine, the molecule is basic. This property can lead to undesirable interactions with standard silica-based GC columns, causing peak tailing and poor reproducibility if not properly addressed.[1][2][3]

• Lack of a Strong Chromophore : The molecule does not contain any significant UV-absorbing or fluorescent moieties, making direct detection by conventional High-Performance Liquid Chromatography (HPLC) with UV-Vis or Fluorescence detectors challenging, especially at low concentrations.[4][5]

These characteristics necessitate careful selection of instrumentation and methodology to ensure reliable and accurate analysis. The two most viable chromatographic approaches are Gas Chromatography-Mass Spectrometry (GC-MS) and HPLC with derivatization.

Gas Chromatography (GC): The Direct Approach

Gas chromatography is the most direct and logical choice for analyzing a volatile compound like 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine. The primary challenge—the compound's basicity—can be effectively overcome with modern column technology.

Causality Behind Experimental Choices

The core issue with analyzing amines by GC is their tendency to form hydrogen bonds with acidic silanol groups present on the surface of conventional fused silica columns. This interaction slows the analyte's transit through the column, resulting in asymmetrical, tailing peaks that are difficult to integrate accurately.[1][6] To counteract this, specialized base-deactivated columns are employed. These columns have a surface treatment that minimizes the number of available acidic sites, leading to sharp, symmetrical peaks and improved analytical precision.[2][7]

For detection, a Flame Ionization Detector (FID) offers robust and linear quantification across a wide range. However, for unequivocal identification and superior sensitivity, Mass Spectrometry (MS) is the detector of choice. GC-MS provides not only retention time data but also a mass spectrum, which serves as a chemical fingerprint for the analyte, making it the "gold standard" for identification.[8]

Workflow for GC-MS Analysis

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A Comparative Guide to the Reaction Kinetics of Amine Bases in Acylation Reactions

For researchers, scientists, and professionals in drug development, the selection of an appropriate amine base is a critical parameter that can dictate the efficiency, selectivity, and overall success of a chemical transformation. The kinetic profile of a reaction is profoundly influenced by the intrinsic properties of the amine employed, namely its basicity, nucleophilicity, and steric profile. This guide presents a comparative study of the reaction kinetics of a representative set of amine bases in a model acylation reaction, providing both a theoretical framework and practical experimental guidance for understanding and predicting their behavior.

Fundamental Principles of Amine Reactivity in Reaction Kinetics

The role of an amine in a chemical reaction can be multifaceted; it can act as a nucleophile, a Brønsted-Lowry base, or a Lewis base. The propensity of an amine to adopt one of these roles is governed by a delicate interplay of its electronic and steric properties.

• Basicity (pKa): The basicity of an amine, quantified by the pKa of its conjugate acid, is a measure of its ability to accept a proton.[1] In many reactions, a more basic amine can more effectively neutralize acidic byproducts, thereby driving the reaction to completion. However, high basicity does not always correlate with high reactivity, especially if the amine is intended to act as a nucleophile.[2]

• Nucleophilicity: Nucleophilicity refers to the ability of an amine to donate its lone pair of electrons to an electrophilic center, forming a new covalent bond.[3] While often related to basicity, nucleophilicity is a kinetic parameter that is also heavily influenced by the solvent and the nature of the electrophile.[4] Generally, for a series of amines with similar steric profiles, nucleophilicity increases with basicity.[4]

• Steric Hindrance: The size and arrangement of the alkyl or aryl groups attached to the nitrogen atom can significantly impede its ability to act as a nucleophile.[5] This steric hindrance can be exploited to create non-nucleophilic bases, which are strong bases that do not participate in undesired side reactions.[5]

To illustrate these principles, we will examine the acylation of a series of structurally diverse amine bases with acetic anhydride. This reaction is a cornerstone of organic synthesis, often used for the protection of amino groups or the synthesis of amides.[6]

Comparative Kinetic Study: Acylation of Amines

In this study, we compare the reaction kinetics of four distinct amine bases with acetic anhydride:

• Aniline: A primary aromatic amine.

• Diethylamine: A secondary aliphatic amine.

• Triethylamine: A tertiary aliphatic amine.

• 2,2,6,6-Tetramethylpiperidine (TMP): A sterically hindered secondary amine.[5]

The reaction progress can be monitored in real-time using in-situ spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) or Fourier-Transform Infrared (FTIR) spectroscopy, which allow for the continuous measurement of reactant and product concentrations without disturbing the reaction.[7][8]

Experimental Design and Rationale

The kinetic study is designed to be conducted under pseudo-first-order conditions, with a large excess of the amine relative to the acetic anhydride. This simplifies the rate law, allowing for the determination of the pseudo-first-order rate constant (k_obs) for the disappearance of the acetic anhydride.[9]

dot

Caption: Experimental workflow for the comparative kinetic study.

Data Presentation and Analysis

The following table presents an illustrative dataset of pseudo-first-order rate constants (k_obs) for the acylation of the selected amines with acetic anhydride, based on typical experimental observations.

Amine Base	Class	pKa of Conjugate Acid	Key Property	Illustrative k_obs (s⁻¹)
Aniline	Primary Aromatic	4.6	Weakly basic, moderately nucleophilic	1.2 x 10⁻⁴
Diethylamine	Secondary Aliphatic	10.9	Strongly basic, highly nucleophilic	8.5 x 10⁻²
Triethylamine	Tertiary Aliphatic	10.7	Strongly basic, non-nucleophilic (catalyst)	~0 (no direct reaction)
2,2,6,6-Tetramethylpiperidine	Sterically Hindered	11.1	Strongly basic, non-nucleophilic	~0 (no direct reaction)

Note: The pKa values are approximate and can vary with the solvent and temperature.[4]

Interpretation of Results

The illustrative data clearly demonstrates the profound impact of the amine's structure on its reactivity in acylation.

• Diethylamine exhibits the highest reaction rate. Its high basicity and unhindered secondary nitrogen make it a potent nucleophile, readily attacking the electrophilic carbonyl carbon of the acetic anhydride.

• Aniline reacts significantly slower than diethylamine. Although it is a primary amine, the delocalization of the nitrogen's lone pair into the aromatic ring reduces both its basicity and nucleophilicity.

• Triethylamine , despite its high basicity, does not undergo acylation. As a tertiary amine, it lacks a proton on the nitrogen to be removed after the initial nucleophilic attack, and the resulting quaternary ammonium intermediate is unstable. Instead, triethylamine acts as a non-nucleophilic base catalyst, activating the acetic anhydride or scavenging the acetic acid byproduct.[4][10]

• 2,2,6,6-Tetramethylpiperidine (TMP) is also unreactive as a nucleophile. The four methyl groups flanking the nitrogen atom create significant steric hindrance, preventing it from approaching the electrophilic center of the acetic anhydride.[5] Like triethylamine, TMP functions as a strong, non-nucleophilic base.[2]

dot

Caption: Contrasting reaction pathways for nucleophilic and non-nucleophilic amines.

Experimental Protocols

The following is a detailed, step-by-step methodology for conducting a comparative kinetic study of amine acylation using ¹H NMR spectroscopy.

Materials and Instrumentation

• Reagents: Aniline, Diethylamine, Triethylamine, 2,2,6,6-Tetramethylpiperidine, Acetic Anhydride, Deuterated Chloroform (CDCl₃), Internal Standard (e.g., 1,3,5-trimethoxybenzene).

• Instrumentation: 400 MHz (or higher) NMR spectrometer with temperature control.

Procedure

• Sample Preparation:

  • In a clean, dry vial, prepare a stock solution of the internal standard in CDCl₃ (e.g., 0.05 M 1,3,5-trimethoxybenzene).

  • For each amine, prepare a solution in the internal standard stock solution in an NMR tube. The amine should be in large excess (e.g., 0.5 M).

  • Prepare a separate, less concentrated solution of acetic anhydride in the internal standard stock solution (e.g., 0.05 M).

• NMR Data Acquisition:

  • Equilibrate the NMR spectrometer to the desired reaction temperature (e.g., 25 °C).

  • Acquire a spectrum of the amine solution before the addition of acetic anhydride to serve as a baseline.

  • Initiate the reaction by rapidly injecting a known volume of the acetic anhydride solution into the NMR tube containing the amine solution and quickly begin acquiring spectra.

  • Set up an arrayed experiment to automatically acquire ¹H NMR spectra at regular intervals (e.g., every 60 seconds for slower reactions, or more frequently for faster ones).[11]

• Data Processing and Analysis:

  • Process the acquired spectra (Fourier transform, phase correction, and baseline correction).

  • For each spectrum, integrate the signal of a characteristic peak for the acetic anhydride (e.g., the methyl protons) and a peak from the internal standard.

  • Normalize the integral of the acetic anhydride peak to the integral of the internal standard to account for any variations in spectrometer performance.

  • Plot the natural logarithm of the normalized integral of the acetic anhydride peak versus time.

  • The pseudo-first-order rate constant (k_obs) is the negative of the slope of the resulting linear fit.[9][12]

Conclusion

The kinetic behavior of amine bases in chemical reactions is a direct consequence of their inherent structural and electronic properties. This guide has demonstrated, through a comparative study of amine acylation, that:

• Secondary aliphatic amines , such as diethylamine, are highly effective nucleophiles due to their strong basicity and minimal steric hindrance.

• Primary aromatic amines , like aniline, are significantly less reactive due to the delocalization of the nitrogen's lone pair, which reduces both basicity and nucleophilicity.

• Tertiary amines and sterically hindered amines , such as triethylamine and TMP, respectively, are non-nucleophilic under these conditions and function as base catalysts.

By understanding the interplay of basicity, nucleophilicity, and steric effects, researchers can make informed decisions in the selection of amine bases to control reaction rates, enhance selectivity, and ultimately achieve their synthetic goals. The experimental protocols provided herein offer a robust framework for the quantitative evaluation of amine reactivity in a laboratory setting.

References

• Rathi, J. O., & Shankarling, G. S. (2015). Acylation of amines with different anhydrides. ResearchGate. [Link]

• Campodónico, P. R., et al. (2020). Experimental Analyses Emphasize the Stability of the Meisenheimer Complex in a SNAr Reaction Toward Trends in Reaction Pathways. Frontiers in Chemistry, 8, 634. [Link]

• Kazim, A. R. (2018). Can I use triethylamine instead of N,N-Diisopropylethylamine for acylation of a secondary amine?. ResearchGate. [Link]

• Magritek. (n.d.). Application Note 9: Benchtop NMR Reaction Monitoring for Kinetic Profiling. [Link]

• Rathi, J. O., & Shankarling, G. S. (2015). Acetylation of amines with acetic anhydride. ResearchGate. [Link]

• Fierro, R., et al. (2003). Kinetics and mechanism for the reaction of 1-chloro-2,4-dinitrobenzene with n-butylamine and piperidine in AOT/n-hexane/water reverse micelles. ResearchGate. [Link]

• Hartman, D. R. (1966). A Conductometric Study of the Reaction Velocity of Halodinitrobenzene with Piperidine. UNI ScholarWorks. [Link]

• Magritek. (n.d.). Benchtop NMR Reaction Monitoring for Kinetic Profiling. Carbon. [Link]

• Zidani, N., et al. (2023). Investigation of binary and ternary solvent mixtures in flow using an automated synthesis platform. Reaction Chemistry & Engineering. [Link]

• Science.gov. (n.d.). pseudo-first-order rate constant: Topics by Science.gov. [Link]

• Mettler Toledo. (n.d.). ReactIR In-situ FTIR Spectrometers. [Link]

• University of Wisconsin-Madison. (n.d.). Kinetic NMR Experiments. [Link]

• Patsnap Eureka. (2024). Triethylamine: Versatile Catalyst in Chemistry. [Link]

• Borlinghaus, N., et al. (2021). Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. Green Chemistry, 23(11), 3954-3960. [Link]

• Bhat, A. R., et al. (2014). Triethylamine: an efficient N-base catalyst for synthesis of annulated uracil derivativies in aqueous ethanol. Journal of Materials and Environmental Science, 5(5), 1653-1658. [Link]

• Chemistry LibreTexts. (2021). 1: Acetylation of Aniline (Experiment). [Link]

• SciSpace. (n.d.). Kinetics of Hydrolysis of Acetic Anhydride by In-Situ FTIR Spectroscopy: An Experiment for the Undergraduate Laboratory. [Link]

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• Kwan, E. E. (2011). Lecture 13: Experimental Methods. [Link]

• Alarcón-Espósito, J., et al. (2022). Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study. Frontiers in Chemistry, 10, 886361. [Link]

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• Journal of the Chemical Society, Perkin Transactions 2. (1982). The kinetics of the reactions of aniline with 1-fluoro- and 1-chloro-2,4-dinitrobenzenes in dimethyl sulphoxide, dimethylformamide, acetonitrile, and nitromethane. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine. As drug development professionals and researchers, our commitment to safety and environmental stewardship is paramount. This document moves beyond a simple checklist, explaining the scientific rationale behind each procedural step to ensure a culture of safety and compliance in your laboratory.

Part 1: Core Safety & Hazard Assessment

Before handling the waste, it is crucial to understand the inherent risks associated with 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine. While a specific Safety Data Sheet (SDS) for this exact compound is not widely available, we can deduce its hazard profile from its constituent chemical groups: a tertiary amine and a trimethylsilyl moiety.

• Amine Group: Amines are typically alkaline and can be corrosive or irritating to the skin and eyes. They can react vigorously with acids and oxidizing agents.[1][2]

• Trimethylsilyl (TMS) Group: Silylated compounds can be moisture-sensitive, potentially reacting with water to release flammable or toxic vapors.[3]

Therefore, this compound should be treated as a flammable, corrosive, and moisture-sensitive hazardous material .

Personal Protective Equipment (PPE)

A robust defense against exposure is non-negotiable. The following PPE must be worn at all times when handling this chemical waste.

Category	Recommendation	Rationale
Eye Protection	Chemical safety goggles and a face shield.	Protects against splashes that can cause severe eye damage.[3]
Hand Protection	Chemical-resistant gloves (e.g., butyl rubber or nitrile).	Prevents skin contact, which can cause burns and irritation.[4]
Body Protection	Flame-retardant laboratory coat, long pants, and closed-toe shoes.	Protects skin from incidental contact and provides a barrier against fire hazards.[3][5]
Respiratory	Handle exclusively within a certified chemical fume hood.	Prevents inhalation of potentially harmful and irritating vapors.[6]

Part 2: The Disposal Workflow: A Step-by-Step Protocol

The disposal of 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is governed by hazardous waste regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States.[2] Adherence to these protocols is a matter of both safety and legal compliance.

Workflow Diagram: Disposal Decision Pathway

Caption: Disposal workflow from generation to final collection.

Protocol Steps

• Immediate Characterization : As soon as the material is designated for disposal, it must be treated as hazardous waste.[7] Never leave unlabeled chemical waste in the laboratory.

• Segregation : This is a critical control step. Isolate this waste stream from others.

  • Causality : Mixing amines with acids can cause a violent, exothermic reaction.[2] Contact with strong oxidizers can create fire or explosion hazards. Keeping it separate prevents these dangerous reactions.[1]

• Containerization :

  • Select a robust, leak-proof container made of a compatible material (e.g., High-Density Polyethylene (HDPE) or glass).

  • Ensure the container has a tightly sealing cap to prevent the escape of vapors and the ingress of atmospheric moisture.[1]

  • Causality : Using an incompatible container can lead to chemical degradation of the container, causing leaks. A tight seal is crucial due to the compound's likely volatility and moisture sensitivity.

• Labeling : The container must be clearly and accurately labeled.

  • Affix a hazardous waste tag as soon as the first drop of waste enters the container.[7]

  • The label must include the words "Hazardous Waste," the full chemical name ("2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine"), and a clear indication of the hazards (e.g., Flammable, Corrosive).[8]

• Accumulation :

  • Store the sealed and labeled container in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation.[8]

  • The storage area must be cool, dry, well-ventilated, and away from direct sunlight and heat sources.[1]

  • Do not accumulate more than 55 gallons of hazardous waste in your laboratory's SAA.

• Final Disposal :

  • Crucially, do NOT dispose of this chemical down the drain or in the regular trash. [1][9][10] This can cause significant harm to aquatic ecosystems and damage plumbing infrastructure.[1]

  • Arrange for collection by your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.[1][11] These professionals are equipped to handle and transport the waste for final disposal via methods like incineration at a permitted facility.

Part 3: Emergency Procedures - Spill Management

In the event of a spill, prompt and correct action is essential to mitigate risks.

• Evacuate & Alert : Immediately alert personnel in the vicinity and evacuate the immediate area.

• Isolate : If safe to do so, prevent the spill from spreading and entering drains. Close the fume hood sash.

• Report : Contact your institution's EHS or emergency response team.

• Cleanup (Only if trained and safe) :

  • For minor spills within a fume hood, trained personnel may proceed.

  • Wear the full PPE outlined in Part 1.

  • Cover the spill with an inert absorbent material, such as vermiculite, sand, or a commercial chemical sorbent. Do not use combustible materials like paper towels.

  • Carefully collect the absorbed material using non-sparking tools and place it in a labeled hazardous waste container.

  • All materials used for cleanup must be treated as hazardous waste.[7][9]

By integrating these scientifically-grounded procedures into your laboratory's standard operating protocols, you contribute to a safer research environment and ensure responsible stewardship of chemical resources.

References

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• Laboratory Waste Management: The New Regulations. MedicalLab Management. [Link]

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• CHEMICAL WASTE MANAGEMENT GUIDE. Auburn Research. [Link]

• Hazardous Waste and Disposal. American Chemical Society. [Link]

• Laboratory Hazardous Waste Accumulation and Treatment. Department of Toxic Substances Control. [Link]

• Amine Usage Guidelines for High-Purity Amines in Industry. Diplomata Comercial. [Link]

• Safety Data Sheet: 2-methylpropan-2-ol. Chemos GmbH & Co.KG. [Link]

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Navigating the Unknown: A Safety Protocol for Handling 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine

In the fast-paced world of drug discovery and chemical synthesis, researchers often work with novel compounds for which comprehensive safety data is not yet available. 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine is one such molecule. While specific toxicological and hazard data are limited, a proactive and cautious approach, grounded in the principles of chemical safety and analogy to similar structures, is paramount. This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals, ensuring that you can manage this compound with the highest degree of safety.

Hazard Assessment: Deconstructing the Molecule

In the absence of a specific Safety Data Sheet (SDS), we must infer potential hazards by analyzing the compound's constituent functional groups: a sterically hindered tertiary amine and a trimethylsilylmethyl group (a silylamine).

• Tertiary Amine Moiety: The core of this molecule is a tert-butylamine structure. Tertiary amines can be corrosive, flammable, and toxic.[1][2] They may cause severe skin burns and eye damage, as well as respiratory irritation.[2][3] The significant steric hindrance from the tert-butyl group may modulate its reactivity but does not eliminate the inherent hazards of the amine functional group.[4][5]

• Silylamine Group: The presence of the N-trimethylsilylmethyl group classifies this compound as an organosilicon, specifically a silylamine. Silylamines are known to be reactive towards moisture and protic solvents, potentially hydrolyzing to release the corresponding amine and silanol. This reactivity makes them air-sensitive, requiring careful handling under inert atmospheres to prevent degradation and unintended reactions.[6][7] Some organosilicon compounds can also be flammable.[8]

Inferred Hazard Profile: Based on these components, 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine should be treated as a flammable, corrosive, air-sensitive liquid that may cause severe skin and eye irritation or burns, and respiratory tract irritation.

Property	Value / Inferred Hazard	Source
Molecular Formula	C₁₁H₂₇NOSi	[9]
Molecular Weight	217.42 g/mol	[9]
Physical Form	Likely a liquid (based on analogous compounds)	N/A
GHS Classification	Inferred: Flammable Liquid, Skin Corrosion/Irritation, Serious Eye Damage/Irritation, Specific Target Organ Toxicity (Respiratory Irritation)	[1][2][3]
Air Sensitivity	High: Reacts with moisture/air. Must be handled under an inert atmosphere.	[6][10]

Personal Protective Equipment (PPE): Your Essential Barrier

A multi-layered PPE approach is mandatory to mitigate the risks of exposure through inhalation, skin contact, and eye contact. The selection of PPE should always be based on a thorough risk assessment of the specific procedure being performed.[11]

Core PPE Requirements:

• Hand Protection: Due to the amine component, standard nitrile gloves may offer only short-term splash protection and are generally considered to have poor resistance to amines.[12][13] Therefore, using a double-gloving strategy is highly recommended.

  • Inner Glove: A standard nitrile glove.

  • Outer Glove: A more robust glove such as Butyl rubber or Neoprene .[14] Always check the manufacturer's glove compatibility chart for the specific glove and chemical.[15][16] Gloves must be changed immediately if contamination is suspected.[13]

• Eye and Face Protection: Chemical splash goggles are the minimum requirement.[3] Given the corrosive nature of amines, it is highly recommended to use a full-face shield in addition to chemical splash goggles, especially when handling larger quantities or during transfers where splashing is possible.[17]

• Body Protection: A flame-retardant lab coat is essential. For procedures with a higher risk of splashing, a chemically resistant apron over the lab coat should be worn.[17]

• Respiratory Protection: All handling of this compound must be performed within a certified chemical fume hood to minimize inhalation exposure.[18] If there is a potential for exposure above established limits, or during a large spill, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[3]

Operational Plan: A Step-by-Step Guide to Safe Handling

Workflow for Handling Air-Sensitive Reagents

Caption: Workflow for handling air-sensitive chemicals.

Preparation (Before You Begin):

• Conduct a Pre-Task Safety Briefing: Discuss the potential hazards and the specific steps of the procedure with all personnel involved.

• Assemble All Materials: Ensure all necessary equipment, including PPE, dry glassware, inert gas supply (Nitrogen or Argon), and quenching/spill materials, are readily available inside the fume hood.[8]

• Don PPE: Put on all required personal protective equipment as outlined in Section 2.

• Inert the System: If using a Schlenk line, ensure the glassware is properly dried and flushed with inert gas.[7] For glovebox operations, confirm that oxygen and moisture levels are within the acceptable range.[10]

Handling (The Procedure):

• Transferring the Reagent: Use standard air-free techniques, such as a gas-tight syringe or a double-tipped needle (cannula), for transferring the liquid.[6][19]

• Avoid Contamination: Never introduce air or moisture into the reagent bottle. Always maintain a positive pressure of inert gas.[8]

• Perform the Reaction: Add the reagent slowly to the reaction mixture. Be aware of any potential exothermic reactions.

• Work Clean: Keep the work area inside the fume hood tidy. Immediately clean up any minor drips with an appropriate absorbent material.

Post-Handling & Decontamination:

• Quenching: Carefully quench any residual reagent in reaction flasks or on equipment. A common method is the slow addition of a less reactive solvent like isopropanol, followed by methanol, and then water. This must be done with extreme caution and behind a blast shield.

• Cleaning Glassware: After quenching, glassware can be washed with soap and water.[7]

• Work Area Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent and then soap and water.[18]

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Remove outer gloves first, followed by the face shield, lab coat, goggles, and finally inner gloves. Wash hands thoroughly with soap and water.

Disposal Plan: Responsible Waste Management

All waste generated from handling 2-Methyl-N-[(trimethylsilyl)methyl]-2-propanamine must be treated as hazardous waste.

• Liquid Waste:

  • Collect all liquid waste, including reaction residues and solvent rinses, in a designated, clearly labeled, and sealed hazardous waste container.

  • The container should be compatible with the waste; for organosilicon compounds and amines, a glass or HDPE container is typically appropriate.

  • Do not mix incompatible waste streams.

• Solid Waste:

  • Collect all contaminated solid waste, such as used gloves, absorbent pads, and paper towels, in a separate, sealed plastic bag or container labeled as hazardous waste.

• Labeling: All waste containers must be clearly labeled with "HAZARDOUS WASTE" and the full chemical names of the contents.

• Storage and Disposal: Store waste containers in a designated satellite accumulation area. Follow your institution's and local regulations for the final disposal of hazardous chemical waste.[20]

Emergency Procedures: Be Prepared

Spills:

• Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or if you feel unwell.

• Control: If the spill is small and you are trained to handle it, ensure proper ventilation and remove all ignition sources.[20]

• Contain: Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill. Do not use combustible materials like paper towels as the primary absorbent.

• Clean-up: Carefully collect the absorbed material using non-sparking tools and place it in a sealed container for hazardous waste disposal.

• Decontaminate: Clean the spill area thoroughly.

• Report: Report all spills to your institution's Environmental Health and Safety (EHS) department.

Fire:

• If a fire occurs, evacuate the area immediately and activate the nearest fire alarm.

• Use a dry chemical (ABC) or carbon dioxide (CO₂) fire extinguisher for small fires. Do not use water, as silylamines can react with it.[3]

First Aid:

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[17][21][22]

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[17][23]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][23]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

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